4-(Dimethylamino)benzophenone

• CAS: 530-44-9

Core Science & Biosynthesis

4-(Dimethylamino)benzophenone synthesis via Friedel-Crafts acylation

An In-depth Technical Guide to the Synthesis of 4-(Dimethylamino)benzophenone via Friedel-Crafts Acylation

Introduction

4-(Dimethylamino)benzophenone is an organic compound characterized by a benzophenone (B1666685) core with a dimethylamino group at the para position of one phenyl ring. This compound is a crucial intermediate and photosensitizer in various chemical processes, including in the synthesis of dyes and pigments and in photochemical applications due to its ability to absorb UV light.[1] One of the most fundamental and widely employed methods for its synthesis is the Friedel-Crafts acylation of N,N-dimethylaniline with benzoyl chloride.

This technical guide provides a comprehensive overview of this synthesis, detailing the underlying reaction mechanism, a step-by-step experimental protocol, and quantitative data from related reactions. The content is tailored for researchers, scientists, and professionals in the field of drug development and organic synthesis.

Core Principles: The Friedel-Crafts Acylation Mechanism

The Friedel-Crafts acylation is a classic electrophilic aromatic substitution (EAS) reaction that introduces an acyl group onto an aromatic ring. The synthesis of 4-(Dimethylamino)benzophenone proceeds via this mechanism in three primary stages:

• Generation of the Acylium Ion: The reaction is initiated by the interaction of a Lewis acid catalyst, typically anhydrous aluminum chloride (AlCl₃), with benzoyl chloride. The Lewis acid coordinates to the chlorine atom, weakening the C-Cl bond and facilitating its cleavage to form a highly electrophilic, resonance-stabilized acylium ion.[2][3]

• Electrophilic Attack: The electron-rich π-system of the N,N-dimethylaniline ring acts as a nucleophile, attacking the electrophilic carbon of the acylium ion. The powerful electron-donating dimethylamino group is a strong activating group and an ortho, para-director. However, due to significant steric hindrance at the ortho positions from the dimethylamino group, the acylation occurs almost exclusively at the para position. This attack transiently disrupts the ring's aromaticity, forming a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex.

• Deprotonation and Product Formation: In the final step, a weak base, typically the [AlCl₄]⁻ complex formed in the first stage, abstracts a proton from the carbon atom bearing the new acyl group. This restores the aromaticity of the ring, yielding the 4-(Dimethylamino)benzophenone product. The product, a ketone, is a moderate Lewis base and forms a stable complex with the AlCl₃ catalyst.[3] Consequently, a stoichiometric amount of the catalyst is required. This complex is then hydrolyzed during an aqueous workup step to liberate the final product.

Caption: Reaction mechanism of Friedel-Crafts acylation.

Experimental Protocols

The following section provides a representative methodology for the synthesis of 4-(Dimethylamino)benzophenone. All operations should be conducted in a fume hood using appropriate personal protective equipment (PPE).

Reagents and Materials

• N,N-Dimethylaniline

• Benzoyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous solvent (e.g., dichloromethane (B109758) (DCM) or carbon disulfide)

• Concentrated hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Crushed ice

• Round-bottom flask, three-necked

• Magnetic stirrer and stir bar

• Reflux condenser

• Dropping/addition funnel

• Gas outlet tube and acid trap (e.g., bubbler with dilute NaOH)

• Separatory funnel

Procedure

• Reaction Setup: Assemble a clean, oven-dried three-necked round-bottom flask with a magnetic stirrer, a dropping funnel, and a reflux condenser. Fit the top of the condenser with a gas outlet tube directed to a trap to neutralize the evolved HCl gas.[4] Ensure the system is protected from atmospheric moisture.

• Reagent Charging: In the flask, place N,N-dimethylaniline (1.0 eq) and the anhydrous solvent (e.g., DCM). Cool the flask to 0-5°C using an ice-water bath.

• Catalyst Addition: With vigorous stirring, add anhydrous aluminum chloride (approx. 1.2 eq) to the flask in portions, ensuring the temperature does not rise significantly.

• Acylating Agent Addition: Add benzoyl chloride (1.1 eq) to the dropping funnel and add it dropwise to the reaction mixture over 30-60 minutes.[5] Maintain the temperature at 0-5°C during the addition.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup - Quenching: Once the reaction is complete, cool the flask again in an ice bath. Very slowly and carefully, pour the reaction mixture onto a beaker containing a mixture of crushed ice and concentrated HCl.[5] This step is highly exothermic and will decompose the aluminum chloride complex.

• Extraction: Transfer the quenched mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice with fresh portions of the organic solvent (DCM).[5]

• Washing: Combine all organic layers and wash sequentially with water, saturated sodium bicarbonate solution (to neutralize any remaining acid), and finally with brine.[4]

• Drying and Concentration: Dry the organic phase over anhydrous MgSO₄ or Na₂SO₄. Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.[5][6]

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica (B1680970) gel.[6][7]

Caption: Experimental workflow for synthesis.

Data Presentation

The efficiency of Friedel-Crafts acylation is sensitive to the substrate's reactivity, catalyst choice, and reaction conditions. The following table summarizes quantitative data for the synthesis of various benzophenone derivatives to provide a comparative context.

Aromatic Substrate	Acylating Agent	Catalyst	Solvent	Temperature (°C)	Time	Yield (%)	Reference(s)
Toluene	p-Toluoyl Chloride	AlCl₃	Toluene	N/A	N/A	43.7	[8]
Bromobenzene	Benzoyl Chloride	AlCl₃	Excess Bromobenzene	N/A	N/A	54.3	[8]
Toluene	Benzoyl Chloride	AlCl₃	Toluene	N/A	N/A	70.6	[8]
Fluorobenzene	4-Chlorobenzoyl Chloride	AlCl₃	N/A	N/A	N/A	67.4	[8]
Benzene	Carbon Tetrachloride*	AlCl₃-DMF	CCl₄	N/A	N/A	80-89	[9]
Anisole	Benzoyl Chloride	Cu(OTf)₂	[bmim][BF₄]	80	1 h	~100	[10]

Note: This reaction is a Friedel-Crafts alkylation followed by in-situ hydrolysis to form the ketone.

Safety and Handling

• Anhydrous Aluminum Chloride (AlCl₃): Highly corrosive and reacts violently with water. Handle in a dry environment and avoid contact with skin and eyes.

• Benzoyl Chloride: A lachrymator (induces tearing) and is corrosive. Always handle in a fume hood.

• Solvents: Dichloromethane is a suspected carcinogen. Carbon disulfide is highly flammable and toxic. Use appropriate engineering controls and PPE.

• Hydrogen Chloride (HCl) Gas: The reaction evolves corrosive and toxic HCl gas. The reaction must be performed in a fume hood with an acid gas trap.

Conclusion

The Friedel-Crafts acylation of N,N-dimethylaniline provides a reliable and direct route to 4-(Dimethylamino)benzophenone. A thorough understanding of the reaction mechanism, particularly the role of the Lewis acid and the directing effects of the dimethylamino group, is essential for optimizing reaction conditions. Careful execution of the experimental protocol, especially the anhydrous conditions and the quenching procedure, is critical for achieving a high yield and purity of the final product. This method remains a cornerstone of aromatic ketone synthesis and is a valuable tool for professionals in chemical and pharmaceutical development.

References

• 1. Buy 4-(Dimethylamino)benzophenone | 530-44-9 [smolecule.com]
• 2. Friedel-Crafts Acylation - Chemistry Steps [chemistrysteps.com]
• 3. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. websites.umich.edu [websites.umich.edu]
• 6. 4-(Dimethylamino)benzophenone synthesis - chemicalbook [chemicalbook.com]
• 7. sites.science.oregonstate.edu [sites.science.oregonstate.edu]
• 8. Experimental Chemistry II [sites.science.oregonstate.edu]
• 9. triggered.edinburgh.clockss.org [triggered.edinburgh.clockss.org]
• 10. pcliv.ac.uk [pcliv.ac.uk]

An In-depth Technical Guide to the Spectroscopic Properties of 4-(Dimethylamino)benzophenone

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(Dimethylamino)benzophenone (DMABP), a derivative of benzophenone (B1666685), is a compound of significant interest in various scientific and industrial fields, including photochemistry, polymer science, and as a potential pharmacophore in drug design. Its unique electronic structure, characterized by an electron-donating dimethylamino group and a carbonyl chromophore, gives rise to distinct spectroscopic properties. This technical guide provides a comprehensive overview of the spectroscopic characteristics of DMABP, including its UV-Vis absorption, fluorescence, Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. Detailed experimental protocols are provided to aid in the replication and further investigation of these properties.

Spectroscopic Data Summary

The following sections summarize the key spectroscopic data for 4-(Dimethylamino)benzophenone. All quantitative data is presented in structured tables for ease of comparison and reference.

UV-Vis Absorption Spectroscopy

4-(Dimethylamino)benzophenone exhibits strong absorption in the ultraviolet region, arising from π → π* and n → π* electronic transitions within the benzophenone core, significantly influenced by the electron-donating dimethylamino group. The position and intensity of the absorption bands are sensitive to solvent polarity.

Solvent	λmax (nm)	Molar Absorptivity (ε) (M⁻¹cm⁻¹)
Methanol	338	Data not available
Ethanol	340	Data not available
Acetonitrile	335	Data not available
Cyclohexane	328	Data not available

Fluorescence Spectroscopy

The fluorescence properties of 4-(Dimethylamino)benzophenone are characterized by its emission spectrum and quantum yield, which are also highly dependent on the solvent environment. The intramolecular charge transfer (ICT) character of the excited state often leads to significant solvatochromism.

Solvent	λem (nm)	Fluorescence Quantum Yield (Φf)
Methanol	Data not available	Data not available
Ethanol	Data not available	Data not available
Acetonitrile	Data not available	Data not available
Cyclohexane	Data not available	Data not available

Note: Specific fluorescence emission maxima and quantum yields for 4-(Dimethylamino)benzophenone in various solvents were not found in the surveyed literature. However, related compounds like 4-(Dimethylamino)benzonitrile (DMABN) exhibit dual fluorescence in polar solvents, a phenomenon that could potentially be observed for DMABP as well and warrants further investigation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the molecular structure of 4-(Dimethylamino)benzophenone in solution.

¹H NMR (400 MHz, CDCl₃) [1]

Chemical Shift (δ) [ppm]	Multiplicity	Integration	Assignment
7.80 - 7.70	m	4H	Aromatic protons (benzoyl ring)
7.55 - 7.45	m	3H	Aromatic protons (benzoyl ring)
6.75 - 6.65	d	2H	Aromatic protons (dimethylaminophenyl ring, ortho to N(CH₃)₂)
3.06	s	6H	Methyl protons (-N(CH₃)₂)

¹³C NMR (100 MHz, CDCl₃)

Chemical Shift (δ) [ppm]	Assignment
195.5	C=O
152.9	C-N
138.3	Quaternary C (benzoyl ring)
132.3	Aromatic CH (benzoyl ring)
131.2	Aromatic CH (dimethylaminophenyl ring)
129.5	Aromatic CH (benzoyl ring)
128.0	Aromatic CH (benzoyl ring)
125.1	Quaternary C (dimethylaminophenyl ring)
110.8	Aromatic CH (dimethylaminophenyl ring)
40.0	-N(CH₃)₂

Note: Specific ¹³C NMR chemical shifts are compiled from typical values for similar structures and may vary slightly based on experimental conditions.

Infrared (IR) Spectroscopy

The FT-IR spectrum of 4-(Dimethylamino)benzophenone reveals characteristic vibrational modes of its functional groups. The spectrum is typically recorded as a KBr pellet.

Wavenumber (cm⁻¹)	Vibrational Mode
~3050	C-H stretch (aromatic)
~2900	C-H stretch (methyl)
~1640	C=O stretch (ketone)
~1590	C=C stretch (aromatic)
~1360	C-N stretch
~1230	C-H in-plane bend
~820	C-H out-of-plane bend (p-disubstituted ring)

Note: These are approximate peak positions. For a detailed analysis, refer to the actual spectrum.

Mass Spectrometry (MS)

Mass spectrometry of 4-(Dimethylamino)benzophenone provides information about its molecular weight and fragmentation pattern upon ionization.

m/z	Relative Intensity (%)	Proposed Fragment
225	70.9	[M]⁺ (Molecular Ion)
224	12.9	[M-H]⁺
148	100.0	[M - C₆H₅CO]⁺
105	10.6	[C₆H₅CO]⁺
77	14.1	[C₆H₅]⁺

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below to ensure reproducibility and standardization of measurements.

UV-Vis Absorption Spectroscopy

Objective: To determine the absorption maxima (λmax) and molar absorptivity (ε) of 4-(Dimethylamino)benzophenone in various solvents.

Materials:

• 4-(Dimethylamino)benzophenone

• Spectroscopic grade solvents (e.g., methanol, ethanol, acetonitrile, cyclohexane)

• Volumetric flasks

• Quartz cuvettes (1 cm path length)

• UV-Vis spectrophotometer

Procedure:

• Stock Solution Preparation: Accurately weigh a precise amount of DMABP and dissolve it in a known volume of the chosen solvent in a volumetric flask to prepare a stock solution of known concentration (e.g., 1 x 10⁻³ M).

• Serial Dilutions: Prepare a series of dilutions from the stock solution to obtain concentrations in the range of 1 x 10⁻⁵ M to 1 x 10⁻⁴ M.

• Spectrophotometer Setup: Turn on the spectrophotometer and allow it to warm up. Set the wavelength range for scanning (e.g., 200-500 nm).

• Baseline Correction: Fill a quartz cuvette with the pure solvent to be used as a blank and record a baseline spectrum.

• Sample Measurement: Record the absorption spectra for each of the diluted solutions.

• Data Analysis: Determine the wavelength of maximum absorbance (λmax). Using the Beer-Lambert law (A = εcl), where A is the absorbance at λmax, c is the concentration, and l is the path length (1 cm), calculate the molar absorptivity (ε).

Fluorescence Spectroscopy

Objective: To determine the fluorescence emission maxima (λem) and relative fluorescence quantum yield (Φf) of 4-(Dimethylamino)benzophenone.

Materials:

• 4-(Dimethylamino)benzophenone

• Quantum yield standard (e.g., quinine (B1679958) sulfate (B86663) in 0.1 M H₂SO₄, Φf = 0.54)

• Spectroscopic grade solvents

• Volumetric flasks

• Quartz cuvettes

• Fluorometer

Procedure:

• Solution Preparation: Prepare dilute solutions of both the DMABP sample and the quantum yield standard in the desired solvent. The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to avoid inner filter effects.

• Fluorometer Setup: Set the excitation wavelength (typically the λmax from the UV-Vis spectrum) and scan the emission spectrum over an appropriate range.

• Record Spectra: Record the fluorescence emission spectrum of the solvent blank, the standard solution, and the sample solution.

• Data Analysis:

  • Subtract the blank spectrum from the sample and standard spectra.

  • Integrate the area under the corrected emission spectra for both the sample and the standard.

  • Calculate the fluorescence quantum yield of the sample (Φs) using the following equation: Φs = Φr * (As / Ar) * (Is / Ir) * (ns² / nr²) where Φr is the quantum yield of the reference, A is the absorbance at the excitation wavelength, I is the integrated emission intensity, and n is the refractive index of the solvent. The subscripts 's' and 'r' refer to the sample and reference, respectively.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra of 4-(Dimethylamino)benzophenone for structural elucidation.

Materials:

• 4-(Dimethylamino)benzophenone (5-20 mg for ¹H, 20-50 mg for ¹³C)

• Deuterated solvent (e.g., CDCl₃)

• NMR tube

• NMR spectrometer

Procedure:

• Sample Preparation: Dissolve the DMABP sample in approximately 0.6-0.7 mL of the deuterated solvent directly in a clean, dry NMR tube.

• Spectrometer Setup: Insert the NMR tube into the spectrometer. The instrument will be locked onto the deuterium (B1214612) signal of the solvent and shimmed to optimize the magnetic field homogeneity.

• ¹H NMR Acquisition: Acquire the ¹H NMR spectrum using standard parameters. A sufficient number of scans should be averaged to obtain a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire the ¹³C NMR spectrum. Due to the lower natural abundance and smaller gyromagnetic ratio of ¹³C, a larger number of scans and a longer acquisition time are typically required. Proton decoupling is used to simplify the spectrum and improve sensitivity.

• Data Processing: Process the raw data (Free Induction Decay - FID) by applying a Fourier transform, phase correction, and baseline correction. Chemical shifts are referenced to the residual solvent peak or an internal standard (e.g., TMS).

Infrared (IR) Spectroscopy

Objective: To obtain the FT-IR spectrum of 4-(Dimethylamino)benzophenone to identify its functional groups.

Materials:

• 4-(Dimethylamino)benzophenone

• Spectroscopic grade Potassium Bromide (KBr), dried

• Agate mortar and pestle

• Pellet press

• FT-IR spectrometer

Procedure:

• Sample Preparation (KBr Pellet):

  • Grind a small amount of DMABP (1-2 mg) to a fine powder using an agate mortar and pestle.

  • Add approximately 100-200 mg of dry KBr powder to the mortar and gently mix with the sample.

  • Transfer the mixture to a pellet press die.

  • Apply pressure (typically 8-10 tons) for a few minutes to form a transparent or translucent pellet.

• Spectral Acquisition:

  • Place the KBr pellet in the sample holder of the FT-IR spectrometer.

  • Record a background spectrum of the empty sample compartment.

  • Record the sample spectrum. The instrument will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of 4-(Dimethylamino)benzophenone.

Materials:

• 4-(Dimethylamino)benzophenone

• Volatile organic solvent (e.g., methanol, dichloromethane)

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Sample Preparation: Prepare a dilute solution of DMABP in a volatile solvent.

• GC-MS Analysis:

  • Inject a small volume (e.g., 1 µL) of the solution into the GC.

  • The GC will separate the components of the sample, and the DMABP will elute at a specific retention time.

  • The eluted compound will then be introduced into the mass spectrometer.

  • The most common ionization technique is Electron Ionization (EI), which will cause the molecule to fragment.

  • The mass analyzer will separate the ions based on their mass-to-charge ratio (m/z), and a detector will record the abundance of each ion.

• Data Analysis: The resulting mass spectrum will show the molecular ion peak (corresponding to the molecular weight of the compound) and various fragment ion peaks, which can be used to deduce the structure of the molecule.

Visualization of Experimental Workflows

The following diagrams illustrate the logical flow of the key experimental protocols described above.

Caption: General workflow for the spectroscopic analysis of 4-(Dimethylamino)benzophenone.

Signaling Pathways and Logical Relationships

While DMABP is not directly involved in biological signaling pathways in the traditional sense, its photophysical properties can be conceptualized as a "signaling" process where the input of light energy leads to a measurable spectroscopic output. This relationship is crucial for its applications as a photosensitizer or in photo-curable materials.

Caption: Jablonski diagram illustrating the photophysical pathways of DMABP upon light absorption.

Conclusion

This technical guide has provided a detailed overview of the spectroscopic properties of 4-(Dimethylamino)benzophenone, supported by experimental protocols and visual workflows. The presented data highlights the influence of the compound's electronic structure on its interaction with electromagnetic radiation. While a significant amount of qualitative and some quantitative data is available, further research is encouraged to fill the existing gaps, particularly concerning the solvent-dependent molar absorptivity and fluorescence quantum yields. A comprehensive understanding of these properties is essential for the effective application of DMABP in research and development across various scientific disciplines.

References

• 1. Frontiers | Fluorescence Quantum Yields of Natural Organic Matter and Organic Compounds: Implications for the Fluorescence-based Interpretation of Organic Matter Composition [frontiersin.org]

An In-depth Technical Guide to the Photochemical and Photophysical Properties of 4-(Dimethylamino)benzophenone

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-(Dimethylamino)benzophenone (DMABP) is an aromatic ketone of significant interest in photochemistry and photobiology, primarily utilized as a Type II photoinitiator in polymerization processes and as a molecular probe to study solvent effects and excited-state dynamics. Its photophysical behavior is characterized by a complex interplay of electronic states, including locally excited (LE), intramolecular charge transfer (ICT), and twisted intramolecular charge transfer (TICT) states. This technical guide provides a comprehensive overview of the photochemical and photophysical properties of DMABP, presenting key quantitative data, detailed experimental protocols for its characterization, and visual representations of its excited-state deactivation pathways. This document is intended to serve as a valuable resource for researchers and professionals working in fields where the precise understanding and application of photosensitive molecules are paramount.

Introduction

4-(Dimethylamino)benzophenone (DMABP) is a derivative of benzophenone (B1666685) containing an electron-donating dimethylamino group at the para position of one of the phenyl rings. This substitution significantly influences its electronic structure and, consequently, its interaction with light. Upon absorption of ultraviolet (UV) radiation, DMABP is promoted to an excited singlet state, from which it can undergo various photophysical and photochemical processes. The nature and efficiency of these processes are highly dependent on the surrounding environment, particularly the polarity of the solvent.

The primary interest in DMABP stems from its application as a photoinitiator, where its excited triplet state can initiate polymerization reactions.[1] Furthermore, its pronounced solvatochromism, the change in its absorption and emission spectra with solvent polarity, makes it an excellent probe for studying molecular microenvironments. The molecule's excited-state dynamics involve transitions between different electronic configurations, making it a model compound for investigating intramolecular charge transfer phenomena.[2]

Physicochemical Properties

DMABP is a crystalline solid at room temperature. Its fundamental physicochemical properties are summarized in the table below.

Property	Value	Reference
CAS Number	530-44-9	[3]
Molecular Formula	C₁₅H₁₅NO	[3]
Molecular Weight	225.29 g/mol	[3]
Melting Point	88-90 °C	[3]
Appearance	White to slightly yellow crystalline powder	[3]
Solubility	Soluble in various organic solvents

Photophysical Properties

The photophysical properties of DMABP are intricately linked to the polarity of its environment. The presence of the electron-donating dimethylamino group and the electron-withdrawing carbonyl group leads to a significant intramolecular charge transfer character in the excited state.[2]

Absorption and Emission Spectra

Upon excitation, DMABP exhibits a broad absorption band in the UV region. The position of the absorption maximum (λabs) shows a bathochromic (red) shift with increasing solvent polarity, which is indicative of the stabilization of the polar ground state in more polar solvents.

The fluorescence emission of DMABP is particularly sensitive to the solvent environment and often displays "dual-fluorescence" characteristics.[2] This phenomenon is attributed to the emission from two distinct excited states: a locally excited (LE) state and a twisted intramolecular charge transfer (TICT) state. In nonpolar solvents, emission primarily occurs from the LE state. In polar aprotic solvents, the emission is dominated by the stabilized TICT state, which is formed by the twisting of the dimethylaminophenyl group relative to the benzoyl group in the excited state. In protic solvents like alcohols, the TICT state's fluorescence is often quenched due to strong intermolecular hydrogen bonding, and the emission is predominantly from the LE state.[2]

The following table summarizes the available photophysical data for DMABP in a selection of solvents with varying polarity.

Solvent	Dielectric Constant (ε)	Absorption Max (λabs) (nm)	Emission Max (λem) (nm)	Fluorescence Quantum Yield (Φf)	Excited State Lifetime (τ) (ps)
Cyclohexane	2.02	~330	~380	-	-
Toluene	2.38	~335	~480	-	-
Acetonitrile (B52724)	37.5	~345	~520	-	τ₁: 0.2-0.5, τ₂: 0.2-5, τ₃: 5-900[2]
Methanol	32.7	~340	~400	-	-

Experimental Protocols

This section provides detailed methodologies for the characterization of the photophysical properties of 4-(Dimethylamino)benzophenone.

Measurement of Fluorescence Quantum Yield (Relative Method)

The fluorescence quantum yield (Φf) is a measure of the efficiency of the fluorescence process. The relative method involves comparing the fluorescence intensity of the sample to that of a well-characterized standard with a known quantum yield.

Materials:

• 4-(Dimethylamino)benzophenone (DMABP)

• Spectroscopic grade solvents (e.g., cyclohexane, acetonitrile)

• Fluorescence quantum yield standard (e.g., quinine (B1679958) sulfate (B86663) in 0.1 M H₂SO₄, Φf = 0.54)

• UV-Vis spectrophotometer

• Fluorometer

• Calibrated volumetric flasks and micropipettes

Procedure:

• Preparation of Solutions:

  • Prepare a stock solution of DMABP in the desired solvent.

  • Prepare a series of dilutions of the DMABP stock solution to obtain solutions with absorbances ranging from 0.02 to 0.1 at the excitation wavelength.

  • Prepare a solution of the quantum yield standard in its specified solvent with an absorbance in the same range as the sample solutions at the same excitation wavelength.

• UV-Vis Absorption Measurements:

  • Record the absorption spectra of all prepared solutions using the UV-Vis spectrophotometer.

  • Determine the absorbance of each solution at the chosen excitation wavelength.

• Fluorescence Emission Measurements:

  • Set the excitation wavelength on the fluorometer to the value used for the absorbance measurements.

  • Record the fluorescence emission spectra of the solvent blank, the DMABP solutions, and the standard solution.

  • Ensure that the experimental conditions (e.g., excitation and emission slit widths, detector voltage) are kept constant for all measurements.

• Data Analysis:

  • Integrate the area under the fluorescence emission spectrum for each solution.

  • Correct the integrated intensity for the solvent background.

  • Plot the integrated fluorescence intensity versus the absorbance for the DMABP solutions and the standard solution. The plot should be linear in the low absorbance range.

  • Calculate the slope (gradient) of the linear fit for both the sample and the standard.

• Quantum Yield Calculation:

  • The fluorescence quantum yield of the sample (Φf,sample) is calculated using the following equation:

  Φf,sample = Φf,std * (Gradsample / Gradstd) * (ηsample² / ηstd²)

  where:

  • Φf,std is the quantum yield of the standard.

  • Gradsample and Gradstd are the gradients of the plots of integrated fluorescence intensity vs. absorbance for the sample and standard, respectively.

  • ηsample and ηstd are the refractive indices of the solvents used for the sample and standard, respectively.

Measurement of Excited State Lifetime (Time-Correlated Single Photon Counting - TCSPC)

Time-Correlated Single Photon Counting (TCSPC) is a highly sensitive technique for measuring fluorescence lifetimes in the picosecond to microsecond range.

Instrumentation:

• Pulsed light source (e.g., picosecond laser diode or Ti:Sapphire laser)

• Sample holder

• Emission monochromator

• Single-photon sensitive detector (e.g., photomultiplier tube - PMT or microchannel plate - MCP)

• Constant fraction discriminator (CFD)

• Time-to-amplitude converter (TAC)

• Multichannel analyzer (MCA)

Procedure:

• Instrument Setup and Calibration:

  • Warm up the light source and detector to ensure stable operation.

  • Select an appropriate excitation wavelength for DMABP.

  • Calibrate the time axis of the TCSPC system using a reference compound with a known, short lifetime or by measuring the instrument response function (IRF).

• Sample Preparation:

  • Prepare a dilute solution of DMABP in the desired solvent to avoid aggregation and re-absorption effects. The absorbance at the excitation wavelength should typically be less than 0.1.

• Data Acquisition:

  • Excite the sample with the pulsed light source.

  • The detector registers the arrival of single emitted photons.

  • The TAC measures the time difference between the excitation pulse (start signal) and the arrival of the fluorescence photon (stop signal).

  • The MCA builds a histogram of the arrival times of the photons.

• Instrument Response Function (IRF) Measurement:

  • Measure the IRF by using a scattering solution (e.g., a dilute solution of non-dairy creamer or Ludox) at the excitation wavelength. The IRF represents the time response of the instrument itself.

• Data Analysis:

  • The collected fluorescence decay data is a convolution of the true fluorescence decay and the IRF.

  • Use deconvolution software to fit the experimental decay data to one or more exponential decay functions, taking the measured IRF into account.

  • The fitting procedure will yield the excited state lifetime(s) (τ) and their relative amplitudes. For DMABP, a multi-exponential decay is often observed, reflecting the complex excited-state dynamics.

Visualization of Photophysical Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key photophysical processes of DMABP and the experimental workflows for its characterization.

Caption: Photophysical deactivation pathways of 4-(Dimethylamino)benzophenone.

References

• 1. 4,4'-Bis(dimethylamino)benzophenone | C17H20N2O | CID 7031 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Buy 4-(Dimethylamino)benzophenone | 530-44-9 [smolecule.com]

Unraveling the Photophysics of 4-(Dimethylamino)benzophenone: A Technical Guide to its Quantum Yield in Diverse Solvent Environments

For Researchers, Scientists, and Drug Development Professionals

Data Presentation: Quantum Yield of Aminobenzophenones

Quantitative fluorescence quantum yield data for 4-(Dimethylamino)benzophenone is sparse in published literature. However, data for the closely related compound, 4-Aminobenzophenone, provides a valuable reference point, illustrating the typically low quantum efficiency of this class of compounds. The quantum yield for various benzophenone-based derivatives in solution generally falls within a range of 3% to 15.3%.

Compound	Substituent (para-position)	Quantum Yield (Φf)	Solvent
4-Aminobenzophenone	-NH₂	~0.01	Not Specified

Note: The quantum yield is a dimensionless quantity representing the ratio of photons emitted to photons absorbed.

The Governing Mechanism: Twisted Intramolecular Charge Transfer (TICT)

The low fluorescence quantum yield of 4-(Dimethylamino)benzophenone, and its strong dependence on the solvent environment, is rationalized by the Twisted Intramolecular Charge Transfer (TICT) model. Upon photoexcitation, the molecule can exist in two distinct excited states: a locally excited (LE) state and a charge-transfer (CT) state.

• Locally Excited (LE) State: In this state, the excitation is largely confined to the benzophenone (B1666685) moiety. The geometry of the molecule in the LE state is relatively planar, and it is emissive, meaning it can relax to the ground state by emitting a photon (fluorescence). The LE state is preferentially populated in nonpolar solvents.

• Twisted Intramolecular Charge Transfer (TICT) State: In polar solvents, the molecule can undergo a conformational change in the excited state, where the dimethylamino group twists relative to the benzoyl group. This twisting facilitates a significant transfer of electron density from the electron-donating dimethylamino group to the electron-accepting benzophenone core, forming a highly polar, charge-separated TICT state. This state is either non-emissive or very weakly emissive and provides a rapid non-radiative decay pathway to the ground state, thus quenching the fluorescence and resulting in a low quantum yield.

The interplay between the LE and TICT states is highly sensitive to the polarity and viscosity of the solvent. Polar solvents stabilize the charge-separated TICT state, favoring this non-radiative decay pathway and leading to a lower quantum yield. In contrast, nonpolar or highly viscous environments can hinder the formation of the twisted TICT state, leading to a relatively higher (though still generally low) quantum yield from the LE state.

Figure 1. Jablonski diagram illustrating the TICT mechanism.

Experimental Protocols for Quantum Yield Determination

The fluorescence quantum yield (Φf) of a compound is determined relative to a standard with a known quantum yield. The most common method is the comparative method.

Relative Quantum Yield Measurement

Objective: To determine the fluorescence quantum yield of a test sample by comparing its fluorescence intensity to that of a standard of known quantum yield.

Materials and Instrumentation:

• Spectrofluorometer

• UV-Vis Spectrophotometer

• Quartz cuvettes (1 cm path length)

• Volumetric flasks and pipettes

• Solvent of choice (spectroscopic grade)

• Quantum yield standard (e.g., quinine (B1679958) sulfate (B86663) in 0.1 M H₂SO₄, Rhodamine 6G in ethanol)

• 4-(Dimethylamino)benzophenone

Methodology:

• Preparation of Solutions:

  • Prepare a series of dilute solutions of both the standard and the test compound (4-(Dimethylamino)benzophenone) in the chosen solvent.

  • The concentrations should be adjusted so that the absorbance at the excitation wavelength is in the range of 0.01 to 0.1 to avoid inner filter effects.

• Absorption Spectra Measurement:

  • Record the UV-Vis absorption spectra of all prepared solutions.

  • Determine the absorbance at the chosen excitation wavelength (λ_ex). The excitation wavelength should be the same for both the standard and the test sample.

• Fluorescence Spectra Measurement:

  • Record the fluorescence emission spectra of all solutions using the same excitation wavelength (λ_ex) and identical instrument settings (e.g., excitation and emission slit widths).

  • The emission should be recorded over the entire fluorescence range of the compound.

• Data Analysis:

  • Integrate the area under the fluorescence emission curves for both the standard and the test sample.

  • The quantum yield of the test sample (Φ_test) is calculated using the following equation:

  Φ_test = Φ_std * (I_test / I_std) * (A_std / A_test) * (n_test / n_std)²

  Where:

  • Φ is the quantum yield

  • I is the integrated fluorescence intensity

  • A is the absorbance at the excitation wavelength

  • n is the refractive index of the solvent

  • The subscripts "test" and "std" refer to the test sample and the standard, respectively.

• Graphical Method for Improved Accuracy:

  • Plot the integrated fluorescence intensity versus absorbance for both the standard and the test sample.

  • The slopes of the resulting linear plots (Gradient) are used in the calculation:

  Φ_test = Φ_std * (Gradient_test / Gradient_std) * (n_test / n_std)²

Figure 2. Experimental workflow for quantum yield determination.

Conclusion

4-(Dimethylamino)benzophenone presents a fascinating case study in molecular photophysics, where its fluorescence quantum yield is intricately linked to its molecular conformation and the surrounding solvent environment. The prevalence of the non-emissive TICT state in polar solvents explains its generally low quantum yield. For researchers and professionals in drug development and materials science, a thorough understanding of this TICT phenomenon is paramount for designing and utilizing benzophenone-based systems effectively. While specific quantitative data remains elusive, the principles outlined in this guide, coupled with the detailed experimental protocols, provide a robust framework for the investigation and application of 4-(Dimethylamino)benzophenone and related compounds. The provided methodologies will enable the acquisition of precise quantum yield data tailored to specific experimental conditions and solvent systems.

4-(Dimethylamino)benzophenone CAS number and chemical properties

An In-depth Technical Guide to 4-(Dimethylamino)benzophenone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-(Dimethylamino)benzophenone, a versatile organic compound with significant applications in photochemistry, polymer science, and as a synthetic intermediate. This document details its chemical properties, synthesis and purification protocols, and discusses its role as a photoinitiator.

Chemical Identity and Properties

4-(Dimethylamino)benzophenone, also known as p-Benzoyl-N,N-dimethylaniline, is a substituted aromatic ketone. Its key identifiers and chemical properties are summarized below.

CAS Number: 530-44-9[1][2][3][4][5]

Synonyms: 4-Benzoyl-N,N-dimethylaniline, p-(Dimethylamino)benzophenone, Michler's ketone[1][3]

Physicochemical Properties

Property	Value	Reference
Molecular Formula	C₁₅H₁₅NO	[1][2][3]
Molecular Weight	225.29 g/mol	[1][2][4]
Appearance	White to light yellow or green crystalline powder	[2][3]
Melting Point	88-92 °C	[1][2]
Boiling Point	250 °C at 15 mmHg	[1][2]
Solubility	Insoluble in water; Slightly soluble in chloroform (B151607) and methanol	[1]
pKa	2.12 ± 0.12 (Predicted)	[1]
LogP	2.98360	[6]

Spectroscopic Data

Spectrum Type	Notable Characteristics
¹H NMR	Spectra available, indicative of the aromatic and methyl protons.
¹³C NMR	Spectra available, showing characteristic peaks for the carbonyl and aromatic carbons.
Infrared (IR)	KBr pellet spectra available, showing key functional group absorptions.
UV-Visible	UV absorption is crucial for its photoinitiator function.
Mass Spectrometry	Electron ionization mass spectra are available for structural confirmation.[6]

Synthesis and Purification Protocols

4-(Dimethylamino)benzophenone can be synthesized through various methods, with Friedel-Crafts acylation and palladium-catalyzed cross-coupling being common approaches.

Synthesis via Friedel-Crafts Type Reaction

A common method for the synthesis of 4-(Dimethylamino)benzophenone involves the reaction of N,N-dimethylaniline with benzoyl chloride in the presence of a Lewis acid catalyst, or with benzanilide (B160483) and phosphorus oxychloride.[3] A detailed protocol adapted from a similar synthesis is provided below.[7]

Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a thermometer, mix 2.5 moles of dry, powdered benzanilide, 8.5 moles of technical grade N,N-dimethylaniline, and 3.4 moles of phosphorus oxychloride.[7]

• Initiation: Gently warm the flask in a water bath. An exothermic reaction should commence. Immediately cool the flask to maintain the temperature at or below 125°C.[7]

• Reaction Completion: Once the initial exothermic reaction subsides, heat the mixture in a boiling water bath for approximately three hours.[7]

• Hydrolysis: Cool the reaction mixture to about 50°C and slowly pour it into 2.5 liters of warm (50-80°C) dilute hydrochloric acid. Stir until hydrolysis is complete, which should result in a homogeneous solution.[7]

• Precipitation: Add approximately 8 liters of water to precipitate the product. The initially milky solution will deposit sandy, light green crystals.[7]

• Isolation: Collect the crystals by filtration using a Büchner funnel. Wash the crystals with water, press as dry as possible, and air dry. The melting point of the crude product should be around 88-90°C.[7]

Synthesis via Palladium-Catalyzed Cross-Coupling

A more modern and efficient method involves a palladium-catalyzed reaction.

Experimental Protocol: [2]

• Reagent Preparation: To a Schlenk flask, add the starting alcohol (1 mmol), potassium hydroxide (B78521) (3.0 mmol), and the palladium catalyst (e.g., 10 mol% Pd on activated carbon).[2]

• Solvent Degassing: In a separate Schlenk flask, degas the solvent mixture (Methanol:Water = 5:1 v/v, 6.0 mL) using the freeze-pump-thaw method and purge with an inert gas like argon.[2]

• Reaction Execution: Transfer the degassed solvent to the reaction flask. Add chlorobenzene (B131634) (3.0 mmol) via syringe and maintain the reaction under an argon atmosphere. Monitor the reaction progress using Thin Layer Chromatography (TLC).[2]

• Work-up: Upon completion, filter off the Pd/C catalyst using celite and remove the solvent by rotary evaporation. Add a brine solution to the residue and extract the product with methylene (B1212753) chloride.[2]

• Purification: Dry the combined organic layers with anhydrous magnesium sulfate (B86663) and concentrate using rotary evaporation. Purify the crude product via column chromatography using a hexane/EtOAc eluent system.[2]

References

• 1. Buy 4-(Dimethylamino)benzophenone | 530-44-9 [smolecule.com]
• 2. 4-(Dimethylamino)benzophenone synthesis - chemicalbook [chemicalbook.com]
• 3. 4-(Dimethylamino)benzophenone | C15H15NO | CID 10737 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4-(Dimethylamino)benzophenone(530-44-9) 1H NMR spectrum [chemicalbook.com]
• 5. mzCloud – 4 Dimethylamino benzophenone [mzcloud.org]
• 6. researchgate.net [researchgate.net]
• 7. Organic Syntheses Procedure [orgsyn.org]

An In-depth Technical Guide to the Solubility of 4-(Dimethylamino)benzophenone in Common Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 4-(Dimethylamino)benzophenone, a compound of interest in various chemical and pharmaceutical research fields. Understanding its solubility is critical for applications ranging from reaction chemistry and purification to formulation development. This document compiles available solubility data, details experimental protocols for its determination, and presents a visual workflow for solubility assessment.

Introduction

4-(Dimethylamino)benzophenone (DMABP), with the chemical formula C₁₅H₁₅NO, is a substituted aromatic ketone. Its molecular structure, featuring a polar dimethylamino group and a larger nonpolar benzophenone (B1666685) backbone, results in a nuanced solubility profile across different organic solvents. Accurate solubility data is essential for optimizing its use in organic synthesis, as a photosensitizer, and as a potential intermediate in the development of new chemical entities. This guide aims to provide a foundational understanding of its solubility characteristics.

Quantitative and Qualitative Solubility Data

Precise quantitative solubility data for 4-(Dimethylamino)benzophenone in a wide range of common organic solvents is not extensively available in publicly accessible literature. However, qualitative descriptions and data for structurally related compounds provide valuable insights. The following tables summarize the available information.

Table 1: Solubility of 4-(Dimethylamino)benzophenone

Solvent	Chemical Formula	Type	Solubility	Temperature (°C)
Chloroform	CHCl₃	Halogenated	Slightly Soluble[1]	Not Specified
Methanol	CH₃OH	Polar Protic	Slightly Soluble[1]	Not Specified

Note: The term "slightly soluble" is a qualitative descriptor and does not provide a precise concentration. Experimental determination is recommended for specific applications.

For comparative purposes, the solubility of the parent compound, benzophenone, and a related compound, 4,4'-Bis(dimethylamino)benzophenone, are presented below. The additional dimethylamino group in 4,4'-Bis(dimethylamino)benzophenone and the lack of one in benzophenone will influence solubility, so this data should be used as a general guide only.

Table 2: Solubility of Structurally Related Compounds

Compound	Solvent	Solubility	Temperature (°C)
Benzophenone	Ethanol	Soluble[2]	Not Specified
Benzophenone	Acetone	Soluble[2]	Not Specified
Benzophenone	Chloroform	Soluble[2]	Not Specified
Benzophenone	Benzene	Soluble[2]	Not Specified
4,4'-Bis(dimethylamino)benzophenone	Chloroform	Soluble	Not Specified
4,4'-Bis(dimethylamino)benzophenone	Dichlorobenzene	Soluble	Not Specified
4,4'-Bis(dimethylamino)benzophenone	Water	0.4 g/L[3]	Not Specified
4,4'-Bis(dimethylamino)benzophenone	Alcohol	Soluble[4]	Not Specified

Experimental Protocol for Solubility Determination

The following is a detailed methodology for the experimental determination of the solubility of 4-(Dimethylamino)benzophenone in a given organic solvent. This protocol is based on the common "shake-flask" method followed by quantitative analysis.

Objective: To determine the equilibrium solubility of 4-(Dimethylamino)benzophenone in a specific organic solvent at a controlled temperature.

Materials:

• 4-(Dimethylamino)benzophenone (high purity)

• Selected organic solvent (analytical grade)

• Volumetric flasks

• Scintillation vials or sealed flasks

• Temperature-controlled orbital shaker or magnetic stirrer

• Syringes and syringe filters (e.g., 0.45 µm PTFE)

• Analytical balance

• UV-Vis spectrophotometer or High-Performance Liquid Chromatography (HPLC) system

Procedure:

• Preparation of a Saturated Solution:

  • Add an excess amount of 4-(Dimethylamino)benzophenone to a vial. The excess solid is crucial to ensure that the solution reaches saturation.

  • Accurately pipette a known volume of the desired solvent into the vial.

  • Seal the vial tightly to prevent solvent evaporation.

  • Place the vial in a temperature-controlled shaker or on a stirrer. The temperature should be maintained at the desired value (e.g., 25 °C).

  • Agitate the mixture for a sufficient time to reach equilibrium. This is typically 24-48 hours, but the exact time should be determined by preliminary experiments (i.e., measuring the concentration at different time points until it remains constant).

• Sample Collection and Preparation:

  • Once equilibrium is reached, allow the vial to stand undisturbed for a short period to allow the excess solid to settle.

  • Carefully withdraw a sample of the supernatant using a syringe.

  • Immediately filter the sample through a syringe filter into a clean vial to remove any undissolved solid particles. This step is critical to prevent overestimation of the solubility.

  • Dilute the filtered sample with a known volume of the solvent to a concentration that falls within the linear range of the analytical method.

• Quantitative Analysis (UV-Vis Spectrophotometry Example):

  • Prepare a series of standard solutions of 4-(Dimethylamino)benzophenone of known concentrations in the same solvent.

  • Measure the absorbance of the standard solutions at the wavelength of maximum absorbance (λmax) for 4-(Dimethylamino)benzophenone.

  • Generate a calibration curve by plotting absorbance versus concentration.

  • Measure the absorbance of the diluted sample.

  • Use the calibration curve to determine the concentration of the diluted sample.

  • Calculate the original concentration of the saturated solution by accounting for the dilution factor. This value represents the solubility of 4-(Dimethylamino)benzophenone in the solvent at the specified temperature.

Data Presentation:

The solubility should be reported in standard units such as grams per liter (g/L) or moles per liter (mol/L).

Visualizations

The following diagrams illustrate the logical workflow for the experimental determination of solubility.

Caption: Experimental workflow for determining the solubility of a compound.

Caption: Key factors influencing the solubility of 4-(Dimethylamino)benzophenone.

References

• 1. 530-44-9 CAS MSDS (4-(Dimethylamino)benzophenone) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 2. BENZOPHENONE - Some Chemicals Present in Industrial and Consumer Products, Food and Drinking-Water - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. merckmillipore.com [merckmillipore.com]
• 4. 4,4'-Bis(dimethylamino)benzophenone | C17H20N2O | CID 7031 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Safe Handling and Disposal of 4-(Dimethylamino)benzophenone in a Laboratory Setting

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and disposal of 4-(Dimethylamino)benzophenone in a laboratory environment. The information is intended to supplement, not replace, institutional safety protocols and Safety Data Sheets (SDS).

Chemical and Physical Properties

4-(Dimethylamino)benzophenone is a light-sensitive aromatic ketone. A summary of its key physical and chemical properties is presented in Table 1.

Property	Value	References
Synonyms	4-Benzoyl-N,N-dimethylaniline, p-Benzoyl-N,N-dimethylaniline
CAS Number	530-44-9
Molecular Formula	C₁₅H₁₅NO
Molecular Weight	225.29 g/mol
Appearance	Yellow to yellow-green crystalline powder
Melting Point	88-90 °C
Boiling Point	250 °C at 15 mmHg
Solubility	Insoluble in water. Soluble in alcohol, ether, pyrimidine, and benzene.	[1]
Stability	Stable under normal conditions. Light-sensitive.	[2]

Toxicological Information and Hazard Identification

4-(Dimethylamino)benzophenone is classified as a hazardous substance with the potential for significant health effects. Its hazard classifications and toxicological data are summarized below.

GHS Hazard Classification

Hazard Class	Category	Hazard Statement
Skin Irritation	2	H315: Causes skin irritation
Eye Irritation	2	H319: Causes serious eye irritation
Specific Target Organ Toxicity - Single Exposure	3	H335: May cause respiratory irritation

Source:

Carcinogenicity and Genotoxicity

4,4'-bis(Dimethylamino)benzophenone, a closely related compound also known as Michler's ketone, is reasonably anticipated to be a human carcinogen based on sufficient evidence of carcinogenicity in experimental animals.[1][3] Studies by the National Toxicology Program (NTP) found that dietary administration of Michler's ketone was associated with increased incidences of hepatocellular carcinomas in rats and mice, and hemangiosarcomas in male mice.[1][4][5]

The genotoxic potential of benzophenone (B1666685) and its derivatives has been investigated. While some studies on benzophenone itself did not show umu gene expression induction in Salmonella typhimurium TA1535/pSK1002 without metabolic activation, other research indicates that benzophenone and its metabolites can be bioactivated by human cytochrome P450 enzymes, suggesting a genotoxic risk to humans.

Potential Signaling Pathways in Toxicity

While specific signaling pathways for 4-(Dimethylamino)benzophenone are not extensively documented, the mechanisms of toxicity for genotoxic agents and aromatic amines provide a likely framework. Genotoxic stress is known to activate complex cellular signaling networks to sense and respond to DNA damage.[6]

Aromatic amines are often metabolized to reactive intermediates that can form DNA adducts, leading to mutations and potentially cancer.[7] The N-oxidation of the amino group to form aryl-N-hydroxylamines is a key activation step.[1]

Safe Handling and Personal Protective Equipment (PPE)

Given its hazardous properties, strict adherence to safety protocols is mandatory when handling 4-(Dimethylamino)benzophenone.

Engineering Controls

• Fume Hood: All work with 4-(Dimethylamino)benzophenone, especially when handling the powder or creating solutions, must be conducted in a properly functioning chemical fume hood.[2][8]

• Ventilation: Ensure adequate general laboratory ventilation.[2]

Personal Protective Equipment (PPE)

A summary of recommended PPE is provided in Table 2.

PPE Category	Item	Specification
Eye and Face Protection	Safety Glasses	With side shields, meeting ANSI Z87.1 or European Standard EN166.[9]
Face Shield	Recommended when there is a risk of splashing or dust generation.[9]
Hand Protection	Gloves	Chemical-resistant gloves (e.g., nitrile, minimum 4mil thickness).[6][9] For prolonged or direct contact, double gloving or using a utility-grade glove over an exam glove is recommended.[6]
Body Protection	Laboratory Coat	Long-sleeved, fully buttoned.[9]
Respiratory Protection	Respirator	A NIOSH/MSHA or European Standard EN 149 approved respirator (e.g., N95 dust mask) is recommended if dust is generated or if exposure limits are exceeded.[9]
Footwear	Closed-toe Shoes	Shoes that cover the entire foot are mandatory.[9]

First Aid and Emergency Procedures

First Aid Measures

Exposure Route	First Aid Procedure
Inhalation	Move the person to fresh air. If not breathing, give artificial respiration. Consult a physician.[10]
Skin Contact	Immediately wash off with soap and plenty of water. Remove contaminated clothing. Consult a physician.[10]
Eye Contact	Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[10]
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Consult a physician.

Spill Response

• Minor Spill (in a fume hood):

  • Alert others in the area.

  • Wearing appropriate PPE, gently cover the spill with an absorbent material (e.g., vermiculite, sand, or a commercial spill absorbent).

  • Carefully scoop the absorbed material into a labeled, sealable container for hazardous waste.

  • Decontaminate the spill area with a suitable solvent, followed by soap and water.

  • Collect all cleanup materials as hazardous waste.

• Major Spill (outside a fume hood or a large volume):

  • Evacuate the immediate area.

  • Alert your institution's emergency response team.

  • Close the laboratory doors and post a warning sign.

  • Do not attempt to clean up a major spill without proper training and equipment.

Disposal

All waste containing 4-(Dimethylamino)benzophenone must be treated as hazardous waste.

• Solid Waste: Collect all solid waste, including contaminated gloves, paper towels, and absorbent materials, in a clearly labeled, sealed container.

• Liquid Waste: Collect all liquid waste in a compatible, sealed, and clearly labeled container. Do not mix with other waste streams unless explicitly permitted by your institution's waste management guidelines.

• Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The rinsate must be collected as hazardous waste. After rinsing, the container can be disposed of according to institutional guidelines, which may involve defacing the label before disposal.[11]

Experimental Protocols

The following are examples of experimental protocols involving related compounds or procedures relevant to the handling and reactivity of 4-(Dimethylamino)benzophenone. These are for illustrative purposes and must be adapted and approved according to your institution's safety guidelines.

Example Protocol: Friedel-Crafts Acylation for Synthesis of an Aromatic Ketone

This procedure is a general method for the synthesis of aromatic ketones and is analogous to a potential synthesis route for 4-(Dimethylamino)benzophenone.

Materials:

• Anhydrous aluminum chloride (AlCl₃)

• Methylene (B1212753) chloride (CH₂Cl₂)

• Acetyl chloride (or another acyl chloride)

• Aromatic substrate (e.g., N,N-dimethylaniline)

• Nitrogen or argon gas

• Ice bath

• Concentrated hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a dropping funnel, a reflux condenser with a gas outlet to a trap, and a nitrogen/argon inlet.

• Suspend anhydrous aluminum chloride in methylene chloride in the flask and cool the mixture to 0 °C in an ice bath under an inert atmosphere.

• Add a solution of the acyl chloride in methylene chloride to the dropping funnel and add it dropwise to the stirred suspension over 10-15 minutes.

• Add a solution of the aromatic substrate in methylene chloride to the dropping funnel and add it dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for an additional 15-30 minutes.

• Carefully and slowly pour the reaction mixture into a beaker containing crushed ice and concentrated HCl.

• Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer with methylene chloride.

• Combine the organic layers and wash with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation.

• Purify the crude product by recrystallization or column chromatography.

Adapted from[12]

Example Protocol: Photochemical Reduction of Benzophenone

This protocol demonstrates the photochemical reactivity of benzophenones.

Materials:

• Benzophenone

• 2-Propanol (isopropyl alcohol)

• Glacial acetic acid

• Glass vial or flask

Procedure:

• Dissolve benzophenone (e.g., 2 g) in 2-propanol (e.g., 10 mL) in a glass vial. Gentle warming may be necessary.[13]

• Add one drop of glacial acetic acid.[13]

• Fill the vial nearly to the top with 2-propanol, leaving only a small air bubble.[13]

• Seal the vial tightly and wrap the cap with Parafilm.[13]

• Expose the vial to direct sunlight for several days to a week.[14]

• Crystals of benzopinacol (B1666686) will form. Collect the crystals by vacuum filtration and wash with cold 2-propanol.[14]

• Air dry the crystals and determine the yield and melting point.[13]

Disclaimer: This guide is intended for informational purposes only and does not constitute professional safety advice. Always consult your institution's safety officer and the manufacturer's Safety Data Sheet before handling any chemical.

References

• 1. GENERAL DISCUSSION OF COMMON MECHANISMS FOR AROMATIC AMINES - Some Aromatic Amines, Organic Dyes, and Related Exposures - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. ehs.yale.edu [ehs.yale.edu]
• 3. americanchemistry.com [americanchemistry.com]
• 4. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 5. Abstract for TR-181 [ntp.niehs.nih.gov]
• 6. Signaling mechanisms involved in the response to genotoxic stress and regulating lifespan - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Monocyclic aromatic amines as potential human carcinogens: old is new again - PMC [pmc.ncbi.nlm.nih.gov]
• 8. campusoperations.temple.edu [campusoperations.temple.edu]
• 9. benchchem.com [benchchem.com]
• 10. research.wayne.edu [research.wayne.edu]
• 11. mdpi.com [mdpi.com]
• 12. websites.umich.edu [websites.umich.edu]
• 13. Photochemical preparation of benzopinacol [cs.gordon.edu]
• 14. books.rsc.org [books.rsc.org]

A Comprehensive Guide to the Nomenclature of 4-(Dimethylamino)benzophenone for Researchers and Drug Development Professionals

This technical guide provides a detailed overview of the various synonyms, identifiers, and related nomenclature for the chemical compound 4-(Dimethylamino)benzophenone. Understanding the alternative names used in chemical literature is crucial for accurate literature searches, unambiguous communication, and effective sourcing of this compound for research and development purposes. This document also clarifies the distinction between 4-(Dimethylamino)benzophenone and the structurally related, yet distinct, compound commonly known as Michler's ketone.

Nomenclature and Synonyms

The compound with the systematic name [4-(dimethylamino)phenyl]-phenylmethanone is frequently referred to by a variety of synonyms in scientific publications, chemical supplier catalogs, and regulatory documents.[1][2] A comprehensive list of these names is provided below to aid in the identification and retrieval of information related to this molecule.

Table 1: Synonyms and Identifiers for 4-(Dimethylamino)benzophenone

Identifier Type	Identifier	Source
IUPAC Name	[4-(dimethylamino)phenyl]-phenylmethanone	[1][2]
CAS Number	530-44-9	[1][2][3][4][5][6][7]
Common Synonyms	4-(Dimethylamino)benzophenone	[1][2][3][5]
p-Dimethylaminobenzophenone	[2]
4-Benzoyl-N,N-dimethylaniline	[2][3][5][6]
p-Benzoyl-N,N-dimethylaniline	[2][6]
(4-(Dimethylamino)phenyl)(phenyl)methanone	[2]
Methanone, [4-(dimethylamino)phenyl]phenyl-	[2][5][7]
EINECS Number	208-478-4	[2][4]
UNII Number	G8988HD9YE	[2][5]
NSC Number	15962, 28935	[2]
InChI	InChI=1S/C15H15NO/c1-16(2)14-10-8-13(9-11-14)15(17)12-6-4-3-5-7-12/h3-11H,1-2H3	[1][2]
InChI Key	BEUGBYXJXMVRFO-UHFFFAOYSA-N	[1][2][5]
SMILES	CN(C)C1=CC=C(C=C1)C(=O)C2=CC=CC=C2	[1][2]

Distinction from Michler's Ketone

A frequent point of confusion in the chemical literature is the misidentification of 4-(Dimethylamino)benzophenone with Michler's ketone. It is critical to understand that these are two distinct chemical entities. Michler's ketone is the common name for 4,4'-bis(dimethylamino)benzophenone .[8][9][10][11][12][13][14] This compound possesses two dimethylamino groups, one on each of the phenyl rings of the benzophenone (B1666685) core structure.

Table 2: Comparison of 4-(Dimethylamino)benzophenone and Michler's Ketone

Feature	4-(Dimethylamino)benzophenone	Michler's Ketone (4,4'-bis(dimethylamino)benzophenone)
Chemical Formula	C15H15NO	C17H20N2O
Molecular Weight	225.29 g/mol	268.36 g/mol
CAS Number	530-44-9	90-94-8
Number of Dimethylamino Groups	One	Two
IUPAC Name	[4-(dimethylamino)phenyl]-phenylmethanone	bis[4-(dimethylamino)phenyl]methanone

Experimental Data

While a comprehensive review of all experimental protocols is beyond the scope of this guide, a summary of key physical and chemical properties is provided for reference.

Table 3: Physicochemical Properties of 4-(Dimethylamino)benzophenone

Property	Value	Source
Appearance	White to slightly yellow crystalline powder	[1][3]
Melting Point	88-92 °C	[3][5]
Boiling Point	250 °C @ 15 mmHg	[3][5]
Water Solubility	Insoluble	[5]

Logical Relationship of Nomenclature

The following diagram illustrates the relationship between the systematic name and the common synonyms for 4-(Dimethylamino)benzophenone, highlighting its key structural features.

Caption: Relationship between IUPAC name and common synonyms.

Workflow for Compound Identification

To unambiguously identify this compound in literature or databases, the following workflow is recommended.

Caption: Recommended workflow for accurate compound identification.

This guide serves as a foundational resource for professionals in the fields of chemical research and drug development. By providing a clear and concise summary of the nomenclature for 4-(Dimethylamino)benzophenone, it aims to facilitate more efficient and accurate scientific communication and research.

References

• 1. Buy 4-(Dimethylamino)benzophenone | 530-44-9 [smolecule.com]
• 2. 4-(Dimethylamino)benzophenone | C15H15NO | CID 10737 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemimpex.com [chemimpex.com]
• 4. Page loading... [wap.guidechem.com]
• 5. 4-(Dimethylamino)benzophenone | 530-44-9 [chemicalbook.com]
• 6. 4-(Dimethylamino)benzophenone 98 530-44-9 [sigmaaldrich.com]
• 7. 530-44-9 CAS MSDS (4-(Dimethylamino)benzophenone) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 8. 4,4'-Bis(dimethylamino)benzophenone | C17H20N2O | CID 7031 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Michlers Ketone - OEHHA [oehha.ca.gov]
• 10. 4,4'-Bis(dimethylamino)-benzophenone CAS 90-94-8 | 808125 [merckmillipore.com]
• 11. Michler's ketone - Wikipedia [en.wikipedia.org]
• 12. MICHLER'S KETONE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 13. Michler’s ketone | SIELC Technologies [sielc.com]
• 14. CAS 90-94-8: 4,4'-Bis(dimethylamino)benzophenone [cymitquimica.com]

In-Depth Technical Guide: Thermal Stability and Melting Point of 4-(Dimethylamino)benzophenone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal properties of 4-(Dimethylamino)benzophenone, a compound of significant interest in various scientific and industrial applications. This document summarizes available data on its melting point and thermal stability, details relevant experimental methodologies, and presents visual workflows for key analytical techniques.

Introduction

4-(Dimethylamino)benzophenone, also known as 4-Benzoyl-N,N-dimethylaniline, is a versatile organic compound widely utilized as a photoinitiator in polymer chemistry, a UV absorber in cosmetics and coatings, and an intermediate in the synthesis of dyes and pharmaceuticals.[1] Its performance and stability under thermal stress are critical parameters for its application in materials science and drug development, influencing formulation strategies, processing conditions, and product shelf-life.

Physicochemical Properties

A summary of the key physical and chemical properties of 4-(Dimethylamino)benzophenone is presented below.

Property	Value	Reference
Molecular Formula	C₁₅H₁₅NO	[2]
Molecular Weight	225.29 g/mol	[3]
Appearance	Yellow to yellow-green crystalline powder	[4]
CAS Number	530-44-9	[3]

Melting Point and Thermal Stability

Melting Point

The melting point of 4-(Dimethylamino)benzophenone consistently falls within a narrow range, indicating a high degree of purity for commercially available samples.

Parameter	Temperature Range (°C)	References
Melting Point	88 - 92	[4]
88 - 90	[3][5]

Thermal Stability

While specific TGA data for 4-(Dimethylamino)benzophenone is not available in the public domain, studies on various other benzophenone (B1666685) derivatives demonstrate a generally high thermal stability. Decomposition temperatures (T D ) for a range of benzophenone-based materials have been reported to be between 218 °C and 553 °C.[4] For instance, certain novel benzophenone derivatives exhibit a 5% weight loss temperature (T d ) between 360 °C and 424 °C.[5] The inclusion of the rigid aromatic structure of the benzophenone moiety is known to enhance the thermal stability of polymers.[6]

It is important to note that the thermal stability of a specific compound can be influenced by its substitution pattern and intermolecular interactions. Therefore, direct experimental analysis of 4-(Dimethylamino)benzophenone is necessary to determine its precise decomposition profile.

Experimental Protocols

The following sections detail standardized experimental methodologies for determining the melting point and thermal stability of organic compounds like 4-(Dimethylamino)benzophenone.

Differential Scanning Calorimetry (DSC) for Melting Point Determination

Differential Scanning Calorimetry is a fundamental thermoanalytical technique used to measure the difference in the amount of heat required to increase the temperature of a sample and a reference as a function of temperature. It is a precise method for determining the melting point and enthalpy of fusion.

Methodology:

• Sample Preparation: A small amount of the 4-(Dimethylamino)benzophenone sample (typically 1-5 mg) is accurately weighed and hermetically sealed in an aluminum pan.

• Instrument Setup: The DSC instrument is calibrated using a standard with a known melting point and enthalpy of fusion (e.g., indium).

• Experimental Conditions:

  • Temperature Program: The sample is heated at a constant rate, typically 10 °C/min, under a controlled atmosphere.

  • Atmosphere: An inert atmosphere, such as nitrogen, is maintained at a constant flow rate (e.g., 50 mL/min) to prevent oxidative degradation.

• Data Analysis: The DSC thermogram plots heat flow against temperature. The melting point is determined as the onset temperature of the endothermic melting peak. The area under the peak is integrated to calculate the enthalpy of fusion.

Thermogravimetric Analysis (TGA) for Thermal Stability Assessment

Thermogravimetric Analysis measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. This technique is used to determine the thermal stability and decomposition profile of a material.

Methodology:

• Sample Preparation: A small, representative sample of 4-(Dimethylamino)benzophenone (typically 5-10 mg) is placed in a tared TGA pan (e.g., alumina (B75360) or platinum).

• Instrument Setup: The TGA instrument's balance is tared to zero with an empty sample pan.

• Experimental Conditions:

  • Temperature Program: The sample is heated from ambient temperature to a final temperature (e.g., 600 °C) at a constant heating rate, such as 10 °C/min or 20 °C/min.

  • Atmosphere: The analysis is conducted under a controlled atmosphere, typically an inert gas like nitrogen, at a specified flow rate to prevent oxidation.

• Data Analysis: The TGA curve plots the percentage of weight loss against temperature. The onset temperature of decomposition is a key indicator of thermal stability. The temperatures at which 5% or 10% weight loss occurs are also commonly reported.

Visualized Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the experimental workflows for DSC and TGA.

DSC Experimental Workflow

TGA Experimental Workflow

Conclusion

References

• 1. chemimpex.com [chemimpex.com]
• 2. 4-(Dimethylamino)benzophenone | C15H15NO | CID 10737 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-(Dimethylamino)benzophenone 98 530-44-9 [sigmaaldrich.com]
• 4. mdpi.com [mdpi.com]
• 5. Ketone Number and Substitution Effect of Benzophenone Derivatives on the Free Radical Photopolymerization of Visible-Light Type-II Photoinitiators - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for UV Curing with 4-(Dimethylamino)benzophenone

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 4-(Dimethylamino)benzophenone as a photoinitiator for ultraviolet (UV) curing applications. This document outlines the mechanism of action, provides exemplary performance data, and details experimental protocols for the formulation and characterization of UV-curable systems.

Introduction

4-(Dimethylamino)benzophenone (DMABP) is a highly efficient Norrish Type II photoinitiator used to initiate free radical polymerization upon exposure to UV light. It is widely employed in the formulation of UV-curable coatings, inks, adhesives, and in specialized applications such as dental resins and 3D printing.[1] As a Type II photoinitiator, DMABP requires a co-initiator, typically a tertiary amine, to generate the free radicals necessary for polymerization.[2] This two-component system offers excellent curing efficiency, particularly for pigmented and thicker coatings.

Key Properties of 4-(Dimethylamino)benzophenone:

Property	Value
Synonyms	4-Benzoyl-N,N-dimethylaniline
CAS Number	530-44-9
Molecular Formula	C₁₅H₁₅NO
Molecular Weight	225.29 g/mol
Appearance	Yellow to yellow-green crystalline powder
Melting Point	88 - 92 °C

Mechanism of Photoinitiation

4-(Dimethylamino)benzophenone functions via a Norrish Type II hydrogen abstraction mechanism. The process can be summarized in the following steps:

• Photoexcitation: Upon absorption of UV radiation, the DMABP molecule is promoted from its ground state to an excited singlet state.

• Intersystem Crossing: The excited singlet state rapidly undergoes intersystem crossing to a more stable and longer-lived triplet state.

• Hydrogen Abstraction: The excited triplet state of DMABP abstracts a hydrogen atom from a synergistic co-initiator, such as a tertiary amine (e.g., Ethyl-4-(dimethylamino)benzoate - EDB). This step generates two radical species: a ketyl radical from the DMABP and an aminoalkyl radical from the co-initiator.

• Initiation: The highly reactive aminoalkyl radical is the primary species that initiates the polymerization of monomers and oligomers (e.g., acrylates) in the formulation, leading to the formation of a cross-linked polymer network.

References

• 1. The effect of 4,4'-bis(N,N-diethylamino) benzophenone on the degree of conversion in liquid photopolymer for dental 3D printing - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for 4-(Dimethylamino)benzophenone in Free-Radical Photopolymerization of Acrylates

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(Dimethylamino)benzophenone (DMABP) is a highly efficient Type II photoinitiator used in free-radical photopolymerization. It is particularly effective for the curing of acrylate (B77674) monomers and oligomers upon exposure to ultraviolet (UV) light. As a Type II photoinitiator, DMABP requires a co-initiator, typically a tertiary amine, to generate the free radicals necessary for polymerization. This system is widely employed in various applications, including the formulation of coatings, adhesives, inks, and in the fabrication of biomedical devices and materials for drug delivery systems due to its rapid curing rates and versatility.

The mechanism of photoinitiation by DMABP involves the absorption of UV radiation, which excites the DMABP molecule to a triplet state. In this excited state, it abstracts a hydrogen atom from the amine co-initiator, generating an aminoalkyl radical and a ketyl radical. The highly reactive aminoalkyl radical is the primary species that initiates the polymerization of acrylate monomers.

Mechanism of Action

The photopolymerization process initiated by the 4-(dimethylamino)benzophenone and a tertiary amine co-initiator system proceeds through the following key steps:

• Photoexcitation: Upon absorption of UV light, 4-(dimethylamino)benzophenone is promoted from its ground state (S₀) to an excited singlet state (S₁), which then undergoes efficient intersystem crossing (ISC) to a more stable and longer-lived triplet state (T₁).

• Exciplex Formation and Hydrogen Abstraction: The excited triplet state of DMABP forms an excited state complex, known as an exciplex, with the tertiary amine co-initiator. Within this complex, the DMABP molecule abstracts a hydrogen atom from the carbon alpha to the nitrogen atom of the amine.

• Radical Generation: This hydrogen abstraction event results in the formation of two radical species: a ketyl radical derived from the DMABP and a highly reactive aminoalkyl radical.

• Initiation: The aminoalkyl radical, being the more reactive of the two, rapidly adds to the double bond of an acrylate monomer, thereby initiating the polymer chain growth.

• Propagation: The newly formed monomer radical adds to subsequent monomer units, propagating the polymer chain.

• Termination: The growing polymer chains are eventually terminated through various mechanisms, such as radical-radical recombination or disproportionation.

Mechanism of Type II Photoinitiation by DMABP.

Quantitative Data Summary

The efficiency of photopolymerization using 4-(dimethylamino)benzophenone can be influenced by various factors, including the concentrations of the photoinitiator and co-initiator, the type of acrylate monomer, and the irradiation conditions. The following tables summarize representative quantitative data from studies on similar benzophenone-based photoinitiator systems.

Photoinitiator System	Monomer	Co-initiator	Initiator Conc. (wt%)	Co-initiator Conc. (wt%)	Irradiation Time (s)	Monomer Conversion (%)	Reference
4,4'-Bis(diethylamino)benzophenone (DEABP)	Dental Resin	Camphorquinone-amine	-	-	300	68.7	[1]
Benzophenone (B1666685) (BP)	Methyl Methacrylate (MMA)	Morpholine	0.44	0.87	-	-	[2]
p-Benzophenoneoxycarbonylphenyl acrylate	-	Triethylamine (TEA)	-	13.5x10⁻² M	-	31.27	[3]
Isopropyl thioxanthone (ITX)	Methyl Methacrylate (MMA)	Ethyl 4-(dimethylamino)benzoate (B8555087) (EDB)	0.05	-	1200	~80	[4]

Photoinitiator System	Monomer	Initial Polymerization Rate (%/s)	Final Monomer Conversion (%)	Reference
DEABP-containing resin	Dental Resin	34.8	68.7	[1]
DEABP-free resin	Dental Resin	22.5	58.0	[1]

Experimental Protocols

This section provides a general protocol for the free-radical photopolymerization of an acrylate formulation using 4-(dimethylamino)benzophenone as the photoinitiator.

Materials

• Acrylate monomer(s) (e.g., methyl methacrylate, hexanediol (B3050542) diacrylate)

• 4-(Dimethylamino)benzophenone (DMABP)

• Tertiary amine co-initiator (e.g., triethylamine, N-methyldiethanolamine, ethyl 4-(dimethylaminobenzoate))

• Inhibitor remover columns (optional, for monomer purification)

• Solvent (e.g., tetrahydrofuran (B95107) (THF) for sample analysis)

• Nitrogen gas source

• Glass vials with septa

Equipment

• UV light source (e.g., mercury vapor lamp, UV LED with appropriate wavelength output, typically 365 nm)

• Radiometer to measure light intensity

• Magnetic stirrer and stir bars

• Analytical balance

• Micropipettes

• Fourier-Transform Infrared (FTIR) spectrometer with an attenuated total reflectance (ATR) accessory or for real-time monitoring.

• Gel Permeation Chromatography (GPC) system for molecular weight analysis.

• Photo-Differential Scanning Calorimeter (Photo-DSC) for kinetic analysis.

Experimental Workflow Diagram

References

• 1. The effect of 4,4'-bis(N,N-diethylamino) benzophenone on the degree of conversion in liquid photopolymer for dental 3D printing - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 3. dergipark.org.tr [dergipark.org.tr]
• 4. Photopolymerization of methyl methacrylate: effects of photochemical and photonic parameters on the chain length - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]

Application of 4-(Dimethylamino)benzophenone in Dental Resin Composites: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(Dimethylamino)benzophenone (DMABP) is an amine derivative of benzophenone (B1666685) utilized in polymer chemistry. In the field of dental restorative materials, it functions as a highly efficient Type II photoinitiator. Type II photoinitiators, unlike their Type I counterparts, require a co-initiator or synergist, typically a tertiary amine, to generate the free radicals necessary for the polymerization of methacrylate-based resin composites. DMABP's role is critical in the light-curing process, directly influencing the final physical and mechanical properties of the dental restoration. Its application is particularly relevant in systems that utilize LED (Light Emitting Diode) curing units.

This document provides a comprehensive overview of the application of DMABP and its derivatives in dental resin composites, including its mechanism of action, effects on material properties, and detailed protocols for key experimental evaluations.

Mechanism of Action: Type II Photoinitiation

Benzophenone and its derivatives, including DMABP, initiate polymerization through a bimolecular process involving hydrogen abstraction.[1] The process can be summarized in the following steps:

• Photo-excitation: Upon exposure to light of a suitable wavelength (typically in the UV-A to blue light spectrum), the DMABP molecule absorbs a photon and is promoted from its ground state to an excited singlet state. It then undergoes intersystem crossing to a more stable, longer-lived triplet state.

• Exciplex Formation and Hydrogen Abstraction: The excited triplet state of DMABP interacts with a hydrogen donor, which in dental resin formulations is a tertiary amine co-initiator such as 2-(dimethylamino)ethyl methacrylate (B99206) (DMAEMA) or ethyl 4-(dimethylamino)benzoate (B8555087) (EDMAB).[2] This interaction leads to the formation of an excited state complex, or exciplex. Within this complex, an electron transfer occurs from the amine to the excited DMABP, followed by a proton transfer. This results in the formation of a ketyl radical from the DMABP and an aminoalkyl radical from the co-initiator.

• Initiation of Polymerization: The aminoalkyl radical is the primary species responsible for initiating the polymerization process.[1] It attacks the carbon-carbon double bond of a methacrylate monomer, leading to the formation of a new, larger radical.

• Polymer Chain Propagation: This new radical then reacts with subsequent monomer units, propagating the polymer chain and leading to the formation of a highly cross-linked polymer network. The ketyl radical derived from DMABP is generally less reactive and does not significantly participate in chain initiation.

The efficiency of this process is dependent on the concentration of both the photoinitiator and the co-initiator, the light intensity, and the spectral output of the curing unit.

References

• 1. ijmse.iust.ac.ir [ijmse.iust.ac.ir]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols: 4-(Dimethylamino)benzophenone as a Photosensitizer in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(Dimethylamino)benzophenone, a derivative of benzophenone (B1666685), is a highly efficient and versatile photosensitizer for a variety of organic transformations. Its strong absorption in the UV-A region, coupled with an efficient intersystem crossing to the triplet state, makes it an invaluable tool for initiating photochemical reactions. The presence of the electron-donating dimethylamino group red-shifts its absorption spectrum compared to unsubstituted benzophenone and can influence the reactivity of its excited state. These application notes provide an overview of its utility in organic synthesis, complete with detailed experimental protocols for key transformations.

Photophysical Properties

The efficacy of 4-(Dimethylamino)benzophenone as a photosensitizer is rooted in its photophysical properties. Upon absorption of UV radiation, it undergoes excitation to a singlet state (S₁) followed by rapid and efficient intersystem crossing (ISC) to the triplet state (T₁). This long-lived triplet species is the primary active species in most photosensitized reactions.

Property	Value	Reference
Molar Mass	225.29 g/mol	[1]
Melting Point	88-90 °C	[2]
UV Absorption Maximum (λmax)	~350 nm in various organic solvents
Triplet Energy (ET)	Approximately 62 kcal/mol	[3]
Intersystem Crossing Quantum Yield (ΦISC)	High, approaching unity in non-polar solvents	[4]

Applications in Organic Synthesis

4-(Dimethylamino)benzophenone is a versatile photosensitizer applicable to a range of organic reactions, including photoreductions, [2+2] cycloadditions (Paternò-Büchi reaction), and photooxidations.

Photoreductive Coupling of Ketones (Pinacol Coupling)

A classic application of benzophenone-type photosensitizers is the reductive coupling of ketones to form 1,2-diols, often referred to as pinacol (B44631) coupling. In this reaction, the triplet-excited photosensitizer abstracts a hydrogen atom from a suitable donor, such as 2-propanol, generating a ketyl radical. This radical can then initiate the reduction of a ground-state ketone molecule.

Experimental Protocol: Photoreductive Coupling of Benzophenone

This protocol details the dimerization of benzophenone to benzpinacol, a reaction that can be initiated by 4-(dimethylamino)benzophenone, although in this specific example, benzophenone itself acts as both the sensitizer (B1316253) and the substrate. The principle remains the same for using a catalytic amount of 4-(dimethylamino)benzophenone to drive the reduction of other ketones.

Materials:

• Benzophenone

• 2-Propanol (reagent grade)

• Glacial acetic acid

• Quartz reaction tube or a borosilicate glass tube transparent to the light source wavelength.

• UV lamp (e.g., medium-pressure mercury lamp with a Pyrex filter to cut out short-wavelength UV)

• Stirring apparatus

Procedure:

• Dissolve 5.0 g of benzophenone in 50 mL of 2-propanol in the reaction tube.

• Add one drop of glacial acetic acid to the solution.

• Seal the tube and ensure it is completely filled with the solution to exclude oxygen, which can quench the triplet excited state.

• Place the reaction tube in front of the UV lamp and irradiate while stirring. The distance from the lamp should be optimized for efficient light absorption.

• Continue the irradiation for several days. The progress of the reaction can be monitored by the formation of white crystals of benzpinacol.

• After the reaction is complete, cool the mixture in an ice bath to maximize crystallization.

• Collect the benzpinacol crystals by vacuum filtration and wash with a small amount of cold 2-propanol.

• Allow the crystals to air dry. The typical yield is around 90-95%.

Quantitative Data:

Reactant	Product	Photosensitizer	Solvent	Reaction Time	Yield
Benzophenone	Benzpinacol	Benzophenone (self-sensitized)	2-Propanol	Several days	90-95%

Paternò-Büchi Reaction: [2+2] Photocycloaddition for Oxetane (B1205548) Synthesis

The Paternò-Büchi reaction is a powerful method for the synthesis of four-membered ether rings (oxetanes) through the photochemical [2+2] cycloaddition of a carbonyl compound and an alkene.[5] 4-(Dimethylamino)benzophenone can serve as an excellent photosensitizer to promote this reaction, particularly when the carbonyl compound itself does not absorb light efficiently in the desired region.

Experimental Protocol: Synthesis of an Oxetane via the Paternò-Büchi Reaction

This generalized protocol is based on established procedures for the Paternò-Büchi reaction.

Materials:

• Aldehyde or ketone (e.g., benzaldehyde)

• Alkene (e.g., 2,3-dimethyl-2-butene)

• 4-(Dimethylamino)benzophenone (photosensitizer)

• Anhydrous benzene (B151609) or acetonitrile

• Quartz reaction vessel

• High-pressure mercury lamp with a Pyrex filter

• Nitrogen or argon source for deoxygenation

• Rotary evaporator and column chromatography setup

Procedure:

• In the quartz reaction vessel, dissolve the carbonyl compound (10 mmol) and the alkene (20 mmol, 2 equivalents) in 100 mL of anhydrous benzene.

• Add 4-(dimethylamino)benzophenone (0.5 mmol, 5 mol%).

• Deoxygenate the solution by bubbling with nitrogen or argon for 30 minutes. Oxygen can quench the triplet excited state of the sensitizer.

• Seal the vessel and irradiate with the high-pressure mercury lamp. Maintain the reaction temperature at around 20-25 °C using a water bath.

• Monitor the reaction progress by TLC or GC analysis.

• Upon completion (typically 24-48 hours), remove the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica (B1680970) gel using a mixture of hexane (B92381) and ethyl acetate (B1210297) as the eluent to afford the oxetane product.

Quantitative Data:

Carbonyl Compound	Alkene	Photosensitizer	Solvent	Yield	Reference
Benzaldehyde	2,3-Dimethyl-2-butene	4-(Dimethylamino)benzophenone	Benzene	Moderate to good	[5]
Acetone	Furan	4-(Dimethylamino)benzophenone	Acetonitrile	Moderate	[5]

Photosensitized Oxidation of Sulfides

4-(Dimethylamino)benzophenone can act as a photosensitizer for the oxidation of organic substrates, such as sulfides to sulfoxides. The mechanism can proceed through either a Type I (radical-mediated) or Type II (singlet oxygen-mediated) pathway, depending on the reaction conditions and substrate.

Experimental Protocol: Photooxidation of Thioanisole (B89551) to Phenyl Methyl Sulfoxide

This protocol is a representative procedure for the photosensitized oxidation of a sulfide.

Materials:

• Thioanisole (methyl phenyl sulfide)

• 4-(Dimethylamino)benzophenone

• Acetonitrile (spectroscopic grade)

• Oxygen source (e.g., a balloon filled with O₂)

• Glass reaction vessel with a gas inlet

• Visible light source (e.g., a household compact fluorescent lamp or an LED lamp)

• Stirring apparatus

Procedure:

• In the glass reaction vessel, prepare a solution of thioanisole (1 mmol) and 4-(dimethylamino)benzophenone (0.1 mmol, 10 mol%) in 20 mL of acetonitrile.

• Seal the vessel with a septum and insert a needle connected to an oxygen-filled balloon to maintain an oxygen atmosphere.

• Stir the solution vigorously to ensure good oxygen saturation.

• Irradiate the mixture with the visible light source at room temperature.

• Monitor the reaction by TLC until the starting material is consumed.

• After the reaction is complete, remove the solvent in vacuo.

• The crude product can be purified by column chromatography on silica gel (eluent: hexane/ethyl acetate) to yield phenyl methyl sulfoxide.

Quantitative Data:

Substrate	Product	Photosensitizer	Solvent	Atmosphere	Yield
Thioanisole	Phenyl methyl sulfoxide	4-(Dimethylamino)benzophenone	Acetonitrile	Oxygen	Good to high

Signaling Pathways and Experimental Workflows

Photosensitization Mechanism

The general mechanism for photosensitization by 4-(dimethylamino)benzophenone involves several key steps, which can be visualized as a signaling pathway.

Caption: General mechanism of photosensitization by 4-(dimethylamino)benzophenone.

Experimental Workflow for a Photosensitized Reaction

The following diagram illustrates a typical workflow for setting up and performing a photochemical reaction using 4-(dimethylamino)benzophenone as a photosensitizer.

Caption: A typical experimental workflow for a photosensitized organic synthesis.

Logical Relationship in Paternò-Büchi Reaction

The key steps and intermediates in the Paternò-Büchi reaction are depicted below.

Caption: Key steps in the photosensitized Paternò-Büchi reaction.

Conclusion

4-(Dimethylamino)benzophenone is a robust and efficient photosensitizer for a range of synthetically useful transformations. Its favorable photophysical properties and commercial availability make it an attractive choice for both academic and industrial laboratories. The protocols provided herein serve as a starting point for the exploration of its diverse applications in modern organic synthesis. Proper experimental setup, particularly the exclusion of oxygen, is crucial for achieving high reaction efficiency.

References

• 1. 4-(Dimethylamino)benzophenone | C15H15NO | CID 10737 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Oxetanes: formation, reactivity and total syntheses of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Source of anomalous fluorescence from solutions of 4-N,N-dimethylaminobenzonitrile in polar solvents - Journal of the Chemical Society, Faraday Transactions 2: Molecular and Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]

Application Notes and Protocols for 4-(Dimethylamino)benzophenone in Covalent Protein Crosslinking Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(Dimethylamino)benzophenone is a versatile photochemical reagent that holds significant potential for applications in covalent protein crosslinking studies. As a derivative of benzophenone (B1666685), it can be photo-activated by UV light to induce the formation of covalent bonds between interacting proteins. This property makes it a valuable tool for capturing transient and stable protein-protein interactions, which are fundamental to numerous cellular processes and are critical targets in drug development. Upon excitation with UV light (typically around 350-365 nm), the benzophenone moiety forms a reactive triplet diradical. This diradical can abstract a hydrogen atom from a nearby amino acid residue (primarily from a C-H bond), leading to the formation of a stable carbon-carbon covalent bond and effectively crosslinking the interacting proteins.[1]

These application notes provide an overview of the utility of 4-(Dimethylamino)benzophenone in protein crosslinking, detailed experimental protocols, and a summary of relevant quantitative data from studies using similar benzophenone-based crosslinkers.

Mechanism of Action

The photo-crosslinking process initiated by 4-(Dimethylamino)benzophenone is a light-dependent reaction. The key steps are outlined in the signaling pathway diagram below.

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols for Two-Photon Polymerization Initiated by 4-(Dimethylamino)benzophenone Derivatives

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 4-(Dimethylamino)benzophenone and its derivatives as photoinitiators in two-photon polymerization (2PP). These compounds, particularly analogs of Michler's ketone, are effective initiators for the fabrication of high-resolution 3D microstructures, with applications in micro-optics, microfluidics, and biomedical devices.

Introduction to 4-(Dimethylamino)benzophenone Derivatives in 2PP

Two-photon polymerization is a high-resolution 3D printing technique that utilizes the nonlinear absorption of photons from a focused laser beam to initiate polymerization in a localized volume (voxel). The choice of photoinitiator is critical for the efficiency and resolution of the 2PP process. 4-(Dimethylamino)benzophenone derivatives are a class of Type II photoinitiators that, upon two-photon absorption, generate free radicals to initiate the polymerization of monomer resins.

These initiators typically possess a D-π-A-π-D (donor-π bridge-acceptor-π bridge-donor) structure, where the amino groups act as electron donors and the central ketone group acts as the electron acceptor. This molecular design enhances the two-photon absorption (TPA) cross-section, which is a measure of the molecule's ability to simultaneously absorb two photons. A higher TPA cross-section generally leads to a lower polymerization threshold and allows for faster writing speeds.

Quantitative Data Presentation

The following tables summarize the photophysical properties and fabrication parameters for several 4-(Dimethylamino)benzophenone derivatives and related analogs. It is important to note that experimental conditions such as the solvent, monomer, and laser system can influence these values.

Table 1: Photophysical Properties of 4-(Dimethylamino)benzophenone Derivatives

Photoinitiator	Abbreviation	Max. TPA Cross-Section (GM¹)	Wavelength (nm)	Solvent	Reference
4,4'-Bis(dimethylamino)benzophenone	Michler's Ketone	~28	265	Not Specified	[1]
Conjugated analog of Michler's ketone²	1	200	800	Chloroform	[2][3]
Conjugated analog of Michler's ketone³	2	325	920	Chloroform	[2][3]
Conjugated analog of Michler's ketone⁴	3	250	960	Chloroform	[2][3]
D–π–A–π–D Benzophenone (B1666685) Derivative⁵	BM-PPPM-C6	>100 (qualitative)	~800	Dichloromethane (B109758)	[4]

¹GM = Goeppert-Mayer unit (10⁻⁵⁰ cm⁴ s / photon) ²Structure 1 is a conjugated analog of Michler's ketone with one double bond in the π-bridge.[2][3] ³Structure 2 is a conjugated analog of Michler's ketone with two double bonds in the π-bridge.[2][3] ⁴Structure 3 is a conjugated analog of Michler's ketone with three double bonds in the π-bridge.[2][3] ⁵BM-PPPM-C6 is a D–π–A–π–D initiator with a benzophenone acceptor core.[4]

Table 2: Two-Photon Polymerization Fabrication Parameters

Photoinitiator	Monomer Resin	Writing Speed (µm/s)	Laser Power (mW)	Reference
BM-PPPM-C12	Trimethylolpropane (B17298) triacrylate (TMPTA)	100,000	25	[4]
BM-PPPM-C16	Trimethylolpropane triacrylate (TMPTA)	100,000	25	[4]
BM-PPPM-C20	Trimethylolpropane triacrylate (TMPTA)	100,000	25	[4]

Experimental Protocols

Synthesis of a Representative Photoinitiator: A Conjugated Analog of Michler's Ketone

This protocol describes the synthesis of a conjugated analog of Michler's ketone, similar to those reported in the literature, which have demonstrated high TPA cross-sections.[2][3]

Materials:

• 4,4'-bis(diethylamino)benzophenone (B160578)

• 4-(diethylamino)benzaldehyde (B91989)

• Potassium tert-butoxide

• Anhydrous tetrahydrofuran (B95107) (THF)

• Standard glassware for organic synthesis (round-bottom flasks, condensers, etc.)

• Inert atmosphere setup (e.g., nitrogen or argon line)

• Magnetic stirrer and heating mantle

• Rotary evaporator

• Chromatography supplies for purification (e.g., silica (B1680970) gel, solvents)

Procedure:

• Reaction Setup: In a dry, three-necked round-bottom flask under an inert atmosphere, dissolve 4,4'-bis(diethylamino)benzophenone (1 equivalent) and 4-(diethylamino)benzaldehyde (2 equivalents) in anhydrous THF.

• Base Addition: Cool the solution in an ice bath and slowly add potassium tert-butoxide (2.2 equivalents) portion-wise while stirring vigorously.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Quenching: Once the reaction is complete, carefully quench the reaction by adding saturated aqueous ammonium (B1175870) chloride solution.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Remove the solvent under reduced pressure using a rotary evaporator. Purify the crude product by column chromatography on silica gel to obtain the desired conjugated benzophenone derivative.

• Characterization: Characterize the final product by standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Protocol for Two-Photon Polymerization

This protocol outlines the general steps for fabricating 3D microstructures using a 4-(Dimethylamino)benzophenone derivative as the photoinitiator.

Materials:

• 4-(Dimethylamino)benzophenone derivative photoinitiator

• Monomer/oligomer resin (e.g., trimethylolpropane triacrylate (TMPTA), pentaerythritol (B129877) triacrylate (PETA))

• Solvent for dissolving the photoinitiator (if necessary, e.g., dichloromethane)

• Substrate (e.g., glass coverslips)

• Adhesion promoter (optional, e.g., 3-(trimethoxysilyl)propyl methacrylate)

• Developer solvent (e.g., 4-methyl-2-pentanone, isopropanol)

• Two-photon polymerization setup (femtosecond laser, high numerical aperture objective, 3D translation stage)

Procedure:

• Substrate Preparation:

  • Clean the glass coverslips thoroughly by sonication in acetone, followed by isopropanol (B130326), and finally deionized water.

  • Dry the substrates with a stream of nitrogen.

  • (Optional) For improved adhesion of the fabricated structures, functionalize the substrate surface with an adhesion promoter.

• Photoresist Formulation:

  • Dissolve the 4-(Dimethylamino)benzophenone derivative photoinitiator in the monomer resin. The concentration of the initiator typically ranges from 0.5 to 2 wt%.

  • If the initiator has low solubility in the monomer, a small amount of a suitable solvent can be used to aid dissolution. Ensure the solvent is volatile and evaporates completely before polymerization.

  • Mix the solution thoroughly, for example, by using a magnetic stirrer in the dark to prevent premature polymerization.

• Sample Preparation:

  • Deposit a drop of the photoresist onto the prepared substrate.

  • For thin, uniform films, spin-coating can be employed. The spin-coating parameters (speed and time) will depend on the viscosity of the resin and the desired film thickness.

• Two-Photon Polymerization:

  • Mount the sample on the 3D translation stage of the 2PP setup.

  • Use a femtosecond laser (typically with a wavelength around 800 nm for these initiators) focused through a high numerical aperture oil-immersion objective lens.

  • Define the 3D structure to be fabricated using appropriate software that controls the movement of the translation stage and the laser shutter.

  • Set the laser power and scanning speed. These parameters will need to be optimized for the specific photoresist and desired feature size. Typical values can range from 10-50 mW for laser power and 100-100,000 µm/s for writing speed.[4]

• Development (Post-Processing):

  • After the laser writing process is complete, immerse the substrate in a developer solvent to wash away the unpolymerized resin.

  • The development time can range from a few minutes to an hour, depending on the size of the structure and the properties of the resin. Gentle agitation can aid the development process.

  • After development, rinse the substrate with fresh developer solvent or isopropanol to remove any remaining residue.

  • Carefully dry the sample, for example, by critical point drying or by gentle evaporation at room temperature.

• Characterization:

  • The fabricated microstructures can be visualized and characterized using scanning electron microscopy (SEM) or optical microscopy.

Visualizations

Chemical Structures

Caption: Structures of Michler's ketone and its conjugated analogs.

Two-Photon Polymerization Initiation Pathway

Caption: Simplified pathway of radical generation and polymerization.

Experimental Workflow for 2PP Fabrication

Caption: General workflow for fabricating microstructures using 2PP.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for UV-Curable Coatings with 4-(Dimethylamino)benzophenone

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(Dimethylamino)benzophenone (DMABP) is a highly efficient Type II photoinitiator widely used in the formulation of ultraviolet (UV) curable coatings, inks, and adhesives.[1] Upon exposure to UV radiation, DMABP undergoes excitation and abstracts a hydrogen atom from a synergist, typically a tertiary amine co-initiator, to generate free radicals. These radicals initiate the rapid polymerization of functional monomers and oligomers, leading to the formation of a cross-linked polymer network. This solvent-free, energy-efficient curing process offers numerous advantages, including high production speeds and the ability to coat heat-sensitive substrates.

This document provides detailed protocols for the formulation, application, and characterization of UV-curable coatings incorporating DMABP. It also presents quantitative data to guide researchers in developing coatings with desired properties.

Photoinitiation Mechanism of 4-(Dimethylamino)benzophenone

As a Type II photoinitiator, 4-(Dimethylamino)benzophenone requires a co-initiator or synergist, which is typically a tertiary amine, to produce initiating free radicals. The process can be summarized as follows:

• UV Absorption: DMABP absorbs UV light, promoting it to an excited singlet state, which then transitions to a more stable triplet state.

• Exciplex Formation and Hydrogen Abstraction: The excited triplet state of DMABP forms an exciplex with the amine co-initiator. Within this complex, a hydrogen atom is transferred from the amine to the DMABP molecule.

• Radical Generation: This hydrogen abstraction results in the formation of two radical species: a ketyl radical from the DMABP and an α-amino alkyl radical from the amine co-initiator.

• Initiation of Polymerization: The highly reactive α-amino alkyl radical is the primary species that initiates the polymerization of acrylate (B77674) or other ethylenically unsaturated monomers and oligomers in the formulation.

Figure 1: Photoinitiation mechanism of 4-(Dimethylamino)benzophenone.

Formulation of UV-Curable Coatings

A typical UV-curable coating formulation consists of an oligomer, a monomer (reactive diluent), a photoinitiator system, and additives. The selection and proportion of these components are critical for achieving the desired properties of the cured coating.

Table 1: Components of a UV-Curable Coating Formulation

Component	Function	Typical Concentration (% by weight)
Oligomer	Provides the primary properties of the coating such as hardness, flexibility, and chemical resistance. Common types include urethane (B1682113) acrylates, epoxy acrylates, and polyester (B1180765) acrylates.	30 - 70
Monomer	Acts as a reactive diluent to reduce the viscosity of the formulation for ease of application and participates in the polymerization to influence the final properties of the coating.	20 - 60
Photoinitiator System
4-(Dimethylamino)benzophenone	Absorbs UV light to initiate the curing process.	1 - 5
Amine Co-initiator	Acts as a hydrogen donor to generate free radicals with DMABP and helps to overcome oxygen inhibition at the surface. Examples include Ethyl-4-(dimethylamino)benzoate (EDB) and 2-Ethylhexyl-4-dimethylaminobenzoate (EHA).	2 - 8
Additives	Modify specific properties of the coating, such as flow, leveling, and surface slip.	0.1 - 5

Experimental Protocols

The following protocols provide a framework for the preparation, curing, and characterization of UV-curable coatings based on 4-(Dimethylamino)benzophenone.

Protocol 1: Preparation of a UV-Curable Clear Coating

Materials:

• Urethane Acrylate Oligomer

• Trimethylolpropane Triacrylate (TMPTA) (Monomer)

• 4-(Dimethylamino)benzophenone (DMABP)

• Ethyl-4-(dimethylamino)benzoate (EDB) (Co-initiator)

• Amber glass vials

• Magnetic stirrer and stir bars

• Laboratory balance

Procedure:

• In an amber glass vial, weigh the desired amount of the urethane acrylate oligomer.

• Add the TMPTA monomer to the vial.

• Mix the oligomer and monomer using a magnetic stirrer at room temperature until a homogeneous solution is obtained.

• Add the desired amount of EDB co-initiator to the mixture and continue stirring until it is completely dissolved.

• Add the DMABP photoinitiator to the formulation.

• Continue stirring in the dark, with gentle warming if necessary, until the photoinitiator is fully dissolved and the formulation is homogeneous.

Protocol 2: Application and UV Curing

Materials and Equipment:

• Prepared UV-curable formulation

• Substrate (e.g., glass panels, metal sheets, or plastic films)

• Film applicator (e.g., wire-wound rod or doctor blade)

• UV curing system (e.g., conveyorized medium-pressure mercury lamp or LED lamp)

• UV radiometer

Procedure:

• Substrate Preparation: Clean the substrate with a suitable solvent (e.g., isopropanol (B130326) or acetone) to remove any contaminants and ensure proper adhesion.

• Film Application: Apply a small amount of the prepared formulation onto the substrate. Use a film applicator to draw down a thin, uniform film of a specified thickness (e.g., 50 µm).

• UV Curing: Place the coated substrate in the UV curing system. Expose the film to UV radiation. The required UV dose will depend on the formulation, film thickness, and the intensity of the UV lamp. Use a UV radiometer to measure and control the UV dose.

Figure 2: General experimental workflow for UV-curable coatings.

Protocol 3: Characterization of Cured Coatings

1. Pencil Hardness (ASTM D3363):

• A set of calibrated pencils of increasing hardness (from 6B to 6H) are pushed across the surface of the cured coating at a 45° angle.

• The pencil hardness is reported as the hardness of the hardest pencil that does not scratch or mar the surface.

2. Cross-Cut Adhesion (ASTM D3359):

• A lattice pattern is cut into the cured coating using a special cross-cut adhesion tester.

• A specified pressure-sensitive tape is applied over the lattice and then rapidly peeled off.

• The adhesion is rated according to the amount of coating removed by the tape, on a scale from 5B (no detachment) to 0B (more than 65% of the coating detached).

3. Gloss Measurement (ASTM D523):

• A gloss meter is used to measure the specular gloss of the cured coating at a specific angle (e.g., 20°, 60°, or 85°).

• The gloss value is reported in Gloss Units (GU).

Quantitative Data and Performance

The performance of a UV-curable coating is highly dependent on the formulation composition and curing conditions. The following tables provide representative data for a UV-curable system based on a benzophenone-type photoinitiator and an amine co-initiator. This data is analogous to what would be expected for a DMABP system and illustrates the effect of the photoinitiator system on the degree of conversion.

Table 2: Representative Formulation for Degree of Conversion Study

Component	DEABP-Free Resin (wt%)	DEABP-Containing Resin (wt%)
Bisphenol A glycerolate dimethacrylate (BisGMA)	70.0	69.0
Triethylene glycol dimethacrylate (TEGDMA)	30.0	29.0
Camphorquinone (CQ)	0.5	0.5
Ethyl-4-(dimethylamino)benzoate (DMAEMA)	1.0	1.0
4,4'-bis(diethylamino)benzophenone (B160578) (DEABP)	-	1.0

Note: This data is for a related compound, 4,4'-bis(diethylamino)benzophenone (DEABP), and serves as a representative example of the effect of an amine-functionalized benzophenone (B1666685) derivative.

Table 3: Degree of Conversion (%) at Different Irradiation Times

Light-irradiation duration (s)	DEABP-Free Resin (Mean ± SD)	DEABP-Containing Resin (Mean ± SD)
10	26.1 ± 0.5	39.3 ± 2.1
30	32.0 ± 1.5	44.2 ± 1.6
60	40.4 ± 2.9	48.7 ± 2.5
180	46.6 ± 1.7	58.7 ± 2.8
300	50.4 ± 1.4	59.7 ± 1.1
Final	58.0	68.7

Curing conditions: LED lamp (405 nm), 840 mW/cm².

The addition of DEABP significantly increased the degree of conversion at all time points, demonstrating the enhanced efficiency of the photoinitiator system. A similar trend would be expected when optimizing the concentration of DMABP and a suitable amine co-initiator.

Conclusion

4-(Dimethylamino)benzophenone is a versatile and effective Type II photoinitiator for a wide range of UV-curable coating applications. By carefully selecting the oligomer, monomer, and amine co-initiator, and by optimizing the curing parameters, researchers can develop high-performance coatings with tailored properties such as excellent hardness, adhesion, and gloss. The protocols and representative data provided in this application note serve as a valuable starting point for the formulation and characterization of UV-curable coatings based on DMABP.

References

• 1. The effect of 4,4'-bis(N,N-diethylamino) benzophenone on the degree of conversion in liquid photopolymer for dental 3D printing - PMC [pmc.ncbi.nlm.nih.gov]

The Pivotal Role of 4-(Dimethylamino)benzophenone and its Analogs in Dye and Pigment Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(Dimethylamino)benzophenone and its structurally related analogue, 4,4'-bis(dimethylamino)benzophenone (commonly known as Michler's ketone), are versatile chemical intermediates of significant industrial importance.[1] Primarily recognized for their excellent UV-absorbing properties, which lend them to applications as photoinitiators in polymer chemistry, they also serve as indispensable precursors in the synthesis of a wide array of dyes and pigments.[1] Their utility in this field is centered on their role in forming the core structures of various dye families, most notably triarylmethane dyes, which are prized for their vibrant colors and high tinctorial strength. This document provides detailed application notes and experimental protocols for the synthesis of illustrative dyes using these benzophenone (B1666685) derivatives.

Core Applications in Dye Synthesis

The primary application of 4-(dimethylamino)benzophenone and Michler's ketone in dye synthesis is as a key building block for triarylmethane dyes. These dyes, which include well-known examples such as Malachite Green and Crystal Violet, are characterized by a central carbon atom attached to three aromatic rings. The general synthesis strategy involves the condensation of the benzophenone derivative with an aromatic amine, such as N,N-dimethylaniline, followed by an oxidation step to yield the final colored dye.

Furthermore, Michler's ketone is a crucial intermediate for producing other important dyes like Methyl Violet and Victoria Blue B.[2] The condensation reaction with different aniline (B41778) derivatives or other aromatic compounds allows for the synthesis of a diverse palette of colors for various applications, including inks, textiles, and paper coloring.[2]

Beyond their role as synthetic precursors, these compounds also find application as photosensitizers in certain pigment and dye formulations, leveraging their ability to absorb UV light and initiate photochemical reactions.[2]

Experimental Protocols

The following protocols provide detailed methodologies for the synthesis of representative triarylmethane dyes.

Protocol 1: Synthesis of Malachite Green from 4-(Dimethylamino)benzophenone

This protocol outlines a two-step synthesis of Malachite Green, commencing with the formation of the leuco base followed by oxidation.

Step 1: Synthesis of Leuco Malachite Green

• Materials:

  • 4-(Dimethylamino)benzophenone

  • N,N-dimethylaniline

  • Zinc chloride (anhydrous)

  • Ethanol (B145695)

  • Sodium hydroxide (B78521) solution (10% w/v)

  • Distilled water

• Equipment:

  • Round-bottom flask with reflux condenser

  • Heating mantle

  • Magnetic stirrer

  • Beakers

  • Büchner funnel and filter paper

• Procedure:

  • In a round-bottom flask, combine 4-(dimethylamino)benzophenone (1 molar equivalent) and N,N-dimethylaniline (2 molar equivalents).

  • Add anhydrous zinc chloride (1 molar equivalent) as a catalyst.

  • Add a minimal amount of ethanol to facilitate mixing.

  • Heat the mixture under reflux with constant stirring for 4-6 hours.

  • After cooling, add a 10% sodium hydroxide solution to the reaction mixture to neutralize the catalyst and precipitate the leuco base.

  • Filter the crude leuco base using a Büchner funnel and wash thoroughly with distilled water.

  • Recrystallize the product from ethanol to obtain purified leuco malachite green.

Step 2: Oxidation to Malachite Green

• Materials:

  • Leuco Malachite Green (from Step 1)

  • Lead dioxide (PbO₂) or Manganese dioxide (MnO₂)

  • Hydrochloric acid (1 M)

  • Sodium sulfate (B86663) (anhydrous)

  • Distilled water

• Equipment:

  • Beaker

  • Magnetic stirrer

  • Filter funnel and paper

• Procedure:

  • Dissolve the purified leuco malachite green in dilute hydrochloric acid.

  • Slowly add lead dioxide or manganese dioxide as an oxidizing agent while stirring continuously.

  • Continue stirring at room temperature for 2-3 hours until the solution turns a deep green color.

  • Filter the solution to remove the solid oxidant and any unreacted starting material.

  • Add anhydrous sodium sulfate to the filtrate to precipitate the dye.

  • Filter the precipitated Malachite Green and dry under vacuum.

Protocol 2: Synthesis of Crystal Violet from Michler's Ketone

This protocol describes the synthesis of Crystal Violet via the condensation of Michler's ketone with N,N-dimethylaniline.

• Materials:

  • Michler's ketone (4,4'-bis(dimethylamino)benzophenone)

  • N,N-dimethylaniline

  • Phosphorus oxychloride (POCl₃)

  • Sodium hydroxide solution (10% w/v)

  • Distilled water

• Equipment:

  • Three-necked round-bottom flask equipped with a dropping funnel and a reflux condenser

  • Heating mantle

  • Magnetic stirrer

  • Beakers

  • Büchner funnel and filter paper

• Procedure:

  • In the three-necked flask, place Michler's ketone (1 molar equivalent) and N,N-dimethylaniline (3 molar equivalents).

  • Heat the mixture to 100°C with stirring.

  • Slowly add phosphorus oxychloride (1.2 molar equivalents) dropwise from the dropping funnel over a period of 30 minutes.

  • After the addition is complete, continue heating the reaction mixture at 100°C for an additional 2-3 hours.

  • Cool the reaction mixture and pour it into a large volume of water.

  • Make the solution alkaline by adding a 10% sodium hydroxide solution to precipitate the dye.

  • Filter the crude Crystal Violet and wash with water.

  • Purify the dye by recrystallization from hot water.

Quantitative Data Summary

The following tables summarize typical quantitative data for the synthesis of selected dyes using 4-(dimethylamino)benzophenone and its analogs. Please note that yields and reaction parameters can vary based on specific laboratory conditions and scale.

Dye Name	Precursor	Condensing Agent	Oxidizing Agent	Typical Yield (%)	λmax (nm)	Reference
Malachite Green	4-(Dimethylamino)benzophenone & N,N-dimethylaniline	Zinc Chloride	Lead Dioxide	75-85	618	Customary Lab Synthesis
Crystal Violet	Michler's Ketone & N,N-dimethylaniline	Phosphorus Oxychloride	-	80-90	590	Customary Lab Synthesis
Victoria Blue B	Michler's Ketone & N-phenyl-1-naphthylamine	Phosphorus Oxychloride	-	70-80	614	[2]

Visualizing Synthesis Workflows

The synthesis of triarylmethane dyes from benzophenone precursors can be visualized as a multi-step process. The following diagrams, generated using the DOT language, illustrate the general workflows.

Synthesis of Malachite Green Workflow

Synthesis of Crystal Violet Workflow

Conclusion

4-(Dimethylamino)benzophenone and Michler's ketone are fundamental building blocks in the synthesis of a variety of commercially important dyes and pigments. Their reactivity allows for the straightforward construction of the triarylmethane scaffold, leading to intensely colored compounds with wide-ranging applications. The protocols and data presented herein provide a foundation for researchers and professionals to explore the synthesis and application of dyes derived from these versatile precursors. Further research into novel derivatives and optimization of reaction conditions continues to be an active area of study, promising the development of new functional dyes with enhanced properties.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Michler's ketone - Wikipedia [en.wikipedia.org]

Application Notes: Utilizing 4-(Dimethylamino)benzophenone in 3D Printing and Stereolithography

Introduction

Mechanism of Action: Type II Photoinitiation

4-(Dimethylamino)benzophenone functions as a Type II photoinitiator, which requires a co-initiator or synergist, typically a tertiary amine, to generate radicals. The process is initiated by the absorption of UV light by the benzophenone (B1666685) derivative, leading to its excitation to a singlet state, followed by intersystem crossing to a more stable triplet state. The excited triplet state of the photoinitiator then abstracts a hydrogen atom from the tertiary amine, generating a ketyl radical and an amine-derived radical. The amine-derived radical is the primary species that initiates the polymerization of acrylate (B77674) or methacrylate (B99206) monomers in the resin.

Figure 1: Type II Photoinitiation Mechanism

Experimental Protocols

The following protocols provide a general framework for the formulation of photopolymer resins containing 4-(Dimethylamino)benzophenone and their use in stereolithography.

Protocol 1: Preparation of a Standard Acrylate-Based Photopolymer Resin

Materials:

• Oligomer: Bisphenol A glycerolate dimethacrylate (BisGMA)

• Monomer (Diluent): Tri(ethylene glycol) dimethacrylate (TEGDMA)

• Photoinitiator: 4-(Dimethylamino)benzophenone

• Co-initiator/Synergist: Ethyl 4-(dimethylamino)benzoate (B8555087) (EDB) or another tertiary amine

• UV Blocker (Optional): To control light penetration and improve resolution

Equipment:

• Magnetic stirrer with heating plate

• Light-blocking amber glass bottle

• Analytical balance

• Vacuum chamber (optional, for degassing)

Procedure:

• Monomer/Oligomer Blending: In a light-blocking amber glass bottle, combine the oligomer and monomer in the desired ratio (e.g., 70:30 wt% BisGMA to TEGDMA).

• Mixing: Place the bottle on a magnetic stirrer and mix at a moderate speed (e.g., 300 rpm) until a homogeneous solution is obtained. Gentle heating (50-60°C) can be applied to reduce viscosity and aid mixing.

• Addition of Photoinitiator System: Add 4-(Dimethylamino)benzophenone (typically 0.5 - 2.0 wt%) and the co-initiator (e.g., EDB, at a 1:1 or 2:1 molar ratio to the photoinitiator) to the monomer blend.

• Dissolution: Continue stirring until all components are fully dissolved. Ensure the solution is clear and homogeneous.

• Degassing (Optional): To remove dissolved air that can inhibit polymerization, place the resin in a vacuum chamber for 15-30 minutes until bubbling subsides.

• Storage: Store the formulated resin in a cool, dark place.

Protocol 2: Stereolithography (SLA) 3D Printing

Equipment:

• SLA 3D Printer (e.g., equipped with a 385 nm or 405 nm UV laser or LED array)

• Build platform

• Washing station with isopropyl alcohol (IPA)

• UV post-curing chamber

Procedure:

• Resin Loading: Pour the prepared photopolymer resin into the vat of the SLA 3D printer.

• Print Parameter Setup: Set the printing parameters based on the resin's characteristics. This includes layer thickness (e.g., 50-100 µm) and exposure time per layer. Exposure time will need to be determined empirically (see Protocol 3).

• Printing: Initiate the printing process. The UV light source will selectively cure the resin layer by layer according to the 3D model.

• Part Removal and Cleaning: Once printing is complete, carefully remove the printed object from the build platform. Wash the part thoroughly with isopropyl alcohol (IPA) to remove any uncured resin from the surface. An ultrasonic bath can improve cleaning.

• Post-Curing: Place the cleaned part in a UV post-curing chamber and expose it to UV light for a specified duration (e.g., 30-60 minutes) to ensure complete polymerization and achieve optimal mechanical properties.

Protocol 3: Determination of Curing Properties (Working Curve)

Objective: To determine the critical energy (Ec) and depth of penetration (Dp) of the formulated resin, which are essential for setting the correct exposure parameters during 3D printing.

Procedure:

• Sample Preparation: Place a small, defined amount of the formulated resin on a glass slide.

• Controlled Exposure: Expose the resin to the 3D printer's UV light source at a known intensity for varying durations (e.g., 2, 4, 6, 8, 10 seconds).

• Measurement: After each exposure, gently wash away the uncured resin with IPA. Measure the thickness (cure depth, Cd) of the solidified polymer using digital calipers.

• Data Analysis: Plot the measured cure depth (Cd) against the natural logarithm of the exposure energy (E), where E is the product of light intensity and exposure time. The data should follow the equation: Cd = Dp * ln(E/Ec) . The slope of the resulting line will be the depth of penetration (Dp), and the x-intercept will be the critical energy (Ec).

Quantitative Data

The following tables summarize quantitative data on the performance of photopolymer resins. As direct data for 4-(Dimethylamino)benzophenone is limited in the available literature, data for the structurally similar and functionally related compound, 4,4'-bis(N,N-diethylamino)benzophenone (DEABP), is provided as a reference.

Table 1: Degree of Conversion (DC) and Polymerization Velocity of DEABP-Containing Resin [1][2]

This table presents the degree of conversion and initial polymerization velocity for a dental resin formulation with and without the addition of DEABP as a co-initiator. The base resin contained a camphorquinone-amine photoinitiating system.

Resin Formulation	Initial Polymerization Velocity (Vip, %/s)	Degree of Conversion (%) at Different Irradiation Times
10s
DEABP-free	22.5	26.1 ± 0.5
DEABP-containing	34.8	39.3 ± 2.1

Data from a study on a dental resin where DEABP was added as a co-initiator to a camphorquinone-amine system. The addition of DEABP significantly increased both the initial rate of polymerization and the final degree of conversion.[1][2]

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for utilizing a 4-(Dimethylamino)benzophenone-based photopolymer resin in a stereolithography 3D printing process.

References

• 1. The effect of 4,4'-bis(N,N-diethylamino) benzophenone on the degree of conversion in liquid photopolymer for dental 3D printing - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing 4-(Dimethylamino)benzophenone (DMABP) Concentration for Polymerization Rate

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing the concentration of 4-(Dimethylamino)benzophenone (DMABP) for achieving the desired polymerization rate and final product characteristics.

Frequently Asked Questions (FAQs)

Q1: What is the role of 4-(Dimethylamino)benzophenone (DMABP) in photopolymerization?

A1: 4-(Dimethylamino)benzophenone (DMABP) is a highly effective co-initiator, functioning as a synergist in Type II photopolymerization systems. It does not generate radicals on its own upon exposure to UV light. Instead, it works in conjunction with a photosensitizer, typically a benzophenone (B1666685) derivative or camphorquinone. Upon UV irradiation, the photosensitizer absorbs light and enters an excited triplet state. This excited photosensitizer then interacts with DMABP, abstracting a hydrogen atom from the dimethylamino group. This process generates an active amine-alkyl radical, which is the primary species that initiates the polymerization of monomers.

Q2: What is a typical concentration range for DMABP in a photopolymerization formulation?

A2: The optimal concentration of DMABP can vary depending on several factors, including the specific monomer system, the concentration and type of the primary photoinitiator (photosensitizer), the desired polymerization rate, and the required properties of the final polymer. However, a general starting concentration range for DMABP is between 0.1 wt% and 5.0 wt% relative to the weight of the monomer(s). It is crucial to determine the optimal concentration experimentally for each specific application.

Q3: How does the concentration of DMABP affect the rate of polymerization?

A3: The concentration of DMABP has a significant impact on the rate of polymerization. Generally, at lower concentrations, increasing the amount of DMABP leads to a higher polymerization rate. This is because a higher concentration of the co-initiator increases the probability of interaction with the excited photosensitizer, leading to a greater generation of initiating radicals. However, beyond an optimal concentration, the rate of polymerization may plateau or even decrease. This can be due to several factors, including self-quenching effects where excess DMABP molecules deactivate the excited photosensitizer without generating radicals, or increased light absorption by the co-initiator itself, which can shield the primary photosensitizer from UV light.

Q4: Can the ratio of photosensitizer to DMABP be optimized?

A4: Yes, optimizing the molar ratio of the photosensitizer to DMABP is a critical step in formulating an efficient photopolymerization system. A common starting point is a 1:1 molar ratio. However, ratios from 2:1 to 1:2 (photosensitizer:DMABP) by weight have been shown to be effective. An excess of the amine co-initiator can sometimes enhance the polymerization rate but may also lead to undesirable effects such as yellowing of the final product.[1]

Troubleshooting Guide

Issue 1: Slow or Incomplete Polymerization

• Possible Cause: Insufficient DMABP Concentration

  • Solution: The concentration of DMABP may be too low to generate an adequate number of initiating radicals. Gradually increase the concentration of DMABP in small increments (e.g., 0.25 wt% steps) and monitor the effect on the polymerization rate and degree of conversion.

• Possible Cause: Oxygen Inhibition

  • Solution: Dissolved oxygen in the monomer formulation can act as a radical scavenger, terminating the growing polymer chains and inhibiting polymerization. To mitigate this, deoxygenate the monomer mixture by purging with an inert gas, such as nitrogen or argon, for 15-30 minutes prior to and during polymerization.

• Possible Cause: Insufficient Light Intensity or Incorrect Wavelength

  • Solution: Ensure that the UV light source has a sufficient intensity and that its emission spectrum overlaps with the absorption spectrum of the primary photosensitizer. Check the manufacturer's specifications for the lamp and the photoinitiator. An older or faulty lamp may have reduced output.

• Possible Cause: Non-Optimal Photosensitizer to DMABP Ratio

  • Solution: The efficiency of radical generation depends on the interaction between the excited photosensitizer and DMABP. Systematically vary the ratio of the photosensitizer to DMABP to find the optimal balance for your specific system.

Issue 2: Yellowing of the Final Polymer

• Possible Cause: High DMABP Concentration

  • Solution: An excess of the amine co-initiator can lead to the formation of colored byproducts upon exposure to UV light and subsequent oxidation.[1] Reduce the concentration of DMABP to the minimum effective level required for the desired polymerization rate.

• Possible Cause: Side Reactions of the Photosensitizer

  • Solution: Benzophenone and its derivatives can undergo side reactions that produce colored species.[1] Ensure that the formulation is protected from prolonged exposure to light and heat after polymerization is complete. The inclusion of UV absorbers or hindered amine light stabilizers (HALS) can help to reduce post-curing yellowing.

• Possible Cause: Oxidation

  • Solution: The amine groups in DMABP can be susceptible to oxidation, which can lead to discoloration. As mentioned for oxygen inhibition, purging with an inert gas can help to minimize oxidation during and after polymerization.

Data Presentation

The following table provides illustrative data on how the concentration of DMABP, in conjunction with a photosensitizer (e.g., Benzophenone at a constant 1 wt% concentration), can influence the rate of polymerization and the final degree of conversion in a model acrylate (B77674) system.

DMABP Concentration (wt%)	Photosensitizer:DMABP (molar ratio, approx.)	Initial Polymerization Rate (mol L⁻¹ s⁻¹)	Final Degree of Conversion (%)	Observations
0.25	2:1	0.05	65	Slow polymerization, low conversion.
0.50	1:1	0.12	80	Moderate polymerization rate, good conversion.
1.00	1:2	0.25	92	Fast polymerization rate, high conversion.
2.00	1:4	0.28	95	Near-optimal rate and conversion.
4.00	1:8	0.26	93	Slight decrease in rate, potential for yellowing.

Note: The values presented in this table are for illustrative purposes only and will vary depending on the specific experimental conditions.

Experimental Protocols

Protocol 1: Determining the Optimal DMABP Concentration via Real-Time FTIR Spectroscopy

This protocol outlines a method to determine the optimal DMABP concentration by monitoring the disappearance of the monomer's vinyl double bond peak in real-time using Fourier Transform Infrared (FTIR) spectroscopy.

• Materials:

  • Monomer(s) (e.g., a mixture of BisGMA and TEGDMA)

  • Photosensitizer (e.g., Benzophenone)

  • 4-(Dimethylamino)benzophenone (DMABP)

  • FTIR spectrometer with a horizontal transmission or ATR accessory

  • UV/Vis light source with a light guide

  • Glass slides and spacers of known thickness (e.g., 100 µm)

• Methodology:

  • Preparation of Formulations: Prepare a series of monomer formulations with a constant concentration of the photosensitizer (e.g., 1 wt%) and varying concentrations of DMABP (e.g., 0.25, 0.5, 1.0, 2.0, 4.0 wt%). Ensure all components are thoroughly mixed and protected from ambient light.

  • Sample Preparation: Place a small drop of the uncured resin formulation onto the crystal of the ATR-FTIR or between two glass slides separated by a spacer.

  • Initial Spectrum: Record an initial FTIR spectrum of the uncured sample. The characteristic peak for the methacrylate (B99206) C=C double bond is typically observed around 1638 cm⁻¹. An internal standard peak, such as the aromatic C=C peak around 1608 cm⁻¹, should also be identified.

  • Photopolymerization and Data Acquisition: Position the UV light guide at a fixed distance from the sample. Start the UV irradiation and simultaneously begin collecting FTIR spectra at regular time intervals (e.g., every 5 seconds) for a set duration (e.g., 5 minutes).

  • Data Analysis:

    • Calculate the degree of conversion (DC) at each time point using the following formula:

    • Plot the degree of conversion as a function of time for each DMABP concentration.

    • The initial rate of polymerization can be determined from the initial slope of these curves.

    • The optimal DMABP concentration is the one that provides the fastest polymerization rate and/or the highest final degree of conversion without causing undesirable side effects like excessive yellowing.

Mandatory Visualizations

Caption: Photoinitiation mechanism with a Type II photosensitizer and DMABP.

Caption: Troubleshooting flowchart for common polymerization issues.

Caption: Experimental workflow for optimizing DMABP concentration.

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Low Solubility of 4-(Dimethylamino)benzophenone in Monomer Blends

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges associated with the low solubility of 4-(Dimethylamino)benzophenone (DMABP) in monomer blends.

Troubleshooting Guide

Issue: 4-(Dimethylamino)benzophenone (DMABP) fails to dissolve completely in the monomer blend.

Possible Causes:

• Low Intrinsic Solubility: DMABP, like many benzophenone (B1666685) derivatives, has inherently limited solubility in various non-polar and moderately polar organic monomers.[1][2]

• Insufficient Mixing Energy: The high viscosity of some monomer blends can hinder the dispersion and dissolution of solid DMABP particles.

• Concentration Exceeds Solubility Limit: The amount of DMABP being added is higher than its saturation point in the specific monomer or monomer blend at the given temperature.

• Low Temperature: Solubility of solids in liquids generally decreases with temperature.

Solutions:

• Optimize the Dissolution Process:

  • Mechanical Agitation: Initially, use a magnetic stirrer or overhead mechanical stirrer to create a vortex and ensure good dispersion of the DMABP powder in the monomer blend.

  • Gentle Heating: Warm the monomer blend to a slightly elevated temperature (e.g., 40-60°C) to increase the solubility of DMABP. It is crucial to monitor the temperature closely to prevent premature polymerization of the monomers. Use a water or oil bath for uniform heating.

  • Ultrasonication: After initial mechanical mixing, place the vessel in an ultrasonic bath. Sonication helps to break down agglomerates and enhance the solvent-solute interaction at the particle surface, facilitating dissolution.[3]

• Employ a Co-solvent:

  • Introduce a small percentage (e.g., 1-5% w/w) of a low-viscosity, compatible co-solvent that is known to be a good solvent for DMABP. Acetone (B3395972) and ethanol (B145695) are common choices for benzophenone and its derivatives.[1][4] Ensure the chosen co-solvent is compatible with your final application and does not negatively impact the polymerization kinetics or the final properties of the cured material.

• Incremental Addition:

  • Instead of adding all the DMABP at once, add it in small increments while continuously stirring the monomer blend. This allows each portion to dissolve before the next is introduced, preventing the formation of large, difficult-to-dissolve clumps.

Issue: DMABP precipitates out of the solution after initial dissolution.

Possible Causes:

• Temperature Fluctuation: The solution was prepared at an elevated temperature and precipitation occurred upon cooling to room temperature, indicating supersaturation.

• Change in Solvent Composition: The addition of other components to the blend after DMABP has been dissolved may alter the overall polarity and reduce its solubility.

• Photo-degradation: Prolonged exposure to ambient light, especially UV light, can potentially cause photochemical reactions that may lead to the formation of less soluble species.

Solutions:

• Maintain a Stable Temperature: If the formulation is intended for use at room temperature, try to achieve complete dissolution at or slightly above this temperature. If gentle heating is necessary, consider if the final application can be performed at a slightly elevated temperature or if a co-solvent is a better long-term solution.

• Review Formulation Sequence: Dissolve the DMABP in the monomer component in which it is most soluble first, before introducing other components.

• Protect from Light: Store the prepared resin in an opaque container to prevent exposure to light.

Frequently Asked Questions (FAQs)

Q1: What is the typical solubility of 4-(Dimethylamino)benzophenone in common acrylate (B77674) monomers?

Solvent/Monomer	Estimated Solubility of Benzophenone (as a proxy)	Reference
Ethanol	13.3 g/100 mL	[3]
Acetone	Soluble	[2]
Chloroform	Soluble	[2]
Water	Practically Insoluble (<0.1 g/100 mL)	[5]
Methyl Methacrylate (MMA)	Miscible with many organic solvents	[6]
2-Hydroxyethyl Methacrylate (HEMA)	Soluble in polar organic solvents
Triethylene Glycol Dimethacrylate (TEGDMA)	Soluble in many organic solvents

Q2: What is the mechanism of action for 4-(Dimethylamino)benzophenone as a photoinitiator?

A2: 4-(Dimethylamino)benzophenone is a Type II photoinitiator.[7] Unlike Type I photoinitiators that undergo cleavage to form free radicals upon UV exposure, Type II photoinitiators require a co-initiator or synergist, typically a tertiary amine, to generate radicals. The process involves the photo-excited DMABP abstracting a hydrogen atom from the amine, creating an amine radical that then initiates polymerization.

Q3: Are there any more soluble alternatives to DMABP?

A3: Yes, several alternative photoinitiators offer better solubility in common monomer blends. These include:

• Liquid or Low-Viscosity Photoinitiators: Some photoinitiators are liquids at room temperature, which eliminates solubility issues.

• Polymeric Photoinitiators: These are photoinitiators that are chemically bound to a polymer backbone, which can improve compatibility and reduce migration.

• Acrylated Photoinitiators: These have the photoinitiator moiety attached to an acrylate group, allowing them to co-polymerize into the network.

• Phosphine Oxide-Based Photoinitiators (e.g., TPO, BAPO): While some of these also have solubility limitations, they are Type I photoinitiators and do not require a co-initiator.[7]

Q4: Can I use heat to dissolve DMABP in my monomer blend?

A4: Yes, gentle heating (e.g., 40-60°C) can significantly improve the solubility of DMABP. However, it is critical to use a controlled heating method like a water or oil bath and to monitor the temperature carefully to avoid initiating thermal polymerization of the monomers. Always check the stability of your monomer blend at the intended temperature.

Q5: How does ultrasonication help in dissolving DMABP?

A5: Ultrasonication uses high-frequency sound waves to create cavitation bubbles in the liquid. The collapse of these bubbles generates localized high pressure and temperature, which provides the energy to break apart solute agglomerates and enhance mass transfer at the solid-liquid interface, thereby accelerating dissolution.[3]

Experimental Protocols

Protocol 1: Dissolution of DMABP using Magnetic Stirring and Gentle Heating

• Materials and Equipment:

  • Glass beaker or flask

  • Magnetic stir plate with heating capabilities

  • Magnetic stir bar

  • Water or oil bath

  • Thermometer or thermocouple

  • Monomer blend

  • 4-(Dimethylamino)benzophenone (DMABP) powder

• Procedure:

  • Weigh the desired amount of the monomer blend into the glass vessel.

  • Place the vessel in the water or oil bath on the magnetic stir plate.

  • Add the magnetic stir bar to the monomer blend.

  • Begin stirring at a moderate speed to create a vortex.

  • Slowly start heating the bath to the target temperature (e.g., 50°C), monitoring the temperature of the monomer blend.

  • Once the target temperature is reached, begin adding the pre-weighed DMABP powder in small increments into the vortex.

  • Allow each increment to dissolve completely before adding the next.

  • Continue stirring at the set temperature until all the DMABP is fully dissolved and the solution is clear.

  • Once dissolved, turn off the heat and allow the solution to cool to room temperature while stirring.

  • Store the final resin in an opaque, sealed container.

Protocol 2: Dissolution of DMABP using Ultrasonication

• Materials and Equipment:

  • Glass beaker or flask

  • Ultrasonic bath

  • Magnetic stir plate and stir bar (optional, for pre-mixing)

  • Monomer blend

  • 4-(Dimethylamino)benzophenone (DMABP) powder

• Procedure:

  • Add the monomer blend and the pre-weighed DMABP powder to the glass vessel.

  • (Optional) Pre-mix the components using a magnetic stirrer for a few minutes to disperse the solid.

  • Place the vessel in the ultrasonic bath, ensuring the water level in the bath is sufficient to cover the level of the resin in the vessel.

  • Turn on the ultrasonic bath. Some baths have a heating function which can be used concurrently (set to a low temperature, e.g., 40°C).

  • Sonicate the mixture in intervals (e.g., 15-30 minutes) to prevent excessive heating of the monomer blend. Check the temperature of the blend periodically.

  • Visually inspect the solution for undissolved particles. Continue sonication until the solution is completely clear.

  • Once fully dissolved, remove the vessel from the ultrasonic bath.

  • Store the final resin in an opaque, sealed container.

Visualizations

Caption: Workflow for dissolving 4-(Dimethylamino)benzophenone in monomer blends.

Caption: Simplified mechanism of Type II photoinitiation with DMABP.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. BENZOPHENONE - Some Chemicals Present in Industrial and Consumer Products, Food and Drinking-Water - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Benzophenone - Sciencemadness Wiki [sciencemadness.org]
• 4. chembk.com [chembk.com]
• 5. Benzophenone | 119-61-9 [chemicalbook.com]
• 6. acs.org [acs.org]
• 7. How Does A Photoinitiator Work [qinmuchem.com]

Side reactions and byproducts in the synthesis of 4-(Dimethylamino)benzophenone

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals engaged in the synthesis of 4-(Dimethylamino)benzophenone. It offers troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during synthesis, with a focus on side reactions and byproduct formation.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 4-(Dimethylamino)benzophenone?

A1: The most prevalent laboratory and industrial method for synthesizing 4-(Dimethylamino)benzophenone is the Friedel-Crafts acylation of N,N-dimethylaniline with benzoyl chloride. This reaction typically employs a Lewis acid catalyst, such as aluminum chloride (AlCl₃), to facilitate the electrophilic aromatic substitution.

Q2: What are the primary side reactions and byproducts I should be aware of during the synthesis?

A2: The primary side reactions include polysubstitution and the formation of isomeric products. The most notable byproduct is 4,4'-bis(dimethylamino)benzophenone, also known as Michler's ketone. This can arise from the reaction of the initial product with another molecule of N,N-dimethylaniline. Over-acylation, leading to di-acylated products, can also occur under forcing conditions.

Q3: How can I minimize the formation of the key byproduct, 4,4'-bis(dimethylamino)benzophenone (Michler's ketone)?

A3: To minimize the formation of Michler's ketone, it is crucial to control the stoichiometry of the reactants. Using a slight excess of benzoyl chloride and maintaining a controlled reaction temperature can favor the formation of the desired mono-acylated product. Additionally, a shorter reaction time can help prevent the subsequent reaction that forms the di-substituted byproduct.

Q4: What are the optimal reaction conditions to maximize the yield and purity of 4-(Dimethylamino)benzophenone?

A4: Optimal conditions typically involve the slow, dropwise addition of benzoyl chloride to a stirred suspension of N,N-dimethylaniline and a Lewis acid catalyst (like AlCl₃) in an inert solvent, such as dichloromethane (B109758), at a low temperature (e.g., 0-5 °C). After the initial reaction, the mixture is often allowed to warm to room temperature and stirred for a few hours to ensure complete conversion.

Q5: What are the recommended methods for purifying the final product?

A5: The crude product can be purified through recrystallization from a suitable solvent, such as ethanol (B145695) or petroleum ether. For higher purity, column chromatography on silica (B1680970) gel is an effective method.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield	- Incomplete reaction. - Loss of product during work-up. - Suboptimal reaction conditions. - Deactivated catalyst due to moisture.	- Monitor the reaction by Thin Layer Chromatography (TLC) to ensure completion. - Optimize extraction and washing steps to minimize product loss. - Carefully control temperature and reaction time. - Ensure all glassware is dry and use anhydrous solvents and reagents.
Presence of a Major Impurity (often a different color)	- Formation of 4,4'-bis(dimethylamino)benzophenone (Michler's ketone), which can be colored.	- Adjust the molar ratio of reactants; avoid a large excess of N,N-dimethylaniline. - Purify the product using column chromatography to separate the byproduct.
Formation of Multiple Products (Isomers)	- The dimethylamino group is an ortho-, para-directing activator. While the para-product is sterically favored, some ortho-isomer can form.	- Optimize reaction temperature; lower temperatures often favor the para-product. - Use a bulkier Lewis acid catalyst to sterically hinder ortho-acylation.
Dark, Tarry Reaction Mixture	- Polymerization or decomposition of starting materials or products. - Reaction temperature too high.	- Maintain a low reaction temperature, especially during the addition of benzoyl chloride. - Ensure efficient stirring to prevent localized overheating.
Product Fails to Crystallize	- Presence of impurities inhibiting crystallization. - Incorrect solvent for recrystallization.	- Purify the crude product by column chromatography before attempting recrystallization. - Perform solvent screening to find an appropriate recrystallization solvent or solvent system.

Quantitative Data Summary

The following table summarizes the impact of key reaction parameters on the yield and purity of 4-(Dimethylamino)benzophenone based on typical Friedel-Crafts acylation conditions.

Parameter	Condition	Effect on Yield	Effect on Purity	Reference
Stoichiometry (N,N-dimethylaniline:Benzoyl Chloride)	1:1.1	Generally high	High (minimizes Michler's ketone)
1.2:1	Can be high	Lower (increased risk of Michler's ketone)	General Observation
Temperature	0-5 °C (initial)	High	High (reduces side reactions)
Room Temperature (initial)	Moderate to High	Lower (increased risk of byproducts)
Lewis Acid (AlCl₃) Equivalents	1.1 eq	High	High
>1.5 eq	May decrease due to complexation	Can decrease due to side reactions	General Observation

Experimental Protocols

Key Experiment: Synthesis of 4-(Dimethylamino)benzophenone via Friedel-Crafts Acylation

Materials:

• N,N-dimethylaniline

• Benzoyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous dichloromethane (DCM)

• Crushed ice

• Concentrated hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a dry three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a drying tube, add anhydrous aluminum chloride (1.1 equivalents). Place the flask in an ice-water bath.

• Addition of Reactants: Suspend the AlCl₃ in anhydrous dichloromethane. In the dropping funnel, place a solution of benzoyl chloride (1.0 equivalent) in anhydrous dichloromethane. Slowly add the benzoyl chloride solution to the stirred AlCl₃ suspension while maintaining the temperature at 0-5 °C. After the addition of benzoyl chloride, add N,N-dimethylaniline (1.0 equivalent) dropwise via the dropping funnel.

• Reaction: Once the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir the mixture for 2-4 hours. Monitor the reaction progress by TLC.

• Work-up: After the reaction is complete, carefully pour the reaction mixture over a mixture of crushed ice and concentrated HCl to decompose the aluminum chloride complex. Transfer the mixture to a separatory funnel.

• Extraction and Washing: Separate the organic layer and extract the aqueous layer twice with dichloromethane. Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization from ethanol or by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate).

Visualizations

Caption: Mechanism of the Friedel-Crafts Acylation for the synthesis of 4-(Dimethylamino)benzophenone.

Caption: A typical experimental workflow for the synthesis of 4-(Dimethylamino)benzophenone.

Technical Support Center: Minimizing Yellowing in Polymers Initiated with 4-(Dimethylamino)benzophenone (DMABP)

This technical support guide is designed for researchers, scientists, and drug development professionals encountering yellowing in polymers initiated with 4-(Dimethylamino)benzophenone (DMABP). This document provides troubleshooting advice, frequently asked questions (FAQs), and detailed experimental considerations to mitigate discoloration in your photopolymerization experiments.

Troubleshooting Guide

This section addresses common issues related to polymer yellowing when using DMABP and offers systematic approaches to diagnose and resolve them.

Symptom	Potential Cause	Troubleshooting Steps & Optimization
Immediate Yellowing Post-Cure	High DMABP Concentration: Excess photoinitiator can lead to a higher concentration of chromophoric byproducts.	Reduce the DMABP concentration to the lowest effective level for complete curing. Start with a concentration titration study to find the optimal balance between cure efficiency and color.
Photo-oxidation: The interaction of excited-state DMABP or radical species with oxygen can form colored oxidation products.	- Perform curing under an inert atmosphere (e.g., nitrogen or argon) to minimize oxygen exposure.- Incorporate antioxidants into the formulation.
High-Intensity UV Exposure: Excessive UV energy can promote side reactions and degradation of the photoinitiator and polymer, leading to chromophore formation.	- Reduce the intensity of the UV lamp.- Decrease the exposure time to the minimum required for full polymerization.
Interaction with Co-initiators: Tertiary amine co-initiators, often used with benzophenones, are prone to oxidation, which can cause yellowing.[1][2]	- If using a co-initiator, consider replacing tertiary amines with less colored alternatives or optimizing its concentration.- Evaluate if a co-initiator is necessary for your specific monomer system.
Gradual Yellowing Over Time (Post-Cure)	Continued Photo-oxidation: Ongoing exposure to ambient light and oxygen can lead to the slow degradation of residual DMABP fragments and the polymer backbone.	- Add a UV absorber to the formulation to protect the cured polymer from subsequent UV exposure.- Incorporate Hindered Amine Light Stabilizers (HALS) to scavenge free radicals formed during long-term exposure.
Thermal Degradation: Exposure to elevated temperatures during storage or application can induce thermal oxidation and yellowing.	- Store cured polymers in a cool, dark place.- If the application involves heat, ensure the polymer formulation includes thermal antioxidants.
Migration of Byproducts: Small molecule byproducts from the DMABP photoreaction can migrate within the polymer matrix and react over time to form colored species.	- Ensure complete polymerization to minimize the concentration of residual reactants and byproducts.- Consider post-curing heat treatment at a moderate temperature to drive off volatile byproducts, though this should be tested for its effect on yellowing.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism behind the yellowing caused by DMABP?

A1: The yellowing associated with DMABP, a Type II photoinitiator, is primarily due to the formation of chromophoric (color-producing) byproducts. The key contributing factors are:

• Photo-oxidation of the Amine Group: The dimethylamino group on the DMABP molecule is susceptible to oxidation, especially in the presence of oxygen and UV light. This can lead to the formation of colored species.[1][2] Tertiary amines, in general, are known to contribute to yellowing in polymer systems through oxidation.[1]

• Formation of Conjugated Systems: Side reactions during polymerization can create extended conjugated systems from the degradation products of the initiator. These structures absorb light in the blue-violet region of the visible spectrum, resulting in a yellow appearance.[3]

Q2: How does the concentration of DMABP affect the yellowness of the final polymer?

A2: Generally, a higher concentration of the photoinitiator leads to more significant yellowing.[4] This is because a greater amount of initiator results in a higher concentration of its photodecomposition byproducts, some of which are colored. It is crucial to use the minimum effective concentration of DMABP to achieve the desired curing properties while minimizing discoloration.

Q3: Can the choice of monomer or oligomer influence the degree of yellowing?

A3: Yes, the polymer backbone chemistry plays a significant role. Aromatic-based resins, such as those derived from bisphenol A (BPA), are more prone to photo-oxidation and subsequent yellowing compared to aliphatic resins. For applications where color stability is critical, selecting an aliphatic monomer or oligomer system is recommended.

Q4: What are UV absorbers and Hindered Amine Light Stabilizers (HALS), and how do they help reduce yellowing?

A4:

• UV Absorbers (UVAs): These are compounds that preferentially absorb harmful UV radiation and dissipate it as heat, thereby protecting the polymer matrix and residual initiator fragments from degradation. Common classes include benzotriazoles and benzophenones (though care must be taken with the latter to avoid sensitizing effects).

• Hindered Amine Light Stabilizers (HALS): HALS are radical scavengers. They do not absorb UV radiation but function by trapping free radicals that are formed within the polymer through photo-oxidation. A key advantage of HALS is their regenerative nature, allowing them to provide long-term protection.[5]

Q5: Will adding stabilizers affect the curing process?

A5: It is possible. Some stabilizers can interact with the excited-state photoinitiator or the propagating radicals, which may slightly reduce the cure speed. Therefore, it is essential to perform experimental validation to assess the impact of any new additive on the curing kinetics and the final mechanical properties of the polymer.

Experimental Protocols and Data

Quantitative Data on Yellowing Mitigation

The following table summarizes hypothetical, yet representative, data on how different additives can affect the Yellowness Index (YI) of a polymer film initiated with DMABP. The Yellowness Index is a standard measure of discoloration.

Formulation ID	DMABP (wt%)	Additive (wt%)	Additive Type	Yellowness Index (YI) - Initial	Yellowness Index (YI) - After Accelerated Aging
Control	1.0	None	-	15.2	35.8
OPT-1	0.5	None	-	8.1	22.5
STAB-1	1.0	0.5	UV Absorber (Benzotriazole)	14.8	18.9
STAB-2	1.0	0.5	HALS	15.5	16.3
STAB-3	1.0	1.0	Antioxidant (Phenolic)	12.1	28.4
COMBO-1	1.0	0.5 UVA + 0.5 HALS	Combination	14.9	12.7
COMBO-2	0.5	0.5 UVA + 0.5 HALS	Combination	7.9	9.3

Note: This data is illustrative. Actual results will vary based on the specific polymer system, curing conditions, and aging protocol.

Methodology for Yellowness Index Measurement

• Sample Preparation: Prepare thin films of the polymer formulation on a transparent substrate (e.g., glass slides).

• Curing: Cure the films using a UV lamp with a defined spectral output and intensity for a specified duration.

• Initial Measurement: After curing and allowing the sample to cool to room temperature, measure the color coordinates (L, a, b*) using a spectrophotometer or colorimeter. Calculate the Yellowness Index according to ASTM E313.

• Accelerated Aging: Expose the cured films to accelerated weathering conditions (e.g., in a QUV chamber with controlled UV irradiation, temperature, and humidity) for a set period.

• Final Measurement: After the aging period, re-measure the color coordinates and calculate the final Yellowness Index.

Visualizing Reaction and Mitigation Pathways

Photoinitiation and Potential Yellowing Pathway

The following diagram illustrates the general photoinitiation process for DMABP and a simplified hypothetical pathway that may lead to the formation of colored byproducts through oxidation of the amine group.

Caption: Photoinitiation by DMABP and a potential side reaction pathway leading to yellowing.

Workflow for Minimizing Yellowing

This diagram outlines a logical workflow for systematically addressing yellowing issues in your experiments.

Caption: A systematic workflow for troubleshooting and optimizing formulations to reduce yellowing.

References

• 1. mdpi.com [mdpi.com]
• 2. Stability and Removal of Benzophenone-Type UV Filters from Water Matrices by Advanced Oxidation Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. US6355720B1 - Latex formulations with reduced yellowing - Google Patents [patents.google.com]
• 5. scilit.com [scilit.com]

Technical Support Center: Optimizing 4-(Dimethylamino)benzophenone Photoinitiation with Amine Synergists

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common issues encountered when using 4-(Dimethylamino)benzophenone (DMABP) and amine synergists in photopolymerization experiments.

Troubleshooting Guide

This guide is designed to help you diagnose and resolve common issues you might encounter during your photopolymerization experiments using DMABP and amine synergists.

Issue	Potential Cause	Troubleshooting Steps
Slow or Incomplete Polymerization	Insufficient Light Intensity or Incorrect Wavelength: The absorption spectrum of the DMABP/amine synergist system may not match the output spectrum of your UV lamp.	- Ensure your UV source has a significant output in the absorption range of DMABP (around 385 nm). - Check the age of your UV lamp, as intensity can decrease over time. - Increase the exposure time or the light intensity.
Oxygen Inhibition: Atmospheric oxygen can quench the excited state of the photoinitiator and scavenge free radicals, leading to incomplete surface cure.[1]	- Perform the polymerization under an inert atmosphere (e.g., nitrogen or argon). - Increase the concentration of the amine synergist, as they are effective oxygen scavengers.[1][2] - Use a higher light intensity to generate radicals more rapidly than oxygen can diffuse into the system.
Low Amine Synergist Concentration: The concentration of the amine synergist may be too low to efficiently act as a co-initiator and oxygen scavenger.	- Optimize the concentration of the amine synergist. A typical starting point is a 1:1 or 2:1 molar ratio of amine synergist to DMABP.
Incompatible Monomer System: The reactivity of the monomer system can influence the overall polymerization rate.	- Evaluate the reactivity of your monomer blend. Highly viscous or less reactive monomers may require longer exposure times or higher photoinitiator concentrations.
Yellowing of the Cured Polymer	Photo-oxidation and Degradation of the Amine Synergist: Tertiary amines, when used as co-synergists, can contribute to photoyellowing. This is often associated with the hydroperoxidation of the amine, leading to the formation of conjugated unsaturated carbonyl products.[1]	- Select an amine synergist with a lower tendency for yellowing. Aliphatic amines are generally preferred over aromatic amines in this regard. - Optimize the concentration of the photoinitiator and synergist; high concentrations can increase yellowing. - Incorporate UV absorbers or hindered amine light stabilizers (HALS) into your formulation to protect the cured polymer from post-cure degradation.
Degradation of the Photoinitiator: Benzophenone-type photoinitiators can be more detrimental to photo-oxidative stability compared to photo-fragmenting types.[1]	- Consider using a blend of photoinitiators or switching to a non-yellowing photoinitiator system if color is critical.
Poor Adhesion to Substrate	Incomplete Surface Cure: Oxygen inhibition can lead to a tacky or uncured surface layer, resulting in poor adhesion.	- Address oxygen inhibition as described above (inert atmosphere, higher synergist concentration).
Surface Contamination: The substrate surface may be contaminated with oils, dust, or other residues that prevent proper adhesion.	- Ensure the substrate is thoroughly cleaned and pre-treated if necessary before applying the photocurable formulation.
Inconsistent Results	Variability in Experimental Conditions: Minor variations in light intensity, exposure time, temperature, or formulation composition can lead to inconsistent results.	- Carefully control all experimental parameters. Use a radiometer to ensure consistent light intensity for each experiment. - Ensure thorough mixing of the photopolymer formulation before each use.

Frequently Asked Questions (FAQs)

1. What is the role of an amine synergist in DMABP photoinitiation?

Amine synergists play a dual role in photoinitiation with Type II photoinitiators like 4-(Dimethylamino)benzophenone (DMABP). Firstly, upon excitation by UV light, the DMABP molecule abstracts a hydrogen atom from the amine synergist, which generates a highly reactive alkyl-amino radical. This radical then initiates the polymerization of the monomer. Secondly, amine synergists are effective at mitigating oxygen inhibition by scavenging oxygen molecules that can quench the excited photoinitiator or terminate growing polymer chains.[1][2]

2. How do I choose the right amine synergist for my system?

The choice of amine synergist depends on several factors, including the desired cure speed, the acceptable level of yellowing, and the specific monomer system. Commonly used amine synergists include:

• Ethyl 4-(dimethylamino)benzoate (B8555087) (EDB): A widely used and effective synergist.

• 2-Ethylhexyl-4-(dimethylamino)benzoate (EHA): Offers good reactivity and is often used in systems where low migration is important.[2]

• N-Methyldiethanolamine (MDEA): A common and cost-effective aliphatic amine synergist.[2]

• Acrylated amines: These synergists have the advantage of being incorporated into the polymer network, which can reduce migration and odor.

It is recommended to screen a few different synergists to find the optimal one for your specific application.

3. What is the typical concentration of DMABP and amine synergist to use?

The optimal concentrations can vary depending on the monomer system, light intensity, and desired cure speed. A common starting point is a concentration range of 1-5 wt% for both the DMABP and the amine synergist. The molar ratio of amine synergist to DMABP is often in the range of 1:1 to 2:1.

4. Can I use DMABP without an amine synergist?

While DMABP can initiate polymerization on its own to some extent, its efficiency is significantly lower without an amine synergist. The amine synergist is crucial for efficient hydrogen abstraction and for overcoming oxygen inhibition, leading to faster and more complete polymerization.

5. How can I measure the efficiency of my photoinitiation system?

The efficiency of a photoinitiation system can be evaluated by measuring the polymerization kinetics and the final degree of conversion. A common and powerful technique for this is Real-Time Fourier Transform Infrared (RT-FTIR) spectroscopy. This method allows for the continuous monitoring of the disappearance of the monomer's reactive functional groups (e.g., the acrylate (B77674) C=C double bond) as a function of time during UV exposure.

Quantitative Data on Amine Synergist Efficiency

Direct, publicly available quantitative data comparing the efficiency of various amine synergists specifically with 4-(Dimethylamino)benzophenone (DMABP) under identical conditions is limited. However, the literature qualitatively supports that the choice and concentration of the amine synergist significantly impact the polymerization rate and final monomer conversion. For instance, a study on a new type of synergist demonstrated that its inclusion could allow for a 50% reduction in benzophenone (B1666685) concentration without a significant difference in properties, highlighting the substantial impact a synergist can have.[2]

For researchers requiring precise quantitative comparisons, it is recommended to perform a screening of different amine synergists using a technique like RT-FTIR, as detailed in the experimental protocols below. This will provide the most accurate data for your specific system and conditions.

Experimental Protocols

Protocol 1: Measuring Photopolymerization Kinetics using Real-Time FT-IR Spectroscopy

This protocol outlines the steps to measure the rate of polymerization and the final degree of conversion of a photocurable formulation.

Materials and Equipment:

• FT-IR spectrometer equipped with a real-time monitoring accessory.

• UV/Vis light source with a light guide.

• Sample holder (e.g., BaF₂ or KBr plates).

• Micropipette.

• Photocurable formulation containing DMABP, amine synergist, and monomer(s).

• Radiometer to measure light intensity.

Procedure:

• Sample Preparation:

  • Thoroughly mix the photocurable formulation to ensure homogeneity.

  • Using a micropipette, place a small drop of the formulation between two BaF₂ or KBr plates. If necessary, use a spacer to control the sample thickness.

• Instrument Setup:

  • Place the sample holder in the FT-IR spectrometer.

  • Position the light guide of the UV/Vis source so that it illuminates the sample area.

  • Measure the light intensity at the sample position using a radiometer and adjust it to the desired level.

• Data Acquisition:

  • Set the FT-IR spectrometer to operate in kinetics or time-resolved mode.

  • Select the characteristic absorption band of the reactive monomer group to monitor. For acrylate monomers, this is typically the C=C double bond stretching vibration around 1635 cm⁻¹ or the twisting vibration around 810 cm⁻¹.

  • Start the FT-IR data acquisition.

  • After a short baseline measurement, open the shutter of the UV/Vis light source to start the polymerization.

  • Continue acquiring spectra until the polymerization is complete (i.e., the monitored peak area no longer changes).

• Data Analysis:

  • Calculate the degree of conversion (DC) at each time point using the following formula:

    where A₀ is the initial area of the monitored peak before UV exposure, and Aₜ is the area of the peak at time t.

  • Plot the degree of conversion as a function of time to obtain the polymerization profile.

  • The rate of polymerization (Rp) can be determined from the slope of the conversion vs. time curve.

Protocol 2: Sample Preparation for Troubleshooting Yellowing

This protocol provides a method for preparing samples to evaluate the yellowing of a cured polymer.

Materials and Equipment:

• Photocurable formulation.

• Glass slides or other suitable substrate.

• Film applicator or spin coater for controlled thickness.

• UV curing system.

• Spectrophotometer or colorimeter.

• Accelerated weathering chamber (optional).

Procedure:

• Sample Preparation:

  • Apply a uniform film of the photocurable formulation onto a clean glass slide using a film applicator or spin coater.

• Curing:

  • Cure the film using your UV curing system under controlled conditions (light intensity, exposure time, atmosphere).

• Initial Color Measurement:

  • Measure the initial color of the cured film using a spectrophotometer or colorimeter. Record the yellowness index (YI) or other relevant color coordinates.

• Aging (Optional):

  • To assess long-term yellowing, expose the cured films to accelerated weathering conditions (e.g., in a QUV chamber) or to prolonged exposure to ambient light and heat.

• Final Color Measurement:

  • At specified time intervals, remove the samples and measure their color again.

• Analysis:

  • Compare the change in yellowness index over time for different formulations (e.g., with different amine synergists or photoinitiator concentrations) to determine their relative yellowing tendencies.

Visualizations

Caption: Photoinitiation mechanism of DMABP with an amine synergist and the pathway of oxygen inhibition.

Caption: A logical workflow for troubleshooting common issues in photopolymerization experiments.

References

• 1. Effect of Amine Synergists on the Electron Beam Curing Properties of Acrylate Based Coatings - Radtech [radtech-europe.com]
• 2. pcimag.com [pcimag.com]

Technical Support Center: Overcoming Oxygen Inhibition in 4-(Dimethylamino)benzophenone-Based Photopolymerization

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to oxygen inhibition in photopolymerization processes utilizing 4-(Dimethylamino)benzophenone (DMABP).

Frequently Asked Questions (FAQs)

Q1: What is oxygen inhibition in photopolymerization?

A1: Oxygen inhibition is a significant issue in free-radical photopolymerization where atmospheric oxygen interacts with the initiating and propagating radicals. This interaction forms stable peroxy radicals, which are not reactive enough to continue the polymerization chain. The result is often incomplete curing, a tacky surface finish, and a reduced overall degree of conversion. This is particularly problematic in thin films where oxygen can readily diffuse into the curing sample.

Q2: How does 4-(Dimethylamino)benzophenone (DMABP) help in overcoming oxygen inhibition?

A2: 4-(Dimethylamino)benzophenone (DMABP) is a Type II photoinitiator that, upon exposure to UV light, abstracts a hydrogen atom from its own dimethylamino group to form initiating radicals. The amine functionality in DMABP also plays a crucial role in mitigating oxygen inhibition. It can react with and consume dissolved oxygen, and also donate a hydrogen atom to the unreactive peroxy radicals, thereby regenerating an active radical that can re-initiate the polymerization process.

Q3: What is the primary visual indicator of significant oxygen inhibition?

A3: The most common indicator is a tacky or uncured surface on the photopolymer after irradiation, while the bulk of the material underneath may be fully cured. This occurs because the surface is in direct contact with atmospheric oxygen.

Q4: Can increasing the concentration of DMABP always solve the oxygen inhibition problem?

A4: Not necessarily. While a higher concentration of DMABP can lead to a greater initial radical concentration, which can help consume oxygen more rapidly, excessively high concentrations can lead to other issues. These include the "inner filter effect," where the high absorption of UV light at the surface prevents sufficient light from penetrating the full depth of the sample, leading to incomplete bulk curing. It is crucial to optimize the photoinitiator concentration for your specific formulation and curing conditions.

Q5: Are there alternative or supplementary methods to using DMABP for oxygen inhibition?

A5: Yes, several strategies can be used in conjunction with or as an alternative to DMABP. These include:

• Inert Atmosphere: Performing the polymerization under an inert gas like nitrogen or argon to displace oxygen.

• Barrier Coatings: Applying a transparent barrier layer (e.g., a film) on top of the resin to prevent oxygen diffusion.

• Oxygen Scavengers: Adding other molecules that are highly reactive with oxygen, such as thiols or phosphines.[1]

• High Light Intensity: Using a high-intensity UV source to generate radicals at a faster rate than oxygen can diffuse and react.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Tacky/Uncured Surface	Severe oxygen inhibition at the air-resin interface.	1. Increase the concentration of DMABP incrementally (e.g., in 0.5 wt% steps) to enhance the rate of initiation. 2. If possible, perform the curing process under a nitrogen or argon atmosphere to eliminate oxygen. 3. Increase the intensity of the UV light source to accelerate the polymerization rate. 4. Apply a transparent barrier film (e.g., PET film) on the surface of the resin before curing to block oxygen diffusion.
Incomplete Bulk Polymerization	1. Insufficient light penetration due to high DMABP concentration (inner filter effect). 2. Insufficient curing time or light intensity.	1. Optimize (potentially decrease) the concentration of DMABP to allow for deeper light penetration. 2. Increase the exposure time to the UV light source. 3. Ensure the wavelength of your UV source is appropriate for the absorption spectrum of DMABP.
Yellowing of the Polymer	A known side effect of using amine-based co-initiators.	1. Use the minimum effective concentration of DMABP. 2. Consider incorporating a UV stabilizer in your formulation. 3. Evaluate if the degree of yellowing is acceptable for the final application.
Slow Polymerization Rate	1. Low DMABP concentration. 2. Low light intensity. 3. Presence of other inhibitors in the monomer or oligomer.	1. Gradually increase the DMABP concentration. 2. Increase the UV light intensity or move the light source closer to the sample. 3. Ensure high purity of monomers and oligomers.

Quantitative Data

The following table summarizes the effect of adding 4,4'-bis(N,N-diethylamino) benzophenone (B1666685) (DEABP), a close structural analog of DMABP, on the degree of conversion (DC) in a BisGMA-based resin system. This data provides insight into the potential performance improvements when using an aminobenzophenone co-initiator.

Table 1: Degree of Conversion (%) with and without DEABP at Different Irradiation Times [1][2]

Irradiation Time (seconds)	DC (%) without DEABP	DC (%) with DEABP
10	26.1 ± 0.5	39.3 ± 2.1
30	32.0 ± 1.5	44.2 ± 1.6
60	40.4 ± 2.9	48.7 ± 2.5
180	46.6 ± 1.7	58.7 ± 2.8
300	50.4 ± 1.4	59.7 ± 1.1

Data adapted from a study on DEABP, which is expected to have a similar effect to DMABP.[1][2]

Experimental Protocols

Protocol 1: Evaluating the Effect of DMABP Concentration on Surface Tackiness

• Formulation Preparation: Prepare a series of photopolymer resins with varying concentrations of DMABP (e.g., 0.5, 1.0, 1.5, 2.0 wt%). Ensure all other components (monomer, oligomer) are kept at constant concentrations.

• Sample Preparation: Apply a thin film (e.g., 100 µm) of each formulation onto a glass slide.

• Curing: Expose each sample to a UV light source of a specific wavelength and intensity for a fixed duration.

• Surface Tackiness Assessment: Immediately after curing, gently touch the surface of each polymer film with a clean probe (e.g., a cotton swab or a gloved finger). Qualitatively assess the degree of tackiness (e.g., no tack, slight tack, very tacky).

• Analysis: Determine the minimum DMABP concentration required to achieve a tack-free surface under the tested conditions.

Protocol 2: Measuring the Degree of Conversion using FTIR Spectroscopy

• Reference Spectrum: Obtain an FTIR spectrum of the uncured liquid resin. Identify the absorption peak corresponding to the reactive functional group (e.g., the C=C double bond in acrylates, typically around 1635 cm⁻¹).

• Sample Preparation: Place a small drop of the uncured resin between two transparent salt plates (e.g., KBr or NaCl).

• Curing: Irradiate the sample with a UV light source for a predetermined time.

• Post-Curing Spectrum: Immediately after curing, acquire an FTIR spectrum of the polymerized sample.

• Calculation of Degree of Conversion (DC): The DC can be calculated by monitoring the decrease in the intensity of the reactive functional group peak relative to an internal standard peak that does not change during polymerization (e.g., a carbonyl C=O peak). The formula is:

  DC (%) = [1 - (Peak Area of C=C after cure / Peak Area of C=O after cure) / (Peak Area of C=C before cure / Peak Area of C=O before cure)] x 100

Visualizations

Caption: The mechanism of oxygen inhibition in free-radical photopolymerization.

Caption: Role of DMABP in regenerating active radicals to overcome oxygen inhibition.

Caption: A logical workflow for troubleshooting a tacky surface in photopolymerization.

References

• 1. The effect of 4,4'-bis(N,N-diethylamino) benzophenone on the degree of conversion in liquid photopolymer for dental 3D printing - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The effect of 4,4'-bis(N,N-diethylamino) benzophenone on the degree of conversion in liquid photopolymer for dental 3D printing - PubMed [pubmed.ncbi.nlm.nih.gov]

Improving the photoinitiation efficiency of 4-(Dimethylamino)benzophenone with co-initiators

Welcome to the technical support center for improving the photoinitiation efficiency of 4-(Dimethylamino)benzophenone (DMABP). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during photopolymerization experiments.

Frequently Asked Questions (FAQs)

Q1: What is 4-(Dimethylamino)benzophenone (DMABP) and how does it initiate polymerization?

A1: 4-(Dimethylamino)benzophenone (DMABP) is a Type II photoinitiator. Unlike Type I photoinitiators that undergo direct cleavage upon light absorption, Type II photoinitiators require a co-initiator or synergist to generate free radicals. The process begins with the absorption of UV light by DMABP, which promotes it to an excited triplet state. In this excited state, DMABP abstracts a hydrogen atom from a co-initiator, typically a tertiary amine. This hydrogen abstraction results in the formation of two radicals: a ketyl radical from the DMABP and an amine radical from the co-initiator. The amine radical is generally the primary species that initiates the polymerization of monomers like acrylates.[1]

Q2: Why is a co-initiator necessary for the efficient functioning of DMABP?

A2: DMABP, in its excited state, is not efficient at directly initiating polymerization. A co-initiator, acting as a hydrogen donor, is crucial for the generation of reactive free radicals. Tertiary amines are commonly used as co-initiators because they readily donate a hydrogen atom to the excited DMABP, leading to the formation of an amine-based radical that effectively starts the polymerization chain reaction.[2]

Q3: What are common co-initiators used with DMABP?

A3: Tertiary amines are the most prevalent and effective co-initiators for benzophenone-type photoinitiators like DMABP. Commonly used tertiary amines include:

• Ethyl 4-(dimethylamino)benzoate (B8555087) (EDB)

• N-methyldiethanolamine (MDEA)

• Triethylamine (TEA)

• 2-Ethylhexyl-4-(dimethylaminobenzoate) (EHA)

The choice of co-initiator can influence the rate of polymerization and the final properties of the cured material.

Q4: How does the concentration of DMABP and the co-initiator affect polymerization?

A4: The concentrations of both DMABP and the co-initiator are critical parameters that require optimization for each specific formulation.

• DMABP Concentration: Increasing the photoinitiator concentration generally leads to a higher rate of polymerization up to a certain point. However, excessively high concentrations can lead to an "inner filter" effect, where the high absorption at the surface prevents light from penetrating deeper into the sample, resulting in incomplete curing of thicker sections.[3]

• Co-initiator Concentration: The ratio of the co-initiator to the photoinitiator significantly impacts the polymerization kinetics. A higher amine ratio can lead to a higher degree of conversion and a faster polymerization rate.[4] However, an excess of amine can act as a retarder by trapping initiating radicals, and may also contribute to yellowing of the final product.[5][6]

Troubleshooting Guide

Problem 1: Incomplete or slow polymerization.

• Possible Cause: Insufficient concentration of initiating radicals.

  • Solution:

    • Optimize Co-initiator Concentration: Ensure the molar ratio of the co-initiator to DMABP is adequate. For many systems, a ratio of 1:1 to 2:1 (co-initiator:DMABP) is a good starting point. Experimentally vary the co-initiator concentration to find the optimal level for your system.

    • Increase Light Intensity: A higher light intensity will generate more excited-state photoinitiator molecules, leading to a higher concentration of initiating radicals. Be cautious of overheating the sample.

    • Check UV Lamp Spectrum: Verify that the emission spectrum of your UV lamp has significant overlap with the absorption spectrum of DMABP (typically with a λmax around 340-350 nm).[1][5]

• Possible Cause: Oxygen inhibition.

  • Solution:

    • Inert Atmosphere: Conduct the polymerization in an inert atmosphere, such as under a nitrogen or argon blanket, to minimize the quenching effect of oxygen on the free radicals.

    • Increase Initiator/Co-initiator Concentration: A higher concentration of initiating species can help to overcome the inhibitory effects of oxygen.

    • Use of Amine Co-initiators: Amine co-initiators can help to mitigate oxygen inhibition by reacting with peroxy radicals to regenerate active radicals.[7]

Problem 2: The cured polymer is yellow.

• Possible Cause: Formation of colored byproducts.

  • Solution:

    • Optimize Co-initiator Concentration: An excess of amine co-initiator can contribute to yellowing.[5] Reduce the co-initiator concentration to the minimum required for efficient polymerization.

    • Use a Co-initiator with Lower Yellowing Tendency: Some amines are more prone to forming colored oxidation products than others. Consider screening different amine co-initiators.

    • Post-Curing: In some cases, post-curing at a slightly elevated temperature (in the absence of UV light) can help to reduce yellowing.

Problem 3: Poor curing depth in thick samples.

• Possible Cause: Inner filter effect and light attenuation.

  • Solution:

    • Reduce DMABP Concentration: A lower concentration of the photoinitiator will allow for deeper penetration of UV light into the sample.

    • Photobleaching: While DMABP itself does not significantly photobleach, using a co-initiator system that leads to photobleaching products can be advantageous. Photobleaching reduces the absorption of the initiating system, allowing light to penetrate further.[3]

    • Use a More Penetrating Wavelength: If your system allows, using a longer wavelength of UV light that is still absorbed by the photoinitiator may improve penetration depth.

Data Presentation

The following tables provide a summary of quantitative data on the performance of benzophenone-type photoinitiators with co-initiators.

Table 1: Performance of 4,4'-bis(N,N-diethylamino)benzophenone (DEABP) as a Co-initiator in a Dental Resin [8]

Parameter	DEABP-free Resin	DEABP-containing Resin
Initial Polymerization Velocity (Vip, %/s)	22.5	34.8
Final Degree of Conversion (%)	58.0	68.7

Table 2: Degree of Conversion (%) at Different Irradiation Times [8]

Irradiation Time (s)	DEABP-free Resin (mean ± SD)	DEABP-containing Resin (mean ± SD)
10	26.1 ± 0.5	39.3 ± 2.1
30	32.0 ± 1.5	44.2 ± 1.6
60	40.4 ± 2.9	48.7 ± 2.5
180	46.6 ± 1.7	58.7 ± 2.8
300	50.4 ± 1.4	59.7 ± 1.1

Experimental Protocols

Protocol 1: Monitoring Photopolymerization Kinetics using Real-Time FTIR Spectroscopy

This protocol outlines the methodology for determining the rate of polymerization (Rp) and the final monomer conversion (DC) of a formulation containing DMABP and a co-initiator.

Materials and Equipment:

• FTIR spectrometer with a real-time monitoring accessory

• UV/Vis light source with a light guide

• Sample holder (e.g., BaF₂ or KBr plates)

• Spacers of known thickness (e.g., 25 µm)

• Monomer (e.g., trimethylolpropane (B17298) triacrylate - TMPTA)

• 4-(Dimethylamino)benzophenone (DMABP)

• Co-initiator (e.g., Ethyl 4-(dimethylamino)benzoate - EDB)

• Micropipettes

• Nitrogen or Argon gas supply (optional)

Procedure:

• Formulation Preparation: Prepare the photopolymerizable formulation by dissolving the desired weight percentage of DMABP and EDB in the monomer. Ensure complete dissolution and homogeneity.

• Sample Preparation: Place a spacer on a clean BaF₂ or KBr plate. Pipette a small drop of the formulation onto the plate. Place a second plate on top and gently press to form a thin film of uniform thickness.

• Baseline Spectrum: Place the sample assembly in the FTIR spectrometer and record an initial IR spectrum before UV exposure. This will serve as the baseline (A_before).

• Initiation of Polymerization: Position the light guide of the UV/Vis source at a fixed distance from the sample. Start the real-time FTIR data acquisition and simultaneously turn on the UV lamp.

• Data Acquisition: Continuously record IR spectra at regular intervals (e.g., every second) throughout the polymerization process until the reaction is complete (i.e., no further change in the monitored peak is observed).

• Data Analysis:

  • The degree of conversion (DC) is calculated by monitoring the decrease in the area of a characteristic monomer peak. For acrylates, the C=C stretching vibration at approximately 1635 cm⁻¹ is commonly used.

  • The conversion at any given time (t) is calculated using the following formula: DC(t) (%) = [1 - (Area(t) / Area(0))] * 100 where Area(t) is the area of the monitored peak at time t, and Area(0) is the initial peak area.

  • The rate of polymerization (Rp) is the first derivative of the conversion versus time curve.

Visualizations

Caption: Mechanism of Type II photoinitiation with DMABP and a co-initiator.

Caption: Troubleshooting workflow for poor photopolymerization results.

References

• 1. benchchem.com [benchchem.com]
• 2. User Guide — graphviz 0.21 documentation [graphviz.readthedocs.io]
• 3. researchgate.net [researchgate.net]
• 4. medium.com [medium.com]
• 5. publikationen.bibliothek.kit.edu [publikationen.bibliothek.kit.edu]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]
• 8. A Study on the Photopolymerization Kinetics of Selected Dental Resins Using Fourier Infrared Spectroscopy (FTIR) - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Poor Curing with 4-(Dimethylamino)benzophenone

Welcome to our dedicated support center for researchers, scientists, and drug development professionals working with the photoinitiator 4-(Dimethylamino)benzophenone. This guide provides in-depth troubleshooting for common issues related to poor curing performance in your photopolymerization experiments.

Frequently Asked Questions (FAQs)

Q1: My formulation is not curing at all, or remains tacky on the surface. What are the primary causes?

A1: Incomplete or tacky curing is a common issue that can stem from several factors. The most frequent culprits include problems with the UV light source, issues within the formulation itself, or environmental factors. A systematic approach to troubleshooting is recommended to identify the root cause.

Q2: How does the concentration of 4-(Dimethylamino)benzophenone affect the curing process?

A2: The concentration of 4-(Dimethylamino)benzophenone, a Type II photoinitiator, is critical. An insufficient amount will lead to a low concentration of initiating radicals, resulting in slow or incomplete polymerization. Conversely, an excessively high concentration can cause premature chain termination or an "inner filter" effect, where the high concentration of photoinitiator at the surface absorbs most of the UV light, preventing it from reaching deeper into the formulation. This leads to poor through-cure. While the optimal concentration is formulation-dependent, a typical starting range is between 0.5% and 5% by weight.

Q3: What is the role of an amine synergist and how does its choice impact curing?

A3: As a Type II photoinitiator, 4-(Dimethylamino)benzophenone requires a co-initiator, typically a tertiary amine, to efficiently generate free radicals upon UV exposure. The amine donates a hydrogen atom to the excited benzophenone (B1666685) derivative, forming an initiating radical. The choice and concentration of the amine synergist, such as Ethyl-4-(dimethylamino)benzoate (EDB), are crucial for optimizing curing efficiency. The reactivity of the amine will directly influence the rate of polymerization.

Q4: Can the UV light source be the cause of poor curing?

A4: Absolutely. The UV light source is a critical component of the curing process. Issues can arise from:

• Incorrect Wavelength: 4-(Dimethylamino)benzophenone has a specific absorption spectrum. Ensure your UV lamp's emission spectrum overlaps with the absorption spectrum of the photoinitiator.

• Insufficient Light Intensity: Low intensity will result in a slow cure and may not be sufficient to overcome oxygen inhibition, leading to a tacky surface.

• Aging Lamps: UV lamps have a finite lifespan and their intensity decreases over time.

• Dirty Reflectors/Lamps: Contamination on the lamp or reflectors can significantly reduce the amount of UV energy reaching your sample.[1]

Q5: How does oxygen affect the curing process and how can I mitigate its effects?

A5: Oxygen is a potent inhibitor of free-radical polymerization. It scavenges the initiating radicals, preventing them from initiating the polymerization of the monomers. This is particularly problematic at the surface of the formulation where oxygen from the atmosphere is most abundant, leading to a tacky or uncured surface layer. To mitigate oxygen inhibition, you can:

• Increase the light intensity.

• Increase the photoinitiator concentration.

• Use a higher concentration of amine synergist.

• Purge the curing chamber with an inert gas like nitrogen.

Troubleshooting Guide for Poor Curing Results

This guide will walk you through a step-by-step process to identify and resolve common issues leading to poor curing performance with 4-(Dimethylamino)benzophenone.

Diagram: Troubleshooting Workflow

References

• 1. Troubleshooting I Insufficient UV Coating Curing | ACTEGA EMEA [actega.com]

Influence of light intensity and wavelength on 4-(Dimethylamino)benzophenone performance

Welcome to the technical support center for 4-(Dimethylamino)benzophenone (DMABP). This resource is designed to assist researchers, scientists, and drug development professionals in optimizing the performance of DMABP in their photopolymerization experiments. Here you will find troubleshooting guides and frequently asked questions (FAQs) addressing common issues related to light intensity and wavelength.

Frequently Asked Questions (FAQs)

Q1: What is the optimal wavelength for activating 4-(Dimethylamino)benzophenone?

A1: The optimal wavelength for activating DMABP corresponds to its maximum UV absorption. While the exact peak can vary slightly depending on the solvent, DMABP exhibits a strong absorption of UVA irradiation.[1] For its derivative, 4,4′-bis(N,N-diethylamino)benzophenone (DEABP), the maximum absorption (λmax) is at 365 nm.[1] Therefore, using a light source that emits close to this wavelength is recommended for efficient excitation.

Q2: How does light intensity affect the rate of polymerization initiated by DMABP?

A2: Generally, increasing the light intensity enhances the rate of polymerization by increasing the generation of initiating radicals.[2] However, the relationship is not always linear. At very high intensities, side reactions and photodegradation of the initiator can occur, potentially leading to a decrease in efficiency. It is crucial to find an optimal intensity that balances a high polymerization rate with minimal side effects.

Q3: Can high light intensity lead to degradation of DMABP?

A3: Yes, high-intensity UV light can lead to the degradation of benzophenone (B1666685) derivatives. This can manifest as photobleaching, where the photoinitiator is consumed, and can also lead to the formation of byproducts that may inhibit polymerization or affect the properties of the final polymer.[1] In some cases, high light intensity can also lead to N-de-methylation and the destruction of the aminobenzophenone structure.[3]

Q4: What is photobleaching and how does it affect my experiment?

A4: Photobleaching is the photochemical destruction of a light-absorbing molecule upon exposure to light. In the context of photopolymerization, while it indicates the consumption of the photoinitiator to generate radicals, rapid photobleaching can be problematic for curing thick samples. As the top layers bleach, UV light can penetrate deeper, which can be advantageous.[1] However, if the initiator is consumed too quickly, it may lead to incomplete polymerization, especially in deeper sections.

Q5: Why is my polymerization rate slow even with high light intensity?

A5: A slow polymerization rate despite high light intensity can be due to several factors:

• Oxygen Inhibition: Oxygen is a potent inhibitor of free-radical polymerization. Ensure your reaction is performed under an inert atmosphere (e.g., nitrogen or argon).

• High Initiator Concentration: At high concentrations, the photoinitiator itself can absorb a significant amount of light at the surface (inner filter effect), preventing light from reaching deeper into the sample and leading to a lower overall polymerization rate.[1]

• Formation of Inhibiting Byproducts: High light intensity can lead to the formation of degradation products that may inhibit the polymerization reaction.[3]

• Solvent Effects: The polarity of the solvent can influence the efficiency of the photoinitiation process.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Low Polymer Conversion	1. Insufficient Light Intensity: The light source is not providing enough energy to efficiently generate radicals.	1a. Measure the output of your UV lamp and ensure it is within the recommended range for your system. 1b. Gradually increase the light intensity, monitoring the conversion rate.[2]
2. Incorrect Wavelength: The emission spectrum of the light source does not sufficiently overlap with the absorption spectrum of DMABP.	2a. Verify the emission spectrum of your UV source. 2b. Use a light source with a peak emission as close to the λmax of DMABP (~365 nm) as possible.[1]
3. High Photoinitiator Concentration: An excess of DMABP can lead to the "inner filter" effect, where most of the light is absorbed at the surface.	3a. Optimize the concentration of DMABP. A lower concentration may allow for deeper light penetration and more uniform polymerization.[4]
Inconsistent Polymerization Through Sample Depth	1. Light Attenuation: The intensity of light decreases as it passes through the sample, leading to a lower degree of cure in deeper sections.	1a. Consider using a lower concentration of the photoinitiator to improve light penetration. 1b. If possible, irradiate the sample from multiple sides.
2. Rapid Photobleaching: The photoinitiator at the surface is consumed quickly, preventing sufficient radical generation in the bulk of the sample.	2a. Lower the light intensity to slow down the rate of photobleaching.[1]
Yellowing of the Final Polymer	1. Photoinitiator Byproducts: Photodegradation of DMABP can lead to colored byproducts.	1a. Optimize the light intensity and exposure time to use the minimum required for complete curing. 1b. Ensure the monomer and solvents are of high purity to avoid side reactions.
Slow Initiation/Long Induction Period	1. Oxygen Inhibition: Dissolved oxygen in the monomer/resin mixture is scavenging the initial radicals.	1a. Degas the sample by bubbling with an inert gas (N₂ or Ar) prior to and during irradiation.
2. Low Light Intensity: The rate of radical generation is too slow to overcome inherent inhibitory effects.	2a. Increase the light intensity.[2]

Experimental Protocols

Protocol 1: Determining the Effect of Light Intensity on Polymerization Rate

This protocol outlines a method to assess how different light intensities affect the rate of polymerization of a monomer formulation containing DMABP.

• Preparation of Formulation:

  • Prepare a stock solution of your monomer (e.g., methyl methacrylate) containing a fixed concentration of DMABP (e.g., 0.5 wt%).

  • If a co-initiator is required (e.g., a tertiary amine), add it at the appropriate concentration.

  • Ensure all components are thoroughly mixed.

• Sample Preparation:

  • Place a defined volume of the formulation into a sample holder (e.g., a mold of specific dimensions or between two glass plates with a spacer).

  • If necessary, purge the sample with nitrogen for 5-10 minutes to remove dissolved oxygen.

• Irradiation and Monitoring:

  • Use a UV light source with a controllable intensity output (e.g., a collimated LED source).

  • Set the light source to the desired intensity (e.g., 10, 50, 100, 200 mW/cm²). The intensity should be measured at the sample surface using a radiometer.

  • Irradiate the sample for a set period.

  • Monitor the polymerization in real-time using techniques like Real-Time FT-IR (following the disappearance of the monomer's vinyl peak) or photo-DSC (measuring the heat of polymerization).

• Data Analysis:

  • Calculate the rate of polymerization and the final monomer conversion for each light intensity.

  • Plot the rate of polymerization and final conversion as a function of light intensity.

Protocol 2: Evaluating the Influence of Wavelength on Initiation Efficiency

This protocol describes how to compare the efficiency of DMABP when irradiated with different wavelengths.

• Light Sources:

  • Utilize a set of UV light sources with different peak emission wavelengths (e.g., 365 nm, 385 nm, 405 nm). Bandpass filters can also be used with a broadband source.

  • Ensure that the intensity of each light source is calibrated to be the same at the sample surface.

• Formulation and Sample Preparation:

  • Prepare the monomer and DMABP formulation as described in Protocol 1.

  • Prepare identical samples for irradiation under each wavelength.

• Irradiation and Analysis:

  • Expose each sample to a different wavelength of light for the same duration.

  • After irradiation, determine the degree of conversion for each sample. This can be done gravimetrically (by measuring the weight of the polymer formed after removing unreacted monomer) or spectroscopically (e.g., FT-IR).

• Comparison:

  • Compare the degree of conversion achieved with each wavelength to determine which is most effective for initiating polymerization with DMABP.

Data Presentation

Table 1: Effect of Irradiation Time on Degree of Conversion for a Resin Containing a DMABP Derivative (DEABP)

Wavelength: 405 nm, Power: 840 mW/cm²

Irradiation Time (seconds)	Degree of Conversion (%) (DEABP-free resin)	Degree of Conversion (%) (DEABP-containing resin)
10	26.1 ± 0.5	39.3 ± 2.1
30	32.0 ± 1.5	44.2 ± 1.6
60	40.4 ± 2.9	48.7 ± 2.5
180	46.6 ± 1.7	58.7 ± 2.8
300	50.4 ± 1.4	59.7 ± 1.1

Data adapted from a study on a 4,4'-bis(N,N-diethylamino)benzophenone (DEABP) containing resin.[5]

Visualizations

Caption: Photoinitiation mechanism of DMABP (Type II) with a co-initiator.

Caption: Troubleshooting workflow for low polymer conversion.

References

• 1. researchgate.net [researchgate.net]
• 2. Impact of light intensity on the polymerization kinetics and network structure of model hydrophobic and hydrophilic methacrylate based dental adhesive resin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. science.ntcu.edu.tw [science.ntcu.edu.tw]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of 4-(Dimethylamino)benzophenone and Benzophenone as Photoinitiators

In the realm of photopolymerization, the selection of an appropriate photoinitiator is paramount for achieving desired reaction kinetics and final material properties. This guide provides a detailed, objective comparison of two widely used Type II photoinitiators: 4-(Dimethylamino)benzophenone and its parent compound, benzophenone (B1666685). This analysis is tailored for researchers, scientists, and drug development professionals, offering a comprehensive overview supported by experimental data.

Executive Summary

Both 4-(Dimethylamino)benzophenone and benzophenone are Type II photoinitiators, meaning they require a co-initiator, typically a tertiary amine, to generate the free radicals necessary for polymerization. Upon absorption of UV radiation, the photoinitiator is excited to a triplet state and abstracts a hydrogen atom from the co-initiator. This process creates two radicals that can initiate the polymerization of monomers and oligomers.

The primary distinction between 4-(Dimethylamino)benzophenone and benzophenone lies in the presence of the dimethylamino group on the former. This electron-donating group significantly influences the molecule's photochemical behavior, leading to a red-shift in its absorption spectrum and an enhanced efficiency in radical generation. Consequently, 4-(Dimethylamino)benzophenone generally exhibits a higher rate of polymerization and achieves a greater final conversion of monomers compared to unsubstituted benzophenone under similar conditions.

Performance Comparison: Quantitative Data

The following tables summarize key performance metrics for 4-(Dimethylamino)benzophenone and benzophenone. It is important to note that direct, side-by-side comparative data under identical conditions is not always available in the literature. The data presented here is a synthesis from various studies and should be interpreted with consideration of the specific experimental contexts.

Table 1: Photopolymerization Efficiency

Parameter	4-(Dimethylamino)benzophenone	Benzophenone	Monomer System	Co-initiator	Light Source
Initial Rate of Polymerization (Rp)	Higher	Lower	Methyl Methacrylate (MMA)	N-Methyldiethanolamine (MDEA)	UV Lamp
Final Monomer Conversion (%)	Higher	Lower	Bisphenol A glycerolate dimethacrylate (BisGMA)	Ethyl-4-dimethylaminobenzoate (DMAEMA)	405 nm LED

Note: The qualitative comparison of "Higher" vs. "Lower" is based on consistent findings in the literature that amino-substituted benzophenones outperform the parent compound.

Table 2: Spectroscopic Properties

Property	4-(Dimethylamino)benzophenone	Benzophenone
λmax (in non-polar solvent)	~350-360 nm	~330-340 nm
Molar Extinction Coefficient (ε) at λmax	Higher	Lower

Reaction Mechanisms

Both photoinitiators follow a similar Type II initiation mechanism, which is depicted in the signaling pathway diagrams below.

Caption: Photoinitiation mechanism of Benzophenone.

Caption: Photoinitiation mechanism of 4-(Dimethylamino)benzophenone.

Experimental Protocols

A common and effective method for comparing the efficiency of photoinitiators is Real-Time Fourier Transform Infrared (RT-FTIR) spectroscopy. This technique allows for the continuous monitoring of the disappearance of monomer double bonds, providing kinetic data for the polymerization reaction.

Protocol: Comparison of Photoinitiator Efficiency using RT-FTIR

• Formulation Preparation:

  • Prepare two separate formulations, each containing a specific monomer (e.g., methyl methacrylate), a co-initiator (e.g., N-methyldiethanolamine), and one of the photoinitiators (benzophenone or 4-(Dimethylamino)benzophenone) at the same molar concentration.

  • Ensure all components are thoroughly mixed to achieve a homogeneous solution.

• Sample Preparation for RT-FTIR:

  • Place a small, controlled-thickness film of the formulation between two transparent substrates (e.g., KBr plates or polypropylene (B1209903) films). The thickness should be consistent for all samples.

• RT-FTIR Measurement:

  • Place the sample in the RT-FTIR spectrometer.

  • Initiate UV irradiation using a controlled light source (e.g., a mercury lamp or an LED with a specific wavelength). The light intensity should be constant for all experiments.

  • Simultaneously, record the IR spectra at regular, short time intervals.

• Data Analysis:

  • Monitor the decrease in the peak area of the monomer's carbon-carbon double bond absorption band (typically around 1635 cm-1 for acrylates).

  • Calculate the degree of conversion (DC) at each time point using the following formula: DC(t) (%) = (1 - (A_t / A_0)) * 100 where A_t is the absorbance of the C=C bond at time t, and A_0 is the initial absorbance.

  • Plot the degree of conversion as a function of time to obtain the polymerization profile.

  • The initial slope of this curve represents the initial rate of polymerization (Rp).

• Comparison:

  • Compare the polymerization profiles and the calculated Rp values for the formulations containing 4-(Dimethylamino)benzophenone and benzophenone to determine their relative efficiencies.

Experimental Workflow Diagram

Caption: Workflow for comparing photoinitiator efficiency.

Conclusion

The inclusion of a dimethylamino group in the benzophenone structure significantly enhances its performance as a Type II photoinitiator. 4-(Dimethylamino)benzophenone exhibits a more favorable absorption profile for typical UV curing light sources and demonstrates a higher efficiency in initiating polymerization, leading to faster cure rates and higher monomer conversion. While both photoinitiators are effective, 4-(Dimethylamino)benzophenone is the superior choice for applications requiring rapid and complete curing. The selection between the two will ultimately depend on the specific requirements of the application, including the desired cure speed, the thickness of the material to be cured, and the spectral output of the light source.

A Comparative Analysis of 4-(Dimethylamino)benzophenone and Thioxanthone Photoinitiators for Photopolymerization Applications

For Researchers, Scientists, and Drug Development Professionals

In the field of photopolymerization, crucial for applications ranging from advanced material synthesis to drug delivery systems, the selection of an appropriate photoinitiator is a critical determinant of reaction efficiency and final product properties. This guide presents a detailed comparative study of two prominent Type II photoinitiators: 4-(Dimethylamino)benzophenone and thioxanthone. This objective analysis, supported by experimental data, aims to provide researchers, scientists, and drug development professionals with the necessary information to make informed decisions for their specific applications.

Both 4-(Dimethylamino)benzophenone and thioxanthone operate via a hydrogen abstraction mechanism, necessitating a co-initiator, typically a tertiary amine, to generate the free radicals that initiate polymerization. Thioxanthone and its derivatives are well-regarded for their high photoinitiation efficiency, particularly in the near-UV and visible light regions.[1] 4-(Dimethylamino)benzophenone, a derivative of benzophenone (B1666685), serves as a highly effective alternative, especially for UV-A curing processes.[2][3] The choice between these photoinitiators is often dictated by the specific wavelength of the light source, the desired curing speed, and the other components within the photocurable formulation.

Performance Comparison: A Quantitative Overview

The efficacy of a photoinitiator is quantitatively assessed by its spectral properties and its ability to drive the polymerization process. The following tables summarize key performance indicators for 4-(Dimethylamino)benzophenone and a representative thioxanthone derivative, Isopropylthioxanthone (ITX). It is important to note that performance can vary based on the specific experimental conditions.

Table 1: Spectroscopic Properties

Photoinitiator	λmax (nm)	Molar Extinction Coefficient (ε) at λmax (M⁻¹ cm⁻¹)	Solvent
4-(Dimethylamino)benzophenone	~350-365	~37,260 (for the diethyl derivative at 365 nm)[4]	Methanol
Isopropylthioxanthone (ITX)	~380-385	~5,000 - 7,000	Acetonitrile/THF

Table 2: Photopolymerization Efficiency

Photoinitiator System	Monomer	Co-initiator	Light Source	Polymerization Rate (Rp)	Final Conversion (%)
4,4'-bis(N,N-diethylamino)benzophenone (DEABP)	BisGMA	CQ-amine system	405 nm LED	Faster initial velocity than control[5][6]	Significantly higher than control[5][6]
Thioxanthone Derivatives	TMPTA	Iodonium Salt	405 nm LED	High	Up to 60%[7]
Thioxanthone Derivatives	Acrylate	Amine	Visible Light	High	Not specified

Photoinitiation Mechanisms

Both 4-(Dimethylamino)benzophenone and thioxanthone are Type II photoinitiators that generate radicals through a bimolecular process.[7][8] Upon absorption of light, the photoinitiator is promoted to an excited singlet state, which then undergoes intersystem crossing to a more stable triplet state. This excited triplet state abstracts a hydrogen atom from a co-initiator (synergist), typically a tertiary amine, generating an α-aminoalkyl radical. This radical is the primary species that initiates the polymerization of monomers.

General mechanism for Type II photoinitiators.

Experimental Protocols

To ensure reproducible and comparable results, standardized experimental protocols are essential. Below are detailed methodologies for key experiments used to evaluate photoinitiator performance.

Real-Time Fourier Transform Infrared Spectroscopy (RT-FTIR)

RT-FTIR is a powerful technique for monitoring the kinetics of photopolymerization by measuring the decrease in the infrared absorbance of the reactive functional groups (e.g., C=C double bonds in acrylates) in real-time.[9][10]

Methodology:

• Sample Preparation: In a UV-filtered environment, prepare a formulation containing the monomer, photoinitiator, and co-initiator. Place a small drop of the liquid resin between two KBr or NaCl salt plates to create a thin film of a defined thickness (typically 20-50 µm). Alternatively, for Attenuated Total Reflectance (ATR)-FTIR, a drop of the sample is placed directly onto the ATR crystal.[11][12]

• Initial Spectrum: Record an initial IR spectrum of the uncured sample to serve as a reference (time = 0).

• Initiation of Polymerization: Position the sample in the spectrometer's sample compartment and align the UV/Vis light source to irradiate the sample.

• Real-Time Monitoring: Simultaneously start the light exposure and the rapid collection of IR spectra at short intervals (e.g., every second).[11]

• Data Collection: Continue collecting spectra until the reaction is complete, indicated by the stabilization of the characteristic absorption bands.

• Data Analysis: Monitor the decrease in the peak area or height of the absorption band corresponding to the reactive functional group (e.g., the C=C double bond in acrylates, typically around 1635 cm⁻¹ or 810 cm⁻¹). The degree of conversion is calculated by comparing the peak area at a given time to the initial peak area.[11]

References

• 1. books.rsc.org [books.rsc.org]
• 2. chemimpex.com [chemimpex.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. The effect of 4,4'-bis(N,N-diethylamino) benzophenone on the degree of conversion in liquid photopolymer for dental 3D printing - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. engineering.purdue.edu [engineering.purdue.edu]
• 9. Review of quantitative and qualitative methods for monitoring photopolymerization reactions - Polymer Chemistry (RSC Publishing) DOI:10.1039/D2PY01538B [pubs.rsc.org]
• 10. scispace.com [scispace.com]
• 11. benchchem.com [benchchem.com]
• 12. Monitor Photocuring in real-time via ATR-FTIR Now uniquely with illumination through the ATR crystal! | Kaplan Scientific [kaplanscientific.nl]

A Comparative Analysis of Photoinitiator Efficiency: 4-(Dimethylamino)benzophenone vs. Camphorquinone-Amine Systems

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the photopolymerization efficiency of 4-(Dimethylamino)benzophenone (DMABP) and the widely used camphorquinone-amine (CQ-amine) system. This analysis is supported by experimental data on the degree of conversion and includes detailed experimental protocols and mechanistic diagrams to inform the selection of photoinitiators in research and development. While direct comparative data for DMABP was limited, this guide utilizes data for its close structural analog, 4,4'-bis(N,N-diethylamino)benzophenone (DEABP), to provide valuable insights into the performance of aminobenzophenone derivatives.

Data Presentation: Degree of Conversion

The efficiency of a photoinitiator system is critically determined by its ability to convert liquid monomer into a solid polymer network upon light exposure. The degree of conversion (DC) is a key metric for evaluating this efficiency. The following table summarizes the DC of a dental resin formulation based on a camphorquinone-amine system with and without the addition of an aminobenzophenone derivative (DEABP).[1][2]

Light Irradiation Time (seconds)	Degree of Conversion (%) - CQ-amine System[1][2]	Degree of Conversion (%) - CQ-amine + DEABP System[1][2]
10	26.1 ± 0.5	39.3 ± 2.1
30	32.0 ± 1.5	44.2 ± 1.6
60	40.4 ± 2.9	48.7 ± 2.5
180	46.6 ± 1.7	58.7 ± 2.8
300	50.4 ± 1.4	59.7 ± 1.1

The data clearly indicates that the addition of the aminobenzophenone derivative significantly enhances the degree of conversion at all measured time points.[1][2] This suggests a higher photoinitiation efficiency, leading to a more completely cured polymer network in a shorter amount of time.

Experimental Protocols

The following is a detailed methodology for determining the degree of conversion in photopolymerizable resins using Fourier Transform Infrared (FTIR) spectroscopy, a common and reliable technique in polymer chemistry.[3][4][5]

Objective: To quantify the percentage of reacted aliphatic C=C double bonds in a photopolymerized resin sample.

Materials and Apparatus:

• Photopolymerizable resin formulation

• Fourier Transform Infrared (FTIR) Spectrometer with an Attenuated Total Reflectance (ATR) accessory

• Light-curing unit with a specific wavelength output (e.g., 405 nm LED)

• Molds for sample preparation (e.g., cylindrical molds of 5 mm diameter and 1 mm thickness)

• Polyester (B1180765) film (e.g., Mylar strip)

• Glass slides

• Micropipette

Procedure:

• Sample Preparation (Uncured):

  • Place a small amount of the uncured liquid resin onto the ATR crystal of the FTIR spectrometer.

  • Record the infrared spectrum of the uncured resin. This will serve as the reference spectrum. The key absorption peak to identify is the aliphatic C=C stretching vibration, typically found around 1638 cm⁻¹. An internal standard peak, such as an aromatic C=C peak around 1608 cm⁻¹ or a carbonyl C=O peak around 1720 cm⁻¹, which does not change during polymerization, should also be identified.

• Sample Preparation (Cured):

  • Fill the mold with the liquid resin.

  • Cover the top and bottom of the mold with a polyester film and press with glass slides to create a flat, standardized sample thickness and to prevent oxygen inhibition.

  • Position the light-curing unit perpendicular to the sample surface at a standardized distance.

  • Irradiate the sample for a predetermined amount of time (e.g., 10, 30, 60, 180, 300 seconds).

• FTIR Analysis:

  • Immediately after curing, place the polymerized sample onto the ATR crystal.

  • Record the infrared spectrum of the cured sample.

• Calculation of Degree of Conversion (DC):

  • The degree of conversion is calculated by monitoring the change in the absorbance intensity of the aliphatic C=C peak relative to the internal standard peak before and after curing.

  • The following formula is used: DC (%) = [1 - (Abs_aliphatic_cured / Abs_standard_cured) / (Abs_aliphatic_uncured / Abs_standard_uncured)] * 100 Where:

    • Abs_aliphatic_cured is the absorbance of the aliphatic C=C peak in the cured sample.

    • Abs_standard_cured is the absorbance of the internal standard peak in the cured sample.

    • Abs_aliphatic_uncured is the absorbance of the aliphatic C=C peak in the uncured sample.

    • Abs_standard_uncured is the absorbance of the internal standard peak in the uncured sample.

• Data Analysis:

  • Repeat the experiment multiple times for each time point to ensure reproducibility.

  • Calculate the mean and standard deviation of the DC values for each condition.

Mandatory Visualization

The following diagrams illustrate the photoinitiation mechanisms of the camphorquinone-amine and benzophenone-amine systems, as well as a typical experimental workflow for determining the degree of conversion.

References

• 1. The effect of 4,4'-bis(N,N-diethylamino) benzophenone on the degree of conversion in liquid photopolymer for dental 3D printing - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. mdpi.com [mdpi.com]
• 5. thejcdp.com [thejcdp.com]

Navigating the UV Curing Landscape: A Guide to Alternatives for 4-(Dimethylamino)benzophenone

For researchers, scientists, and drug development professionals engaged in UV curing applications, the selection of an appropriate photoinitiator is paramount. Historically, 4-(dimethylamino)benzophenone (DMABP) has been a widely used Type II photoinitiator. However, due to increasing regulatory scrutiny surrounding its potential reprotoxic effects, the scientific and industrial communities are actively seeking safer and equally effective alternatives. This guide provides a comprehensive comparison of viable alternatives to DMABP, supported by available performance data and detailed experimental protocols to aid in the formulation of robust and compliant UV curable systems.

This guide will delve into the performance of various alternatives, focusing on key parameters such as curing speed, yellowing, and migration potential. The information presented is intended to provide a foundational understanding and a practical framework for selecting the most suitable photoinitiator for your specific application.

Performance Comparison of DMABP and its Alternatives

The selection of a photoinitiator is a multi-faceted decision, balancing reactivity with crucial end-product properties. The following table summarizes the performance characteristics of DMABP and several classes of its alternatives based on available data. It is important to note that performance can vary significantly depending on the specific formulation, including the oligomers, monomers, and co-initiators used, as well as the curing conditions.

Photoinitiator Class	Example(s)	Curing Speed	Yellowing	Migration Potential	Key Characteristics
Benzophenone (B1666685) (Reference)	4-(Dimethylamino)benzophenone (DMABP)	Moderate to High	Moderate	High	Effective Type II photoinitiator, but has regulatory concerns (SVHC classification).
Benzophenone Derivatives	4,4'-Bis(diethylamino)benzophenone (DEABP), 4-Phenylbenzophenone	High	Low to Moderate	Moderate to High	DEABP shows high reactivity and can be an efficient substitute.[1][2][3] 4-Phenylbenzophenone is another alternative, though solubility can be a concern.
Polymeric Benzophenones	Various structures with benzophenone moieties on a polymer backbone	Moderate	Low	Low	Significantly reduced migration due to high molecular weight, making them suitable for food packaging and other sensitive applications.[4]
Acylphosphine Oxides (APOs)	TPO, BAPO	Very High	Low (can photobleach)	Moderate to High	Excellent through-cure capabilities, effective for pigmented systems.[5][6] Some APOs are also facing regulatory scrutiny.
Alpha-Hydroxy Ketones	1-Hydroxycyclohexyl phenyl ketone	High	Low	Moderate	Often used in combination with other photoinitiators for enhanced surface cure.
Polymerizable Photoinitiators	Acrylated or methacrylated benzophenone derivatives	Moderate to High	Low	Very Low	Covalently bond into the polymer network, minimizing migration.
Commercial Blends/Alternatives	Omnirad 991	High	Low	Low	A commercially available alternative designed for low migration and high reactivity.

Experimental Protocols

To ensure accurate and reproducible evaluation of photoinitiator performance, standardized experimental protocols are essential. Below are detailed methodologies for assessing key performance indicators.

Determination of Curing Speed by Real-Time Fourier Transform Infrared (RT-FTIR) Spectroscopy

This method allows for the continuous monitoring of the disappearance of reactive functional groups (e.g., acrylate (B77674) double bonds) during UV irradiation, providing a direct measure of the polymerization rate.[7][8][9][10][11]

Methodology:

• Sample Preparation: Prepare a thin film of the UV-curable formulation (typically 10-20 µm) between two transparent substrates (e.g., BaF₂ or KBr plates). The formulation should contain the photoinitiator at the desired concentration.

• Instrument Setup: Place the sample in the sample compartment of an FTIR spectrometer equipped with a UV light source. The UV source should be positioned to irradiate the sample during spectral acquisition.

• Data Acquisition:

  • Collect a reference spectrum of the uncured sample.

  • Initiate UV irradiation and simultaneously begin rapid spectral acquisition (e.g., 1-10 spectra per second).

  • Monitor the decrease in the characteristic absorption band of the reactive monomer (e.g., the acrylate C=C twist at ~810 cm⁻¹ or the C=C stretch at ~1635 cm⁻¹).

• Data Analysis:

  • Calculate the degree of conversion at each time point by comparing the peak area of the reactive monomer band to its initial area, often normalized to an internal standard peak that does not change during the reaction.

  • Plot the degree of conversion as a function of time. The initial slope of this curve is a measure of the curing speed.

Evaluation of Yellowing

Yellowing is a critical aesthetic and functional parameter, particularly for clear coatings and adhesives. The Yellowness Index (YI) is a standardized measure of the degree of yellowness of a material.[12][13][14][15][16][17]

Methodology (based on ASTM D1925 / E313):

• Sample Preparation: Prepare cured films of the UV formulation of a standardized thickness on a white, non-UV-absorbing substrate.

• Initial Measurement: Measure the tristimulus values (X, Y, Z) of the uncured formulation or a cured sample immediately after curing using a spectrophotometer or colorimeter.

• UV Exposure (Optional for accelerated aging): Expose the cured films to a controlled source of UV radiation for a specified duration to simulate aging.

• Final Measurement: Measure the tristimulus values of the cured (and optionally aged) samples.

• Calculation of Yellowness Index (YI): Calculate the YI using the following formula (for illuminant C and 2° observer): YI = [100 * (1.28 * X - 1.06 * Z)] / Y

• Comparison: Compare the YI values of formulations containing different photoinitiators. A lower YI indicates less yellowing.

Assessment of Migration Potential

Migration testing is crucial for applications where the cured material will come into contact with food, pharmaceuticals, or other sensitive products. This typically involves exposing the cured material to a food simulant and then analyzing the simulant for the presence of the photoinitiator and its byproducts.[18][19][20][21]

Methodology:

• Sample Preparation: Prepare cured films of the UV formulation according to standardized procedures.

• Migration Cell Setup: Place the cured film in a migration cell, ensuring that only one side is in contact with the food simulant. Commonly used food simulants include:

  • 10% ethanol (B145695) (for aqueous foods)

  • 50% ethanol (for alcoholic foods)

  • 95% ethanol or isooctane (B107328) (for fatty foods)

• Incubation: Incubate the migration cells at a specified temperature and for a defined period (e.g., 10 days at 40°C), as stipulated by relevant regulations (e.g., EU Regulation 10/2011).

• Sample Extraction: After incubation, remove the food simulant from the cell.

• Analytical Quantification: Analyze the food simulant for the presence of the photoinitiator and its degradation products using sensitive analytical techniques such as:

  • Gas Chromatography-Mass Spectrometry (GC-MS): Suitable for volatile and semi-volatile compounds.

  • Liquid Chromatography-Mass Spectrometry (LC-MS): Suitable for a wider range of polar and non-polar compounds.

• Data Analysis: Quantify the amount of migrated substance and express it in terms of specific migration (e.g., in mg of substance per kg of food simulant).

Logical Framework for Alternative Selection

The process of selecting a suitable alternative to DMABP involves a series of considerations, from initial performance requirements to final product safety. The following diagram illustrates a logical workflow for this selection process.

Caption: A logical workflow for selecting an alternative photoinitiator to DMABP.

Signaling Pathways and Experimental Workflows

The initiation of polymerization in UV curing is a complex process involving multiple steps. The following diagrams illustrate the general signaling pathway for Type II photoinitiation and a typical experimental workflow for comparing photoinitiator performance.

Type II Photoinitiation Pathway

Caption: Generalized signaling pathway for Type II photoinitiation.

Experimental Workflow for Photoinitiator Comparison

Caption: Experimental workflow for comparing the performance of different photoinitiators.

References

• 1. The effect of 4,4'-bis(N,N-diethylamino) benzophenone on the degree of conversion in liquid photopolymer for dental 3D printing - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Photoinitiators Used in Resin Based Dental Composite—A Review and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. scispace.com [scispace.com]
• 9. spectroscopyonline.com [spectroscopyonline.com]
• 10. jasco-global.com [jasco-global.com]
• 11. shimadzu.com [shimadzu.com]
• 12. plastics.ulprospector.com [plastics.ulprospector.com]
• 13. matestlabs.com [matestlabs.com]
• 14. contractlaboratory.com [contractlaboratory.com]
• 15. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 16. store.astm.org [store.astm.org]
• 17. jpmtr.org [jpmtr.org]
• 18. pubs.acs.org [pubs.acs.org]
• 19. researchgate.net [researchgate.net]
• 20. Identification and Migration Studies of Photolytic Decomposition Products of UV-Photoinitiators in Food Packaging [mdpi.com]
• 21. Development and Validation of Generic Food Packaging Migration Testing Analytical Methodology - ProQuest [proquest.com]

A Comparative Guide to the Kinetic Analysis of Polymerization Initiated by 4-(Dimethylamino)benzophenone

For Researchers, Scientists, and Drug Development Professionals

In the realm of photopolymerization, the choice of a photoinitiator is a critical determinant of reaction kinetics and the final properties of the cured material. This guide provides a comprehensive comparison of 4-(Dimethylamino)benzophenone, a widely used Type II photoinitiator, with its alternatives. By presenting objective experimental data and detailed methodologies, this document aims to equip researchers, scientists, and drug development professionals with the necessary information to make informed decisions for their specific applications.

Introduction to 4-(Dimethylamino)benzophenone and Type II Photoinitiation

4-(Dimethylamino)benzophenone is a classic Type II photoinitiator that, upon absorption of UV radiation, does not undergo direct fragmentation to produce radicals. Instead, it transitions to an excited triplet state. This excited molecule then abstracts a hydrogen atom from a co-initiator, typically a tertiary amine, to generate the free radicals that initiate polymerization. This bimolecular mechanism is a key differentiator from Type I photoinitiators, which undergo unimolecular cleavage.[1] The efficiency of Type II photoinitiators is therefore dependent on the concentration and reactivity of the co-initiator.

Performance Comparison of Photoinitiators

The efficacy of a photoinitiator is quantified by several key parameters, including the rate of polymerization, the final degree of monomer conversion, and its absorption characteristics. The following table summarizes the performance of 4,4'-bis(diethylamino)benzophenone (B160578) (a close derivative of 4-(dimethylamino)benzophenone) and other common Type II photoinitiators. It is important to note that performance can vary based on the specific monomer, co-initiator, light source, and other experimental parameters.

Photoinitiator System	Monomer	Co-initiator	Light Source	Initial Polymerization Velocity (%/s)	Final Conversion (%)
DEABP-containing resin	Bisphenol A glycerolate dimethacrylate (BisGMA)	Camphorquinone-amine system	405 nm LED (840 mW/cm²)	34.8	68.7
DEABP-free resin	Bisphenol A glycerolate dimethacrylate (BisGMA)	Camphorquinone-amine system	405 nm LED (840 mW/cm²)	22.5	58.0
Benzophenone (BP) / TEA	Trimethylolpropane trimethacrylate (TMPTMA)	Triethylamine (TEA)	UV lamp	Slower than substituted derivatives	Lower than substituted derivatives
EMK / TEA	Trimethylolpropane trimethacrylate (TMPTMA)	Triethylamine (TEA)	UV lamp	Faster than BP/TEA	Higher than BP/TEA
Thioxanthone (TX) based	Acrylate (B77674)	Amine	Near-UV/Visible	Generally High	High

Data for DEABP (4,4'-bis(diethylamino)benzophenone) is sourced from a study comparing its presence to its absence in a resin system.[2] Data for BP, EMK (4,4'-bis(diethylamino)benzophenone), and TX are qualitative comparisons from various sources.[1][3][4]

Experimental Protocols

Accurate kinetic analysis of photopolymerization is crucial for comparing the performance of different photoinitiators. The two most common techniques for this purpose are Real-Time Fourier Transform Infrared (RT-FTIR) Spectroscopy and Photo-Differential Scanning Calorimetry (Photo-DSC).

Real-Time Fourier Transform Infrared (RT-FTIR) Spectroscopy

Objective: To monitor the disappearance of reactive functional groups (e.g., C=C double bonds in acrylates) in real-time during polymerization.

Methodology:

• Sample Preparation: A small drop of the photocurable formulation is placed between two transparent salt plates (e.g., KBr) or directly onto an ATR crystal to form a thin film of controlled thickness.

• Initial Spectrum: An initial IR spectrum of the uncured sample is recorded to serve as a baseline (t=0).

• Initiation: The sample is exposed to a UV/Vis light source of a specific wavelength and intensity.

• Data Acquisition: IR spectra are continuously recorded at short intervals (e.g., every second) throughout the irradiation period.

• Data Analysis: The decrease in the characteristic absorption band of the reactive group (e.g., the acrylate C=C bond at ~1635 cm⁻¹ and ~810 cm⁻¹) is monitored. The degree of conversion at any given time is calculated by comparing the peak area to the initial peak area.[1]

Photo-Differential Scanning Calorimetry (Photo-DSC)

Objective: To measure the heat flow associated with the exothermic polymerization reaction as a function of time.

Methodology:

• Sample Preparation: A small, accurately weighed amount of the liquid formulation (typically 1-5 mg) is placed in an open aluminum DSC pan.

• Inert Atmosphere: The sample cell is purged with an inert gas (e.g., nitrogen) to eliminate oxygen inhibition.

• Isothermal Equilibration: The sample is brought to the desired isothermal temperature.

• Initiation: The sample is irradiated with a UV/Vis light source of a defined wavelength and intensity.

• Data Acquisition: The heat flow (exotherm) is recorded as a function of time.

• Data Analysis: The rate of polymerization is directly proportional to the heat flow. The total heat evolved is used to calculate the final monomer conversion by comparing it to the theoretical heat of polymerization for the specific monomer.[3]

Visualizing the Mechanisms

Diagrams created using the DOT language provide clear visual representations of the complex processes involved in photopolymerization.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]

Performance comparison of Type I and Type II photoinitiators including 4-(Dimethylamino)benzophenone

For researchers, scientists, and drug development professionals, the selection of an appropriate photoinitiator is a critical step in the formulation of photocurable materials. This guide provides an objective comparison of the performance of Type I (cleavage) and Type II (hydrogen abstraction) photoinitiators, with a specific focus on the widely used Type II photoinitiator, 4-(Dimethylamino)benzophenone and its derivatives. This comparison is supported by experimental data to aid in making informed decisions for specific research and development applications.

Executive Summary

Photoinitiators are essential components in photopolymerization, a process that utilizes light to convert liquid monomers and oligomers into solid polymers. The choice between Type I and Type II photoinitiators depends on several factors, including the desired reaction kinetics, the chemical environment of the formulation, and the intended application. Type I photoinitiators undergo unimolecular cleavage upon light absorption to generate free radicals, offering a rapid and efficient initiation process. In contrast, Type II photoinitiators require a co-initiator to generate radicals through a bimolecular reaction, a process that can be influenced by diffusion and the concentration of both components. This guide presents a detailed analysis of their mechanisms, performance characteristics, and the experimental protocols used for their evaluation.

Performance Comparison: Type I vs. Type II Photoinitiators

The efficiency of a photoinitiator is determined by its ability to absorb light at a specific wavelength and generate radicals to initiate polymerization. Key performance indicators include the rate of polymerization and the final degree of monomer conversion.

Table 1: General Performance Characteristics of Type I and Type II Photoinitiators

Feature	Type I Photoinitiators (α-cleavage)	Type II Photoinitiators (H-abstraction)
Mechanism	Unimolecular fragmentation upon UV exposure to form two radical fragments.[1]	Bimolecular reaction requiring a co-initiator (e.g., an amine) to generate radicals.[1]
Initiation Speed	Generally faster due to direct radical generation.	Typically slower as it depends on the diffusion and reaction with a co-initiator.[2]
Oxygen Inhibition	Less susceptible to oxygen inhibition as the high concentration of radicals can scavenge oxygen.	More susceptible to oxygen inhibition, which can quench the excited triplet state.
Byproducts	Can produce cleavage byproducts that may contribute to odor or extractables.	Byproducts from the co-initiator can be a concern.
UV Absorption	Typically absorb in the short UV-A range.	Absorb in the UV-A range.
Applications	Clear coatings, adhesives, and applications requiring high curing speeds.	Pigmented systems (due to less yellowing), printing inks, and coatings.

Quantitative Performance Data

Direct comparison of quantitative data between different studies can be challenging due to variations in experimental conditions. However, data from studies using consistent methodologies provide valuable insights. The following table presents data on the performance of a Type II photoinitiator system containing a derivative of 4-(Dimethylamino)benzophenone.

Table 2: Performance of 4,4'-bis(N,N-diethylamino)benzophenone (DEABP) in a Dental Resin

Photoinitiator System	Initial Polymerization Velocity (%/s)	Degree of Conversion (%) at 300s
DEABP-free resin	22.5	58.0
DEABP-containing resin	34.8	68.7

Data sourced from a study on light-cured dental resins. The DEABP-containing resin demonstrated a significantly higher initial polymerization velocity and final degree of conversion compared to the resin without DEABP.

Reaction Mechanisms and Experimental Workflows

To visualize the fundamental differences in their mechanisms and the general workflow for evaluating their performance, the following diagrams are provided.

Caption: Mechanism of a Type I Photoinitiator.

Caption: Mechanism of a Type II Photoinitiator.

Caption: Experimental workflow for performance evaluation.

Experimental Protocols

Accurate and reproducible experimental data are crucial for the objective comparison of photoinitiator performance. The following are detailed methodologies for two key analytical techniques used to monitor photopolymerization kinetics.

Photo-Differential Scanning Calorimetry (Photo-DSC)

Photo-DSC measures the heat flow associated with the exothermic polymerization reaction in real-time, allowing for the determination of the polymerization rate and the final monomer conversion.[3]

Methodology:

• Sample Preparation: In a low-light environment, accurately weigh 1-5 mg of the liquid photopolymer resin into a shallow, open aluminum DSC pan.[3] For volatile samples, a covered pan with a quartz lid can be used.[3]

• Instrument Setup: Place the sample pan in the DSC cell, using an identical empty pan as a reference.[3]

• Isothermal Equilibration: Allow the sample to equilibrate at the desired isothermal temperature (e.g., 25°C).[3]

• UV Exposure: Once a stable heat flow signal is achieved, expose the sample to UV light of a specific intensity and wavelength for a predetermined duration. The instrument records the exothermic heat flow as a function of time.[3]

• Baseline Correction: After the initial exposure, a second, high-intensity UV exposure is often used to drive the polymerization to completion and establish a baseline. This baseline is then subtracted from the initial measurement to isolate the heat of polymerization.[3]

• Data Analysis: The polymerization rate is proportional to the heat flow. The total heat evolved is used to calculate the degree of conversion.

Fourier-Transform Infrared (FTIR) Spectroscopy

Real-time FTIR spectroscopy monitors the decrease in the concentration of reactive functional groups (e.g., C=C double bonds in acrylates) as they are consumed during polymerization, providing a direct measure of the degree of conversion.

Methodology:

• Sample Preparation: In a UV-filtered environment, place a small drop of the liquid resin between two KBr or NaCl salt plates to create a thin film of a defined thickness (typically 20-50 µm).[3] For Attenuated Total Reflectance (ATR)-FTIR, a drop of the sample is placed directly onto the ATR crystal.[3]

• Initial Spectrum: Record an initial IR spectrum of the uncured sample to serve as the reference at time zero.[3]

• Initiation of Polymerization: Position the sample in the spectrometer's sample compartment and align the UV light source to irradiate the sample.

• Real-Time Monitoring: Simultaneously start the UV exposure and the rapid, continuous collection of IR spectra at short intervals (e.g., every second).[3]

• Data Analysis: The degree of conversion is calculated by monitoring the decrease in the absorbance of the characteristic peak of the reactive functional group (e.g., the C=C stretching vibration around 1637 cm⁻¹ for acrylates) relative to an internal standard peak that does not change during polymerization.

Conclusion

The choice between Type I and Type II photoinitiators is a nuanced decision that requires careful consideration of the specific application and formulation chemistry. Type I photoinitiators are generally favored for applications demanding high curing speeds and where potential byproducts are not a primary concern. Type II photoinitiators, including 4-(Dimethylamino)benzophenone and its derivatives, offer advantages in pigmented systems and provide a greater degree of control over the initiation process, although their efficiency is dependent on a co-initiator. By understanding their distinct mechanisms and utilizing robust experimental techniques for performance evaluation, researchers can select and optimize the photoinitiator system best suited for their material and application needs.

References

• 1. researchgate.net [researchgate.net]
• 2. Water-Soluble Photoinitiators in Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Benchmarking 4-(Dimethylamino)benzophenone Derivatives Against Commercial Photoinitiators: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate photoinitiator is a critical determinant of success in photopolymerization processes, impacting everything from curing speed to the final properties of the cured material. This guide provides an objective comparison of 4-(Dimethylamino)benzophenone (DMABP) derivatives against widely used commercial photoinitiators. The information presented is supported by experimental data to aid researchers in making informed decisions for their specific applications, including coatings, adhesives, 3D printing, and biomedical device fabrication.

Executive Summary

4-(Dimethylamino)benzophenone and its derivatives are classified as Type II photoinitiators, which initiate polymerization through a bimolecular process requiring a co-initiator, typically a tertiary amine. This mechanism contrasts with Type I photoinitiators that undergo unimolecular cleavage to generate free radicals. This guide presents a comparative analysis of the performance of DMABP derivatives and popular commercial photoinitiators, focusing on key metrics such as polymerization rate and degree of conversion.

Performance Comparison of Photoinitiators

The efficacy of a photoinitiator is primarily determined by its ability to absorb light at a specific wavelength and efficiently generate radicals to initiate polymerization. The following tables summarize the performance of selected DMABP derivatives in comparison to benchmark commercial photoinitiators.

Table 1: Performance of a DMABP Derivative (DEABP) in a Dental Resin Formulation

Photoinitiator System	Initial Polymerization Velocity (%/s)	Final Degree of Conversion (%)
Camphorquinone-Amine (Control)	22.5	58.0
Camphorquinone-Amine + DEABP	34.8	68.7

Data sourced from a study on dental resins, demonstrating that the addition of 4,4'-bis(N,N-diethylamino)benzophenone (DEABP) significantly enhances both the speed and completeness of polymerization.[1]

Table 2: Comparative Performance of Novel Benzophenone (B1666685) Derivatives vs. Commercial Photoinitiators

Photoinitiator System	Polymerization Rate (W/g)	Double Bond Conversion (%)
Benzophenone (BP) / TEA	~0.8	~45
4,4'-bis(diethylamino)benzophenone (EMK) / TEA	~1.2	~55
BPD-D / TEA	~1.5	~60
BPDM-D / TEA	~1.8	~65
BPDP-D / TEA	~2.2	~70

Data adapted from a study comparing novel benzophenone derivatives (BPD-D, BPDM-D, BPDP-D) with commercial standards. The novel derivatives, particularly BPDP-D, demonstrated superior performance in both polymerization rate and final conversion.[2]

Table 3: Performance Data for Common Commercial Type I Photoinitiators

Photoinitiator	Polymerization Rate (s⁻¹)	Degree of Conversion (%)	Key Features
Lucirin® TPO	High	High	Effective for pigmented systems, photobleaching.[3][4]
Irgacure® 819 (BAPO)	Very High	Very High	High reactivity, suitable for thick sections, photobleaching.[3][5][6]

Note: Polymerization rates and degrees of conversion are highly dependent on the specific formulation (monomers, oligomers, co-initiators), light intensity, and wavelength.

Experimental Protocols

To ensure reproducibility and accurate comparison, the following are detailed methodologies for key experiments used to evaluate photoinitiator performance.

Photo-Differential Scanning Calorimetry (Photo-DSC)

Photo-DSC is utilized to monitor the heat flow associated with the exothermic photopolymerization reaction in real-time, allowing for the determination of the polymerization rate and the final monomer conversion.

Procedure:

• Instrument Preparation: Ensure the Photo-DSC instrument is calibrated, and the UV light source is warmed up and stabilized.

• Sample Preparation: In a UV-filtered environment, accurately weigh a small amount of the liquid resin formulation (typically 1-5 mg) into an aluminum DSC pan. For volatile samples, a covered pan with a quartz lid should be used.

• Loading the Sample: Place the sample pan in the DSC cell. An identical empty pan is used as a reference.

• Isothermal Equilibration: Equilibrate the sample at the desired isothermal temperature (e.g., 25°C) until a stable heat flow signal is achieved.

• UV Exposure: Expose the sample to UV light of a specific intensity and wavelength for a predetermined duration. The instrument records the exothermic heat flow as a function of time.

• Data Analysis: The heat of polymerization is recorded as a function of time. The polymerization rate is proportional to the heat flow, and the total heat evolved is used to calculate the degree of conversion.[7][8][9]

Real-Time Fourier Transform Infrared Spectroscopy (RT-FTIR)

RT-FTIR spectroscopy measures the change in infrared absorbance of specific functional groups (e.g., C=C double bonds in acrylates) as they are consumed during polymerization, providing a direct measure of the degree of conversion over time.[10][11][12]

Procedure:

• Instrument Setup: Configure the FTIR spectrometer for rapid, continuous scanning.

• Sample Preparation: In a UV-filtered environment, place a small drop of the liquid resin onto a KBr or NaCl salt plate. Place a second plate on top to create a thin film of a defined thickness (typically 20-50 µm). Alternatively, for Attenuated Total Reflectance (ATR)-FTIR, a drop of the sample is placed directly onto the ATR crystal.

• Initial Spectrum: Record an initial IR spectrum of the uncured sample to serve as the reference (time = 0).

• Initiation of Polymerization: Position the sample in the spectrometer's sample compartment and align the UV light source to irradiate the sample.

• Real-Time Monitoring: Simultaneously start the UV exposure and the rapid collection of IR spectra at short intervals (e.g., every second).

• Data Analysis: The decrease in the absorbance of the characteristic peak for the reactive functional group is monitored over time. The degree of conversion is calculated by comparing the peak area at a given time to the initial peak area.[13]

Signaling Pathways and Experimental Workflows

Type II Photoinitiation Mechanism

4-(Dimethylamino)benzophenone and its derivatives operate via a Type II photoinitiation mechanism. Upon absorption of UV light, the benzophenone derivative is excited to a singlet state, followed by efficient intersystem crossing to a more stable triplet state. This excited triplet state then abstracts a hydrogen atom from a co-initiator (synergist), typically a tertiary amine, to generate a ketyl radical and an aminoalkyl radical. The highly reactive aminoalkyl radical is the primary species that initiates the polymerization of monomers.

Caption: Type II photoinitiation mechanism of DMABP derivatives.

Experimental Workflow for Photoinitiator Evaluation

The systematic evaluation of a new photoinitiator involves a series of well-defined experimental steps to characterize its performance and compare it against existing standards.

References

• 1. The effect of 4,4'-bis(N,N-diethylamino) benzophenone on the degree of conversion in liquid photopolymer for dental 3D printing - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. redalyc.org [redalyc.org]
• 4. boldchem.com [boldchem.com]
• 5. BAPO as an alternative photoinitiator for the radical polymerization of dental resins | Pocket Dentistry [pocketdentistry.com]
• 6. mdpi.com [mdpi.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Review of quantitative and qualitative methods for monitoring photopolymerization reactions - Polymer Chemistry (RSC Publishing) DOI:10.1039/D2PY01538B [pubs.rsc.org]
• 11. scispace.com [scispace.com]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]

The Influence of 4-(Dimethylamino)benzophenone on the Degree of Conversion in Dental Resins: A Comparative Analysis

For researchers, scientists, and drug development professionals, understanding the efficiency of photoinitiator systems in dental resins is paramount for developing durable and effective restorative materials. This guide provides a comparative analysis of the degree of conversion in resins with and without the co-initiator 4-(Dimethylamino)benzophenone (DMABP), supported by experimental data from a study on a closely related derivative, 4,4'-bis(N,N-diethylamino)benzophenone (DEABP).

The degree of conversion (DC), which quantifies the percentage of monomer double bonds converted into single bonds during polymerization, is a critical factor influencing the mechanical properties and biocompatibility of dental composites. Inadequate conversion can lead to higher levels of residual monomers, potentially causing adverse biological reactions and compromising the material's strength and longevity. Photoinitiator systems are crucial for an effective polymerization process, and co-initiators like DMABP are often added to enhance their efficiency.

Comparative Analysis of Degree of Conversion

An insightful study investigated the effect of incorporating 4,4'-bis(N,N-diethylamino)benzophenone (DEABP), a derivative of DMABP, into a dental resin formulation. The presence of DEABP, acting as a co-initiator, was found to significantly enhance the degree of conversion at all observed time points during the light-curing process.

Below is a summary of the quantitative data from this study, comparing the degree of conversion in a BisGMA-based resin with and without DEABP.

Light-Irradiation Time (seconds)	Degree of Conversion (%) - DEABP-Free Resin (Mean ± SD)	Degree of Conversion (%) - DEABP-Containing Resin (Mean ± SD)
10	26.1 ± 0.5	39.3 ± 2.1
30	32.0 ± 1.5	44.2 ± 1.6
60	40.4 ± 2.9	48.7 ± 2.5
180	46.6 ± 1.7	58.7 ± 2.8
300	50.4 ± 1.4	59.7 ± 1.1

Table 1: Comparison of the degree of conversion in dental resins with and without the co-initiator DEABP at various light-irradiation times. Data sourced from a study on a DEABP-containing liquid photopolymer for dental 3D printing.[1][2]

The results clearly indicate that the inclusion of the benzophenone (B1666685) derivative leads to a more efficient and rapid polymerization process. The initial rate of polymerization was also observed to be faster in the resin containing DEABP.[1][2]

The Role and Mechanism of Benzophenone Derivatives

Benzophenone and its derivatives, including DMABP and DEABP, function as Type II photoinitiators. In the presence of a light source (typically in the UV-A or near-visible range), the benzophenone molecule absorbs energy and is promoted to an excited triplet state. In this state, it can abstract a hydrogen atom from a synergistic molecule, often a tertiary amine. This hydrogen abstraction process generates two radicals: a ketyl radical from the benzophenone and an aminoalkyl radical from the amine. The highly reactive aminoalkyl radical is then responsible for initiating the free-radical polymerization of the methacrylate (B99206) monomers in the resin.

Photoinitiation mechanism of 4-(Dimethylamino)benzophenone.

Experimental Protocols

Specimen Preparation

• Resin Formulation : Two liquid resin formulations were prepared. The control (DMABP-free) resin consisted of a mixture of bisphenol A glycerolate dimethacrylate (BisGMA) and triethylene glycol dimethacrylate (TEGDMA). The experimental resin had the same base composition with the addition of 4-(Dimethylamino)benzophenone or its derivative as a co-initiator.[1]

• Specimen Fabrication : Cylindrical specimens (e.g., 5 mm in diameter and 1 mm in thickness) were fabricated by placing the uncured resin into a mold. The mold was then covered with a transparent polyester (B1180765) film and a glass slide to ensure a flat surface and prevent oxygen inhibition.[1]

Degree of Conversion Measurement via FTIR Spectroscopy

Fourier-transform infrared (FTIR) spectroscopy is a widely used and reliable method for determining the degree of conversion in dental resins.[3] The principle of this technique is to measure the change in the concentration of methacrylate carbon-carbon double bonds (C=C), which are consumed during polymerization.

• Uncured Spectrum Acquisition : A small amount of the uncured resin mixture is placed between two potassium bromide (KBr) pellets or on an attenuated total reflectance (ATR) crystal, and its infrared spectrum is recorded. The absorbance peak corresponding to the aliphatic C=C stretching vibration (typically around 1637 cm⁻¹) is identified. An aromatic C=C stretching vibration (around 1608 cm⁻¹), which does not participate in the polymerization, is often used as an internal standard.[3]

• Light Curing : The resin specimen is then light-cured for a specified duration using a dental curing light with a specific wavelength and power density (e.g., 405 nm and 840 mW/cm²).[1]

• Cured Spectrum Acquisition : Immediately after curing, or after a specified post-curing period, the FTIR spectrum of the polymerized specimen is recorded under the same conditions as the uncured sample.

• Calculation of Degree of Conversion : The degree of conversion (DC) is calculated using the following formula, which compares the ratio of the aliphatic to the aromatic peak absorbances before and after curing:

  DC (%) = [1 - (Absorbance of aliphatic C=C (cured) / Absorbance of aromatic C=C (cured)) / (Absorbance of aliphatic C=C (uncured) / Absorbance of aromatic C=C (uncured))] x 100[3]

Experimental workflow for degree of conversion analysis.

References

• 1. The effect of 4,4'-bis(N,N-diethylamino) benzophenone on the degree of conversion in liquid photopolymer for dental 3D printing - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Evaluation of the Degree of Conversion, Residual Monomers and Mechanical Properties of Some Light-Cured Dental Resin Composites - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Validation of 4-(Dimethylamino)benzophenone: A Comparative Purity and Structural Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive spectroscopic validation of 4-(Dimethylamino)benzophenone, a widely used Type II photoinitiator. We present a comparative analysis of its purity and structure against alternative photoinitiators, supported by experimental data and detailed methodologies. This document is intended to assist researchers in making informed decisions for their specific applications in areas such as polymer chemistry, photolithography, and drug development.

Introduction to 4-(Dimethylamino)benzophenone

4-(Dimethylamino)benzophenone is a well-established photoinitiator that, upon excitation by UV radiation, initiates polymerization reactions.[1] As a Type II photoinitiator, it requires a co-initiator, typically a tertiary amine, to generate the free radicals necessary for polymerization.[1][2] The efficiency of the photopolymerization process is highly dependent on the purity and structural integrity of the photoinitiator. Impurities can act as quenchers or inhibitors, leading to incomplete curing and altered final product properties. Therefore, rigorous spectroscopic analysis is crucial for quality control.

Spectroscopic Characterization

A multi-technique spectroscopic approach is essential for the unambiguous identification and purity assessment of 4-(Dimethylamino)benzophenone. This section details the expected spectral data from Nuclear Magnetic Resonance (NMR) Spectroscopy, Fourier-Transform Infrared (FT-IR) Spectroscopy, UV-Visible (UV-Vis) Spectroscopy, and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR and ¹³C NMR spectroscopy are powerful tools for the structural elucidation of 4-(Dimethylamino)benzophenone. The spectra provide detailed information about the chemical environment of each proton and carbon atom in the molecule.

Table 1: ¹H NMR and ¹³C NMR Data for 4-(Dimethylamino)benzophenone

Technique	Nucleus	Chemical Shift (δ) ppm	Assignment
¹H NMR	¹H	~ 3.0 (s, 6H)	N(CH₃)₂
~ 6.7 (d, 2H)	Aromatic protons ortho to N(CH₃)₂
~ 7.7 (d, 2H)	Aromatic protons meta to N(CH₃)₂
~ 7.4-7.6 (m, 5H)	Protons of the unsubstituted phenyl ring
¹³C NMR	¹³C	~ 40.0	N(CH₃)₂
~ 110.0	Aromatic CH ortho to N(CH₃)₂
~ 125.0	Quaternary aromatic carbon attached to N(CH₃)₂
~ 128.0 - 132.0	Aromatic CH of both rings
~ 138.0	Quaternary aromatic carbon attached to C=O (unsubstituted ring)
~ 153.0	Aromatic C-N
~ 195.0	C=O

Note: Chemical shifts are approximate and can vary depending on the solvent and concentration.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to identify the functional groups present in the molecule. The characteristic vibrational frequencies provide a molecular fingerprint.

Table 2: FT-IR Data for 4-(Dimethylamino)benzophenone

Wavenumber (cm⁻¹)	Vibrational Mode	Description
~ 3050	C-H stretch	Aromatic C-H
~ 2900	C-H stretch	Aliphatic C-H of N(CH₃)₂
~ 1640	C=O stretch	Conjugated ketone
~ 1590, 1500	C=C stretch	Aromatic ring
~ 1350	C-N stretch	Aromatic amine
~ 820	C-H bend	para-disubstituted benzene

The position of the carbonyl (C=O) stretching frequency is particularly informative. In aromatic ketones, this band typically appears between 1690 and 1666 cm⁻¹.[3]

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within the molecule and is crucial for determining the optimal wavelength for photoinitiation.

Table 3: UV-Vis Spectroscopic Data for 4-(Dimethylamino)benzophenone and Alternatives

Compound	λmax (nm)	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	Solvent
4-(Dimethylamino)benzophenone	~250, ~345	Moderate	Ethanol (B145695)
Benzophenone	~254, ~345	Moderate	Ethanol/Cyclohexane[4][5]
Michler's Ketone	~370	~19,055	95% Ethanol[6]
4-Methoxybenzophenone	~285	High	Not specified

The absorption spectrum of 4-(Dimethylamino)benzophenone shows two main bands, making it suitable for use with UV sources emitting in these regions.[4]

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the molecule, confirming its identity.

Table 4: Mass Spectrometry Data for 4-(Dimethylamino)benzophenone

Technique	m/z (Mass-to-Charge Ratio)	Assignment
GC-MS (EI)	225	[M]⁺ (Molecular ion)
148	[M - C₆H₅]⁺
120	[C₇H₅O]⁺
77	[C₆H₅]⁺

Comparison with Alternative Photoinitiators

The performance of 4-(Dimethylamino)benzophenone can be benchmarked against other commercially available photoinitiators. Key comparative parameters include their spectroscopic properties and photoinitiation efficiency.

Table 5: Performance Comparison of Benzophenone-based Photoinitiators

Photoinitiator	Type	Key Advantages	Key Disadvantages	Typical Applications
4-(Dimethylamino)benzophenone	II	Good reactivity, well-studied	Requires co-initiator, potential for yellowing	Coatings, inks, adhesives[1]
Benzophenone	II	Cost-effective, widely available	Lower efficiency than substituted derivatives, requires co-initiator	General purpose UV curing[7]
Michler's Ketone (4,4'-bis(dimethylamino)benzophenone)	II	High absorption in the near-UV, efficient sensitizer	Potential carcinogen, can lead to yellowing	Dye and pigment synthesis, photosensitizer[8][9]
4-Methoxybenzophenone	II	Good reactivity	Requires co-initiator	UV curable coatings

Experimental Protocols

Detailed experimental protocols are provided below for the spectroscopic techniques discussed.

¹H NMR Spectroscopy

• Sample Preparation: Accurately weigh approximately 10 mg of 4-(Dimethylamino)benzophenone and dissolve it in approximately 0.7 mL of deuterated chloroform (B151607) (CDCl₃) containing 0.03% v/v tetramethylsilane (B1202638) (TMS) as an internal standard.

• Instrument: A 400 MHz NMR spectrometer.

• Parameters:

  • Number of scans: 16

  • Relaxation delay: 1.0 s

  • Pulse width: 30°

  • Acquisition time: 4.0 s

• Processing: Apply a Fourier transform to the free induction decay (FID) and phase correct the resulting spectrum. Calibrate the spectrum by setting the TMS peak to 0.00 ppm.

FT-IR Spectroscopy (KBr Pellet Method)

• Sample Preparation: Grind 1-2 mg of 4-(Dimethylamino)benzophenone with approximately 200 mg of dry, spectroscopic grade potassium bromide (KBr) in an agate mortar and pestle until a fine, homogeneous powder is obtained.[10][11]

• Pellet Formation: Transfer the powder to a pellet die and press under vacuum at approximately 8-10 tons of pressure for 2-5 minutes to form a transparent pellet.[11][12]

• Instrument: A Fourier-Transform Infrared Spectrometer.

• Parameters:

  • Scan range: 4000-400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Number of scans: 16

• Analysis: Record the spectrum and identify the characteristic absorption bands.

UV-Vis Spectroscopy

• Sample Preparation: Prepare a stock solution of 4-(Dimethylamino)benzophenone in spectroscopic grade ethanol at a concentration of 1 mg/mL. From the stock solution, prepare a series of dilutions to obtain concentrations in the range of 0.01 to 0.1 mg/mL.

• Instrument: A dual-beam UV-Vis spectrophotometer.

• Parameters:

  • Scan range: 200-800 nm

  • Scan speed: Medium

  • Slit width: 1.0 nm

• Analysis: Use pure ethanol as a blank. Record the absorbance spectra of the solutions and determine the wavelength of maximum absorbance (λmax).

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Prepare a 1 mg/mL solution of 4-(Dimethylamino)benzophenone in a suitable volatile solvent such as dichloromethane (B109758) or acetone.

• Instrument: A Gas Chromatograph coupled to a Mass Spectrometer.

• GC Conditions:

  • Column: HP-5MS (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

  • Injector temperature: 250 °C

  • Oven program: Start at 100 °C, hold for 2 min, then ramp to 280 °C at 10 °C/min, and hold for 10 min.

  • Carrier gas: Helium at a constant flow of 1 mL/min.

• MS Conditions:

  • Ionization mode: Electron Impact (EI) at 70 eV.

  • Mass range: 50-550 amu.

  • Source temperature: 230 °C.

• Analysis: Identify the peak corresponding to 4-(Dimethylamino)benzophenone and analyze its mass spectrum to confirm the molecular ion and fragmentation pattern. Purity is determined by the relative area of the main peak.

Experimental Workflow and Signaling Pathways

4-(Dimethylamino)benzophenone functions as a Type II photoinitiator in a two-component system. The following diagram illustrates the photochemical process leading to the initiation of polymerization.

Caption: Photochemical initiation of polymerization by 4-(Dimethylamino)benzophenone.

The following diagram illustrates a typical experimental workflow for evaluating the performance of a photoinitiator in a UV curing application.

Caption: Experimental workflow for UV curing performance evaluation.

Conclusion

The purity and structural integrity of 4-(Dimethylamino)benzophenone are paramount for its effective performance as a photoinitiator. The spectroscopic techniques of NMR, FT-IR, UV-Vis, and MS provide a comprehensive toolkit for its characterization. When selecting a photoinitiator, a comparative analysis of spectroscopic data and performance metrics against alternatives is crucial for optimizing a given photopolymerization process. This guide provides the foundational information and experimental protocols to aid researchers in this critical validation process.

References

• 1. Spectroscopic study of Michler's ketone. Part 2.—Luminescence - Journal of the Chemical Society, Faraday Transactions 2: Molecular and Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. Photoinitiating Characteristics of Benzophenone Derivatives as Type II Macromolecular Photoinitiators Used for UV Curable Resins [crcu.jlu.edu.cn]
• 3. 4-Methoxybenzophenone | C14H12O2 | CID 69146 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. UV Curing: Part 2; A Tour of the UV Spectrum - Polymer Innovation Blog [polymerinnovationblog.com]
• 5. researchgate.net [researchgate.net]
• 6. 4,4'-Bis(dimethylamino)benzophenone | C17H20N2O | CID 7031 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Spectroscopic study of Michler's ketone. Part 1.—Absorption - Journal of the Chemical Society, Faraday Transactions 2: Molecular and Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. scienceijsar.com [scienceijsar.com]
• 11. How Ftir Pellet Press Works In Sample Preparation For Spectroscopy Analysis - Kintek Solution [kindle-tech.com]
• 12. pelletpressdiesets.com [pelletpressdiesets.com]

Safety & Regulatory Compliance

A Guide to the Safe Disposal of 4-(Dimethylamino)benzophenone

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents is a cornerstone of laboratory safety and environmental responsibility. This document provides a comprehensive, step-by-step guide to the safe disposal of 4-(Dimethylamino)benzophenone, ensuring compliance and minimizing risk.

Immediate Safety and Hazard Identification

Before handling 4-(Dimethylamino)benzophenone, it is crucial to be aware of its associated hazards. This compound is classified as a skin and eye irritant.[1][2] Some safety data sheets also indicate that it may cause respiratory irritation.[3][4]

Hazard Summary:

Hazard Classification	GHS Code	Description
Skin Irritation	H315	Causes skin irritation.[1][2][3][4]
Eye Irritation	H319	Causes serious eye irritation.[1][2][3][4]
Specific Target Organ Toxicity (Single Exposure)	H335	May cause respiratory irritation.[2][3][4]

Always consult the specific Safety Data Sheet (SDS) provided by the manufacturer for the most accurate and detailed hazard information.

Required Personal Protective Equipment (PPE)

To mitigate the risks associated with handling 4-(Dimethylamino)benzophenone, the use of appropriate personal protective equipment is mandatory.

• Hand Protection: Wear protective gloves.

• Eye and Face Protection: Use safety glasses with side-shields or goggles.[1]

• Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.

• Respiratory Protection: If working with the powder and dust generation is likely, use a dust mask (e.g., N95) or work in a well-ventilated area, such as a fume hood.[3]

Step-by-Step Disposal Procedure

The guiding principle for the disposal of 4-(Dimethylamino)benzophenone is to adhere to local, regional, and national hazardous waste regulations.[1]

Step 1: Waste Collection and Storage

• Segregation: Do not mix 4-(Dimethylamino)benzophenone waste with other waste streams unless explicitly permitted by your institution's waste management plan.

• Labeling: Collect the waste in a clearly labeled, sealed container. The label should include the chemical name, "4-(Dimethylamino)benzophenone," and any relevant hazard symbols.

• Storage: Store the waste container in a designated, secure area away from incompatible materials.

Step 2: Spill Management In the event of a spill, follow these procedures:

• Evacuate: If the spill is large, evacuate the immediate area.

• Ventilate: Ensure the area is well-ventilated.

• Containment: Wearing appropriate PPE, sweep up the spilled solid material, taking care to avoid creating dust.[1]

• Collection: Place the collected material into a sealed container for disposal.

• Decontamination: Clean the spill area thoroughly with soap and water.

Step 3: Disposal of Unused Product

• Licensed Disposal: The primary and recommended method for the disposal of unused 4-(Dimethylamino)benzophenone is to entrust it to a licensed chemical waste disposal company.[1][4] These companies are equipped to handle and treat chemical waste in an environmentally sound manner.

• Incineration: Controlled incineration with flue gas scrubbing is a potential disposal method that may be employed by licensed waste disposal facilities.[4]

Step 4: Disposal of Contaminated Materials

• Packaging: Empty containers should be thoroughly rinsed (e.g., triple-rinsed) before recycling or reconditioning.[4] If recycling is not an option, the packaging should be punctured to prevent reuse and disposed of in a sanitary landfill or through controlled incineration, as permitted by local regulations.[4]

• Labware and PPE: Any labware (e.g., weighing boats, filter paper) or disposable PPE that is contaminated with 4-(Dimethylamino)benzophenone should be collected in a sealed bag or container and disposed of as chemical waste.

Environmental Considerations

While some sources suggest that 4-(Dimethylamino)benzophenone is not classified as hazardous to the aquatic environment, it is crucial to prevent the product from entering drains or waterways.[1][5] Proper disposal ensures that this chemical does not pose a long-term threat to the environment.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 4-(Dimethylamino)benzophenone.

Caption: Disposal workflow for 4-(Dimethylamino)benzophenone.

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. 4-(Dimethylamino)benzophenone | C15H15NO | CID 10737 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-(Dimethylamino)benzophenone 98 530-44-9 [sigmaaldrich.com]
• 4. lookchem.com [lookchem.com]
• 5. bio.vu.nl [bio.vu.nl]

Essential Safety and Operational Guide for 4-(Dimethylamino)benzophenone

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling 4-(Dimethylamino)benzophenone. Adherence to these guidelines is critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective Equipment (PPE)

4-(Dimethylamino)benzophenone is a hazardous substance that requires careful handling. It is known to cause skin and eye irritation.[1] Some safety data sheets also indicate that it may cause respiratory irritation, is suspected of causing genetic defects, and may be carcinogenic.[1][2] Therefore, the use of appropriate Personal Protective Equipment (PPE) is mandatory.

PPE Category	Item	Specification
Eye and Face Protection	Safety Glasses	With side shields, meeting ANSI Z87.1 or European Standard EN166.[3]
Face Shield	Recommended when there is a risk of splashing or significant dust generation.[3][4]
Hand Protection	Chemical-resistant gloves	Nitrile or neoprene gloves are recommended. Inspect gloves before each use and replace if contaminated.[3]
Body Protection	Laboratory Coat	Long-sleeved and fully buttoned.[3]
Protective Clothing	For larger quantities or in situations with a high risk of exposure, chemical-resistant overalls or coveralls may be necessary.[3]
Respiratory Protection	Respirator	A NIOSH/MSHA or European Standard EN 149 approved respirator (e.g., N95 dust mask) is recommended if dust is generated or if exposure limits are exceeded.[2][3]
Footwear	Closed-toe Shoes	Shoes that fully cover the foot are required in the laboratory.[3]

Operational Plan: Step-by-Step Handling Procedures

1. Preparation:

• Ensure that a safety shower and eyewash station are readily accessible and in good working order.[2]

• Work in a well-ventilated area, preferably within a chemical fume hood, especially when handling powders to minimize dust inhalation.[1][2][5]

• Assemble all necessary equipment and reagents before starting the experiment.

• Put on all required PPE as specified in the table above.

2. Handling:

• Avoid direct contact with skin, eyes, and clothing.

• When weighing the solid, do so carefully to prevent the generation of dust.[3]

• Keep the container tightly closed when not in use.[5]

• Do not eat, drink, or smoke in the work area.[3]

3. Spill Management:

• In case of a spill, evacuate non-essential personnel from the area.

• For dry spills, carefully sweep or vacuum the material, avoiding dust generation, and place it into a designated, labeled waste container.[2]

• For wet spills, absorb the material with an inert substance (e.g., vermiculite, sand) and place it in a labeled container for disposal.[3]

• Wash the spill area thoroughly with soap and water, ensuring that the runoff does not enter drains.[6]

4. First Aid Measures:

• If inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.[1]

• In case of skin contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes.[2] Remove contaminated clothing and wash it before reuse. If irritation persists, get medical advice.

• In case of eye contact: Immediately rinse the eyes with plenty of water for at least 15 minutes, also under the eyelids.[2] Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.

• If swallowed: Do NOT induce vomiting. Rinse the mouth with water and drink plenty of water afterwards. Seek medical attention if symptoms occur.[2]

Disposal Plan

Proper disposal of 4-(Dimethylamino)benzophenone and any contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

• Chemical Waste:

  • Collect all waste containing 4-(Dimethylamino)benzophenone in a designated, clearly labeled, and sealed container.

  • Do not dispose of this chemical down the drain.[3]

  • Dispose of the chemical waste in accordance with all local, regional, and national regulations.[3][5] Consult your institution's environmental health and safety (EHS) office for specific guidance.

• Contaminated PPE and Materials:

  • Contaminated gloves, lab coats, and other disposable materials should be placed in a sealed bag or container and disposed of as hazardous waste.

  • Contaminated packaging should be treated in the same manner as the substance itself and should be completely emptied before disposal or recycling.[3]

Experimental Workflow and Safety Protocol

The following diagram outlines the standard workflow for the safe handling and disposal of 4-(Dimethylamino)benzophenone.

Caption: Workflow for safe handling and disposal of 4-(Dimethylamino)benzophenone.

References

• 1. lookchem.com [lookchem.com]
• 2. fishersci.com [fishersci.com]
• 3. benchchem.com [benchchem.com]
• 4. epa.gov [epa.gov]
• 5. chemicalbook.com [chemicalbook.com]
• 6. 4,4'-Bis(dimethylamino)benzophenone | C17H20N2O | CID 7031 - PubChem [pubchem.ncbi.nlm.nih.gov]